1,1'-Binaphthyl-2,2'-diamine

• CAS: 4488-22-6

Core Science & Biosynthesis

Introduction to Axial Chirality and Atropisomerism

An In-depth Technical Guide to the Fundamental Principles of BINAM Axial Chirality

Axial chirality is a distinct form of stereoisomerism where a molecule's chirality does not originate from a traditional chiral center, but from the non-planar arrangement of substituents around a chiral axis.[1][2][3] This phenomenon arises when rotation around a single bond is severely restricted, leading to the existence of stable, isolatable rotational isomers known as atropisomers.[1] A prominent and foundational example of a molecule exhibiting this characteristic is 1,1'-binaphthyl-2,2'-diamine (BINAM) .

BINAM and its derivatives are cornerstones in the field of asymmetric synthesis, primarily serving as highly effective chiral ligands for transition-metal catalysts and as precursors to potent organocatalysts.[4][5][6][7] The profound influence of BINAM's chirality is demonstrated in its applications, where the specific (R) or (S) enantiomer can dictate the stereochemical outcome of a reaction or exhibit starkly different biological activities.[4][5]

The Structural Origin of Axial Chirality in BINAM

The chirality of BINAM is a direct consequence of hindered rotation around the C1-C1' single bond that connects the two naphthalene rings.[8] In a planar conformation, significant steric repulsion occurs between the amino (-NH₂) groups at the 2 and 2' positions and the hydrogen atoms at the 8 and 8' positions of the opposing naphthyl rings. This steric clash forces the naphthalene rings to exist in a non-planar, twisted conformation.

The energy required to overcome this steric hindrance and force the rings to rotate past each other (the rotational energy barrier) is substantial.[9] This high barrier prevents the interconversion of the two possible mirror-image conformers at ambient temperatures, allowing them to be isolated as stable, distinct enantiomers: (R)-BINAM and (S)-BINAM.[5][9]

Caption: Atropisomers of BINAM showing the steric clash that restricts rotation.

Quantitative Data on Rotational Barriers

The stability of BINAM's atropisomers is quantified by the rotational energy barrier. This value is critical as it determines whether the enantiomers can be isolated or if they will readily racemize. A higher barrier indicates greater configurational stability.

Compound	Substituent (at 2,2')	Rotational Barrier (kcal/mol)	Reference
1,1'-Binaphthyl	-H	~23.8	[8]
BINAM	-NH₂	~37.0	[8]
BINOL	-OH	36.5 - 43.5	[8]

The rotational barrier for BINAM is significantly high, confirming that its enantiomers are exceptionally stable and do not interconvert under normal conditions.

Synthesis and Resolution of Enantiomers

While methods for the direct asymmetric synthesis of BINAM exist, the most common and established route to obtain enantiopure (R)- or (S)-BINAM is through the resolution of a racemic mixture.

• Synthesis of Racemic BINAM : The racemic form of BINAM is typically synthesized via the oxidative coupling of 2-naphthylamine derivatives, often mediated by transition metals.[7]

• Resolution of Enantiomers : The separation of the racemic mixture into its constituent enantiomers is achieved through classical resolution.[10][11] This process involves:

  • Diastereomer Formation : The racemic BINAM (a basic amine) is reacted with a single enantiomer of a chiral acid, known as a resolving agent (e.g., (+)-tartaric acid). This acid-base reaction forms a pair of diastereomeric salts.

  • Separation : Diastereomers possess different physical properties, most notably solubility.[10] Through a process of fractional crystallization, one diastereomeric salt preferentially crystallizes from the solution while the other remains dissolved.

  • Liberation : The separated diastereomeric salt is then treated with a base (e.g., NaOH) to neutralize the chiral acid and regenerate the free, enantiomerically pure BINAM amine, which can be isolated via extraction.[10]

Alternative strategies such as kinetic resolution, where one enantiomer reacts faster than the other with a chiral catalyst or reagent, have also been developed to access enantiopure BINAM derivatives.[12][13][14]

Caption: Workflow for the classical resolution of racemic BINAM.

Experimental Protocol: Classical Resolution of Racemic BINAM

The following is a generalized protocol illustrating the key steps in the resolution of racemic BINAM using a chiral acid. The specific choice of solvent and resolving agent may be optimized for efficiency.

Objective: To separate a racemic mixture of BINAM into its (R) and (S) enantiomers.

Materials:

• Racemic 1,1'-binaphthyl-2,2'-diamine (BINAM)

• Chiral resolving agent (e.g., (+)-O,O'-Dibenzoyl-D-tartaric acid)

• Solvent (e.g., Methanol, Ethanol)

• Aqueous base solution (e.g., 2M Sodium Hydroxide)

• Extraction solvent (e.g., Dichloromethane or Ethyl Acetate)

• Drying agent (e.g., Anhydrous Magnesium Sulfate)

Procedure:

• Salt Formation: a. Dissolve the racemic BINAM (1 equivalent) in a suitable solvent (e.g., methanol) with gentle heating. b. In a separate flask, dissolve the chiral resolving agent (0.5 equivalents, as each molecule of acid can bind with the two amine groups of BINAM, or 1 equivalent depending on the acid) in the same solvent. c. Slowly add the resolving agent solution to the BINAM solution. Stir the mixture. A precipitate of the diastereomeric salts should begin to form.[10]

• Fractional Crystallization: a. Allow the mixture to cool slowly to room temperature, and then potentially cool further in an ice bath to maximize crystallization of the less soluble diastereomeric salt.[15] b. Collect the crystals by suction filtration and wash them with a small amount of cold solvent to remove impurities from the mother liquor.[10] c. The collected solid is the enriched diastereomeric salt. The mother liquor contains the other, more soluble diastereomeric salt.

• Liberation of the Enantiopure Amine: a. Suspend the isolated crystalline salt in a mixture of water and an organic extraction solvent (e.g., dichloromethane). b. Slowly add an aqueous base solution (e.g., 2M NaOH) while stirring vigorously until the aqueous layer is distinctly basic. This neutralizes the tartaric acid, forming a water-soluble salt, and liberates the free BINAM enantiomer into the organic layer.[10] c. Separate the organic layer using a separatory funnel. Wash the organic layer with water and then with brine. d. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched BINAM.

• Characterization: a. Determine the optical purity of the product using chiral High-Performance Liquid Chromatography (HPLC) or by measuring its specific rotation with a polarimeter and comparing it to literature values.

Applications in Research and Drug Development

The availability of enantiomerically pure BINAM is critical for numerous applications in chemistry and drug development.

• Asymmetric Catalysis : BINAM-derived ligands are widely used in transition-metal catalysis to produce chiral molecules with high enantioselectivity.[4][5] Furthermore, BINAM-derived phosphoric acids have emerged as powerful Brønsted acid organocatalysts for a variety of chemical transformations.[6][16]

• Drug Development : Chirality is a key factor in pharmacology, as different enantiomers of a drug can have vastly different biological effects. Recent studies have shown that BINAM derivatives exhibit potent and enantioselective biological activity. For instance, (R)-BINAM acts as a spindle poison that induces apoptosis in cancer cells, whereas (S)-BINAM is biologically inactive in the same assays.[4][5] This highlights the potential of the BINAM scaffold in the design of novel, stereospecific therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Axial chirality - Wikipedia [en.wikipedia.org]
• 4. Cytotoxicity of Atropisomeric [1,1'-Binaphthalene]-2,2'-Diamines (BINAM) and Analogs in Human Cancer Cells: Enantioselectivity, Structure-Activity Relationships, and Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxicity of Atropisomeric [1,1′‐Binaphthalene]‐2,2′‐Diamines (BINAM) and Analogs in Human Cancer Cells: Enantioselectivity, Structure–Activity Relationships, and Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enantioselective α-amination enabled by a BINAM-derived phase-transfer catalyst - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 11. Racemic Mixtures and the Resolution of Enantiomers | MCC Organic Chemistry [courses.lumenlearning.com]
• 12. Kinetic resolution of 1,1′-binaphthyl-2,2′-diamine derivatives by chiral calcium phosphate-catalyzed acylation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Highly enantioselective kinetic resolution of axially chiral BINAM derivatives catalyzed by a Brønsted acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Spectroscopic Properties of 1,1'-Binaphthyl-2,2'-diamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Binaphthyl-2,2'-diamine (BINAM) is a chiral organic compound that serves as a cornerstone in asymmetric synthesis and catalysis. Its rigid binaphthyl backbone and strategically positioned amino groups impart unique stereochemical properties, making it a valuable ligand for a wide range of enantioselective transformations. A thorough understanding of its spectroscopic characteristics is paramount for its application in drug development and materials science, enabling researchers to elucidate reaction mechanisms, determine enantiomeric purity, and probe molecular interactions. This technical guide provides an in-depth overview of the core spectroscopic properties of BINAM, complete with quantitative data, detailed experimental protocols, and logical diagrams to facilitate a comprehensive understanding.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 1,1'-Binaphthyl-2,2'-diamine, providing a quick reference for its characteristic spectral features.

Table 1: Infrared (IR) and Raman Spectroscopy Data

Vibrational spectroscopy provides a fingerprint of the molecular structure of BINAM, revealing characteristic bond vibrations.

Infrared (IR) Absorption (cm⁻¹)	Raman Shift (cm⁻¹)	Assignment
3461	3464	N-H asymmetric stretch
3377	3381	N-H symmetric stretch
3055	3059	C-H stretch (aromatic)
1621	1624	N-H bend / C=C stretch (aromatic)
1585	1587	C=C stretch (aromatic)
1515	1517	C=C stretch (aromatic)
1462	1464	C-H bend (aromatic)
1431	1433	C-C stretch (naphthyl rings)
1368	1370	C-N stretch
1269	1271	C-H in-plane bend
1142	1144	C-H in-plane bend
873	875	C-H out-of-plane bend
747	749	C-H out-of-plane bend

Data sourced from experimental and theoretical studies.

Table 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of BINAM. Chemical shifts are reported in parts per million (ppm) relative to a standard reference.

¹H NMR (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.85	d, J = 8.8 Hz	2H	Aromatic H
7.78	d, J = 8.1 Hz	2H	Aromatic H
7.30	d, J = 8.8 Hz	2H	Aromatic H
7.22	ddd, J = 8.1, 6.8, 1.2 Hz	2H	Aromatic H
7.12	ddd, J = 8.1, 6.8, 1.2 Hz	2H	Aromatic H
7.05	d, J = 8.1 Hz	2H	Aromatic H
3.85	br s	4H	-NH₂

¹³C NMR (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
142.9	C-NH₂
133.8	Quaternary C
129.2	Aromatic CH
128.1	Aromatic CH
127.8	Quaternary C
126.5	Aromatic CH
122.8	Aromatic CH
120.3	Aromatic CH
118.9	Quaternary C
109.8	Aromatic CH

Note: Specific assignments may vary slightly based on experimental conditions and solvent.

Table 3: UV-Visible and Fluorescence Spectroscopy Data

These techniques probe the electronic transitions within the BINAM molecule, providing insights into its conjugation and photophysical properties.

Spectroscopy	Solvent	λ_max (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)
UV-Visible Absorption	Dichloromethane	235	~50,000
300	~15,000
345	~10,000
Fluorescence	Solvent	λ_excitation (nm)	λ_emission (nm)
Dichloromethane	345	410

Note: Molar absorptivity values are approximate. Fluorescence quantum yield is generally low for the parent diamine.

Table 4: Vibrational Circular Dichroism (VCD) Data

VCD is a powerful technique for determining the absolute configuration of chiral molecules like BINAM. The data below is for the (S)-enantiomer in DMSO-d₆. The spectrum of the (R)-enantiomer is the mirror image.

Wavenumber (cm⁻¹)	ΔA (x 10⁻⁵)
1620	+8.5
1515	-5.0
1460	+3.0
1380	-4.5
1260	+6.0

Data extracted from graphical representations in the literature.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline the key experimental protocols for obtaining the spectroscopic data presented above.

Sample Preparation

• For IR/Raman (Solid State): 1,1'-Binaphthyl-2,2'-diamine is a solid at room temperature. For IR spectroscopy, a small amount of the solid can be ground with KBr and pressed into a pellet, or a Nujol mull can be prepared. For Raman spectroscopy, the solid powder can be placed directly in the sample holder.

• For NMR, UV-Vis, Fluorescence, and VCD (Solution): A solution of 1,1'-Binaphthyl-2,2'-diamine is prepared by dissolving an appropriate amount of the solid in a suitable deuterated solvent for NMR (e.g., CDCl₃ or DMSO-d₆) or a spectroscopic grade solvent for other techniques (e.g., dichloromethane, acetonitrile, or ethanol). The concentration will vary depending on the technique's sensitivity.

Infrared (IR) Spectroscopy

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A thin film can be prepared by dissolving a small amount of BINAM in a volatile solvent like dichloromethane and allowing a drop to evaporate on a salt plate (e.g., NaCl or KBr). Alternatively, a KBr pellet can be made by grinding 1-2 mg of BINAM with ~100 mg of dry KBr powder and pressing the mixture into a transparent disk.

• Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the empty sample compartment (or the pure salt plate/KBr pellet) is recorded and subtracted from the sample spectrum.

Raman Spectroscopy

• Instrument: A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm).

• Sample Preparation: A small amount of the solid BINAM powder is placed on a microscope slide or in a capillary tube.

• Data Acquisition: The laser is focused on the sample, and the scattered light is collected and analyzed. The spectrum is typically recorded over a Raman shift range of 200 to 3500 cm⁻¹. Laser power and acquisition time are adjusted to obtain a good signal-to-noise ratio while avoiding sample degradation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Approximately 5-10 mg of BINAM is dissolved in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Data Acquisition:

  • ¹H NMR: A standard one-dimensional proton NMR experiment is performed. Key parameters include the spectral width, number of scans, and relaxation delay. Chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

  • ¹³C NMR: A proton-decoupled carbon-13 NMR experiment is performed. Due to the lower natural abundance and sensitivity of ¹³C, a larger number of scans and a longer acquisition time are typically required.

UV-Visible (UV-Vis) Spectroscopy

• Instrument: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation: A stock solution of BINAM is prepared in a UV-transparent solvent (e.g., dichloromethane or acetonitrile). This solution is then diluted to a concentration that gives an absorbance reading between 0.1 and 1.0 at the λ_max. A 1 cm path length quartz cuvette is typically used.

• Data Acquisition: The absorption spectrum is recorded over a wavelength range of approximately 200 to 500 nm. A baseline is first recorded with a cuvette containing only the solvent.

Fluorescence Spectroscopy

• Instrument: A spectrofluorometer.

• Sample Preparation: A dilute solution of BINAM is prepared in a spectroscopic grade solvent. The concentration should be low enough to avoid inner filter effects (typically with an absorbance of < 0.1 at the excitation wavelength).

• Data Acquisition:

  • Emission Spectrum: The sample is excited at a fixed wavelength (λ_excitation), and the emitted light is scanned over a range of higher wavelengths to record the emission spectrum.

  • Excitation Spectrum: The emission is monitored at a fixed wavelength (λ_emission), and the excitation wavelength is scanned to record the excitation spectrum.

Vibrational Circular Dichroism (VCD) Spectroscopy

• Instrument: A VCD spectrometer, which is often an FTIR spectrometer equipped with a photoelastic modulator (PEM) and a linear polarizer.

• Sample Preparation: A solution of the enantiomerically pure (or enriched) BINAM is prepared in a suitable solvent (e.g., DMSO-d₆ or CDCl₃) at a relatively high concentration (e.g., 0.1 M). The solution is placed in an IR cell with a defined pathlength.

• Data Acquisition: The VCD spectrum is recorded as the differential absorption of left and right circularly polarized infrared light. Data collection typically requires a longer acquisition time than standard IR spectroscopy to achieve a good signal-to-noise ratio. The spectrum is usually presented as ΔA (absorbance units) versus wavenumber (cm⁻¹).

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key workflows and relationships in the spectroscopic analysis of 1,1'-Binaphthyl-2,2'-diamine.

Caption: General experimental workflow for the spectroscopic characterization of 1,1'-Binaphthyl-2,2'-diamine.

Caption: Relationship between spectroscopic techniques and the molecular properties of 1,1'-Binaphthyl-2,2'-diamine they elucidate.

References

• 1. hanicka.uochb.cas.cz [hanicka.uochb.cas.cz]

Synthesis of Novel BINAM Derivatives for Catalysis: An In-depth Technical Guide

Introduction

Axially chiral 1,1'-binaphthyl-2,2'-diamine (BINAM) and its derivatives have emerged as a privileged class of ligands and organocatalysts in asymmetric catalysis. The unique C2-symmetric chiral backbone of BINAM provides a well-defined stereochemical environment, enabling high levels of enantiocontrol in a wide range of chemical transformations. This technical guide provides a comprehensive overview of the synthesis of novel BINAM derivatives and their applications in catalysis, with a focus on palladium-catalyzed amination products, prolinamide derivatives, and N-heterocyclic carbene (NHC) ligands. This document is intended for researchers, scientists, and professionals in the field of drug development and fine chemical synthesis.

Synthesis of N-Arylated BINAM Derivatives via Palladium-Catalyzed Amination

Palladium-catalyzed amination, particularly the Buchwald-Hartwig amination, stands out as a powerful method for the synthesis of N-arylated BINAM derivatives. This reaction allows for the formation of C(sp²)-N bonds, enabling the introduction of a wide array of substituents onto the BINAM core, thereby tuning its steric and electronic properties for specific catalytic applications.

General Reaction Scheme

The synthesis typically involves the cross-coupling of a dihalo-BINAM derivative with a primary or secondary amine in the presence of a palladium catalyst, a suitable phosphine ligand, and a base.

The Core Mechanism of BINAM in Asymmetric Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Binaphthyl-2,2'-diamine (BINAM) is a cornerstone of asymmetric synthesis. Its rigid, C₂-symmetric chiral scaffold has been instrumental in the development of a vast array of highly effective chiral ligands and organocatalysts. The atropisomeric nature of the binaphthyl backbone provides a well-defined and sterically hindered chiral environment, enabling high levels of stereocontrol in a variety of chemical transformations. This technical guide delves into the core mechanistic principles of BINAM-mediated asymmetric synthesis, illustrated through key examples, and provides an overview of relevant experimental data and proposed catalytic cycles. While BINAM itself is more often used as a foundational unit for more complex catalysts, the fundamental principles of how its unique structure dictates stereochemical outcomes are central to understanding the function of its numerous derivatives.

The Role of the BINAM Scaffold: A Mechanistic Overview

The efficacy of BINAM and its derivatives in asymmetric catalysis stems from its unique structural features:

• C₂-Symmetry: The C₂-symmetric axis of the BINAM scaffold reduces the number of possible diastereomeric transition states, simplifying the stereochemical analysis and often leading to higher enantioselectivity.

• Atropisomerism: The high rotational barrier around the C-C bond connecting the two naphthalene rings results in stable, non-interconverting enantiomers. This rigid chiral backbone creates a well-defined three-dimensional space that effectively shields one face of the reactive center.

• Steric Hindrance: The bulky naphthalene rings provide a sterically demanding environment that directs the approach of substrates, favoring one stereochemical pathway over the other.

• Functionalizability: The two primary amine groups serve as versatile handles for the synthesis of a wide range of derivatives, including phosphines, amides, and phosphoric acids. This allows for the fine-tuning of steric and electronic properties to suit specific reactions.

In essence, the BINAM scaffold acts as a chiral relay, transferring the stereochemical information from its atropisomeric structure to the transition state of the reaction it catalyzes. This is typically achieved through the formation of a transient chiral complex with the substrate(s), wherein the steric and electronic properties of the BINAM-derived catalyst dictate the facial selectivity of the transformation.

Key Applications and Mechanistic Insights

The versatility of the BINAM scaffold is demonstrated in a wide range of asymmetric reactions. Below are two prominent examples that illustrate its mechanism of action.

Enantioselective α-Amination of Carbonyl Compounds

BINAM-derived phosphoric acids have emerged as powerful catalysts for the enantioselective α-amination of carbonyl compounds.[1][2][3] In this transformation, a chiral anion phase-transfer mechanism is proposed, where the BINAM-derived phosphate acts as a chiral counterion to an electrophilic nitrogen source, such as an aryldiazonium cation.

The proposed catalytic cycle involves the following key steps:

• Anion Exchange: The BINAM-derived phosphoric acid undergoes anion exchange with an achiral salt of the aryldiazonium cation, generating a chiral diazonium ion pair that is soluble in the organic phase.

• Enolate Formation: A base promotes the formation of an enolate from the carbonyl substrate.

• Asymmetric C-N Bond Formation: The enolate attacks the electrophilic nitrogen of the chiral diazonium ion pair. The stereochemistry of this step is controlled by the chiral environment created by the BINAM-derived phosphate, which shields one face of the enolate.

• Product Release and Catalyst Regeneration: The α-aminated product is released, and the catalyst is regenerated to re-enter the catalytic cycle.

Proposed catalytic cycle for enantioselective α-amination.

Asymmetric Aldol Reaction

BINAM-prolinamide derivatives are highly effective organocatalysts for the direct asymmetric aldol reaction between ketones and aldehydes. The proposed mechanism involves the formation of a chiral enamine intermediate, which then reacts with the aldehyde in a stereocontrolled manner.

The key steps in this catalytic cycle are:

• Enamine Formation: The BINAM-prolinamide catalyst reacts with the ketone to form a chiral enamine intermediate. The proline moiety is crucial for this step.

• Hydrogen Bonding and Activation: The aldehyde is activated through hydrogen bonding with the amide N-H of the catalyst. This interaction also orients the aldehyde for a specific facial attack.

• Asymmetric C-C Bond Formation: The chiral enamine attacks one of the enantiotopic faces of the activated aldehyde. The C₂-symmetric BINAM backbone provides a rigid chiral environment that directs this attack, leading to high diastereoselectivity and enantioselectivity.

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed to release the aldol product and regenerate the BINAM-prolinamide catalyst.

Proposed catalytic cycle for the asymmetric aldol reaction.

Quantitative Data Summary

The performance of BINAM-derived catalysts is summarized in the following tables for the aforementioned key reactions.

Table 1: Enantioselective α-Amination of Ketones with Aryldiazonium Salts Catalyzed by a BINAM-Derived Phosphoric Acid

Entry	Ketone	Aryldiazonium Salt (Ar)	Yield (%)	ee (%)
1	Indanone	Phenyl	95	90
2	Indanone	4-Methoxyphenyl	92	91
3	Indanone	4-Chlorophenyl	96	88
4	Tetralone	Phenyl	85	85

Note: Reaction conditions and specific catalyst structure may vary. Data synthesized from available literature.

Table 2: Asymmetric Aldol Reaction of Ketones with Aldehydes Catalyzed by a BINAM-Prolinamide Derivative

Entry	Ketone	Aldehyde	dr (anti/syn)	Yield (%)	ee (%) (anti)
1	Cyclohexanone	4-Nitrobenzaldehyde	95:5	98	97
2	Cyclohexanone	Benzaldehyde	90:10	95	95
3	Acetone	4-Nitrobenzaldehyde	-	70	93
4	Acetone	Isobutyraldehyde	-	65	>99

Note: Reaction conditions and specific catalyst structure may vary. Data synthesized from available literature.

Experimental Protocols

Detailed, step-by-step experimental protocols are often specific to the publication. However, a general procedure for the BINAM-prolinamide catalyzed asymmetric aldol reaction is outlined below based on common practices in the field.

General Procedure for the Asymmetric Aldol Reaction:

• Catalyst and Aldehyde Preparation: To a dry reaction vial is added the BINAM-prolinamide catalyst (typically 5-20 mol%). The aldehyde (1.0 equivalent) is then added.

• Solvent and Ketone Addition: The appropriate solvent (if any) is added, followed by the ketone (typically 2-10 equivalents).

• Reaction Execution: The reaction mixture is stirred at the specified temperature (ranging from room temperature to -25 °C) and monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Upon completion, the reaction is quenched, typically with a saturated aqueous solution of NH₄Cl. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure.

• Purification and Analysis: The crude product is purified by flash column chromatography on silica gel. The diastereomeric ratio (dr) and enantiomeric excess (ee) are determined by chiral HPLC analysis.

Conclusion

The 1,1'-binaphthyl-2,2'-diamine (BINAM) scaffold is a privileged structure in asymmetric synthesis. Its inherent C₂-symmetry, atropisomerism, and steric bulk provide a powerful platform for the design of highly effective chiral ligands and organocatalysts. The mechanism of action, exemplified by the enantioselective α-amination and asymmetric aldol reactions, relies on the formation of well-organized, diastereomeric transition states where the BINAM backbone dictates the stereochemical outcome. The continued development of novel BINAM derivatives promises to further expand the toolkit of synthetic chemists, enabling the efficient and highly selective synthesis of complex chiral molecules for applications in research, medicine, and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective α-amination enabled by a BINAM-derived phase-transfer catalyst - Chemical Science (RSC Publishing) [pubs.rsc.org]

Structure-Activity Relationships of BINAM Analogs: A Technical Guide for Drug Development

December 2025

Introduction

1,1'-Binaphthyl-2,2'-diamine (BINAM) and its analogs represent a class of axially chiral compounds that have garnered significant interest in medicinal chemistry. Beyond their established roles as ligands in asymmetric catalysis, recent studies have unveiled their potential as potent cytotoxic agents against various cancer cell lines. This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of BINAM analogs, focusing on their antiproliferative properties. It is intended for researchers, scientists, and drug development professionals engaged in the discovery and optimization of novel anticancer therapeutics. This document summarizes key quantitative biological data, details relevant experimental protocols, and visualizes the underlying molecular mechanisms and experimental workflows.

Structure-Activity Relationship (SAR) Analysis

The antiproliferative activity of BINAM analogs is highly dependent on their stereochemistry and the nature of substituents on the binaphthyl core. A key finding is the pronounced enantioselectivity of their cytotoxic effects, with the (R)-enantiomer of BINAM (R-BINAM) consistently demonstrating significantly higher potency than its (S)-enantiomer, which is often inactive.[1][2] This observation underscores the specific interaction of the chiral BINAM scaffold with its biological target.

The structural requirements for the antiproliferative activity of this compound class have been explored through the synthesis and evaluation of a series of derivatives. Modifications at the amino groups of the BINAM scaffold have a profound impact on cytotoxicity. The following table summarizes the quantitative data on the antiproliferative activity of selected BINAM analogs against a panel of human cancer cell lines.

Table 1: Antiproliferative Activity of BINAM Analogs

Compound ID	R/S Configuration	Modification	A2780 (Ovarian) % Growth	SISO (Cervix) % Growth	DAN-G (Pancreas) % Growth	LCLC-103H (Lung) % Growth
1(R)	R	Unsubstituted BINAM	< 40%	< 40%	< 40%	< 40%
1(S)	S	Unsubstituted BINAM	> 60%	> 60%	> 60%	> 60%
11(R)	R	2,2'-dihydroxy-1,1'-binaphthyl	< 40%	< 40%	< 40%	< 40%
11(S)	S	2,2'-dihydroxy-1,1'-binaphthyl	> 60%	> 60%	> 60%	> 60%
12(R)	R	2,2'-diisothiocyanato-1,1'-binaphthyl	< 40%	< 40%	< 40%	< 40%
12(S)	S	2,2'-diisothiocyanato-1,1'-binaphthyl	< 40%	< 40%	< 40%	< 40%
15(R)	R	2,2'-bis(aminomethyl)-1,1'-binaphthyl	< 40%	< 40%	< 40%	< 40%
15(S)	S	2,2'-bis(aminomethyl)-1,1'-binaphthyl	> 60%	> 60%	> 60%	> 60%
16(R)	R	2,2'-bis(cyanomethyl)-1,1'-binaphthyl	< 40%	< 40%	< 40%	< 40%
16(S)	S	2,2'-bis(cyanomethyl)-1,1'-binaphthyl	< 40%	< 40%	< 40%	< 40%
6	R	N,N'-bis(pyridin-2-yl)-BINAM	> 60%	> 60%	> 60%	> 60%
7	R	N,N'-bis(pyrimidin-2-yl)-BINAM	> 40%	> 40%	> 40%	> 40%
8	R	N,N'-bis(4-(trifluoromethyl)pyrimidin-2-yl)-BINAM	> 40%	> 40%	> 40%	> 40%

Data is presented as percent growth of cancer cell lines after 96 hours of treatment with 10 µM of the respective compound, as determined by the crystal violet antiproliferation assay.[1][3] A percent growth of < 40% indicates significant antiproliferative activity.

Experimental Protocols

General Synthesis of BINAM Analogs

The synthesis of various BINAM analogs involves modifications of the amino groups of the parent (R)- or (S)-BINAM. Below are representative procedures for the synthesis of select analogs.

• Synthesis of N,N'-bis(pyrimidin-2-yl)-BINAM (Compound 7): (R)-BINAM and heteroaryl chlorides or bromides are subjected to a Buchwald-Hartwig amination reaction to afford the desired N,N'-disubstituted product.[1]

• Synthesis of 2,2'-diisothiocyanato-1,1'-binaphthyl (Compounds 12(R) and 12(S)): (R)- or (S)-BINAM is reacted with cyanogen bromide in acetonitrile under reflux conditions.[1]

• Synthesis of 2,2'-bis(aminomethyl)-1,1'-binaphthyl (Compounds 15(R) and 15(S)): This synthesis involves a two-step process starting from the corresponding 2,2'-dicyano-1,1'-binaphthyl derivatives (14(R) and 14(S)). The dicyano compounds are reduced using Raney Nickel and potassium borohydride (KBH4) to yield the desired bis(aminomethyl) analogs.[1]

Crystal Violet Antiproliferation Assay

This assay is a simple, colorimetric method for determining the cytotoxicity of compounds on adherent cells.

• Cell Seeding: Seed human cancer cells (e.g., A2780, SISO, DAN-G, LCLC-103H) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the BINAM analogs (e-g., a single concentration of 10 µM for initial screening) or vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 96 hours) at 37°C in a humidified atmosphere with 5% CO2.

• Staining:

  • Gently wash the cells with phosphate-buffered saline (PBS).

  • Fix the cells with a suitable fixative (e.g., methanol, 10% formalin) for 10-20 minutes.[4][5]

  • Stain the fixed cells with a 0.1% to 0.5% crystal violet solution for 10-30 minutes at room temperature.[4][6]

• Washing: Remove the crystal violet solution and wash the plates thoroughly with water to remove excess stain.

• Solubilization: Air-dry the plates and then add a solubilizing agent (e.g., 0.1 M sodium citrate in 50% ethanol, or a solution containing 10% acetic acid) to each well to dissolve the bound dye.[4]

• Quantification: Measure the absorbance of the solubilized dye at a wavelength between 570-590 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle-treated control cells.

Mandatory Visualizations

Mechanism of Action: BINAM-induced Apoptosis

(R)-BINAM analogs exert their cytotoxic effects by acting as spindle poisons. They disrupt microtubule dynamics, leading to a cascade of events that culminate in apoptotic cell death.[1][2] The proposed signaling pathway is depicted below.

Caption: Proposed signaling pathway of R-BINAM analog-induced apoptosis.

Experimental Workflow: Cytotoxicity Screening

The following diagram illustrates the general workflow for screening the cytotoxic activity of BINAM analogs.

Caption: Experimental workflow for cytotoxicity screening of BINAM analogs.

Conclusion

The structure-activity relationships of BINAM analogs highlight the critical role of the (R)-atropisomer for potent antiproliferative activity. The mechanism of action involves the disruption of microtubule dynamics, leading to mitotic arrest and subsequent apoptosis. The modular nature of the BINAM scaffold allows for systematic modifications, offering a promising avenue for the development of novel and selective anticancer agents. Further optimization of the BINAM structure, guided by the SAR data presented herein, could lead to the identification of clinical candidates with improved therapeutic indices. This technical guide provides a foundational resource for researchers dedicated to advancing BINAM analogs as a new class of cancer therapeutics.

References

• 1. Microtubules, microtubule-interfering agents and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Cytotoxicity of Atropisomeric [1,1′‐Binaphthalene]‐2,2′‐Diamines (BINAM) and Analogs in Human Cancer Cells: Enantioselectivity, Structure–Activity Relationships, and Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Crystal Violet Staining: A Technique to Visualize Drug-Resistant Cancer Cells Using Colony Formation Assays [jove.com]
• 6. researchgate.net [researchgate.net]

Atropisomerism of BINAM Compounds: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,1'-Binaphthyl-2,2'-diamine (BINAM) and its derivatives represent a cornerstone in the field of asymmetric synthesis and catalysis. Their unique structural feature, atropisomerism, arising from hindered rotation around the C1-C1' single bond, results in stable, non-interconverting enantiomers. This axial chirality is the key to their remarkable success as chiral ligands and organocatalysts in a myriad of stereoselective transformations. This technical guide provides an in-depth exploration of the core principles of BINAM atropisomerism, including its stereochemistry, methods for resolution and analysis, and the critical role it plays in modern chemistry and drug discovery. We present a compilation of quantitative data, detailed experimental protocols, and visual representations of key concepts to serve as a valuable resource for researchers in the field.

The Phenomenon of Atropisomerism in BINAM Compounds

Atropisomerism is a type of axial chirality that arises from restricted rotation about a single bond, leading to stereoisomers that can be isolated. The term "atropisomer" is derived from the Greek words "a" (not) and "tropos" (turn), highlighting the lack of free rotation. In the case of 1,1'-binaphthyl-2,2'-diamine (BINAM), the steric hindrance imposed by the hydrogen atoms at the 8 and 8' positions of the naphthalene rings creates a significant energy barrier to rotation around the C1-C1' bond.

This rotational barrier is substantial enough to allow for the separation and isolation of the two enantiomers, designated as (R)-BINAM and (S)-BINAM, at room temperature. The stability of these atropisomers is a critical factor in their application, as they can maintain their chiral integrity under various reaction conditions. The classification of atropisomers is often based on their half-life of racemization (t½) at a given temperature. Class 1 atropisomers have a short half-life, class 2 have a moderate half-life, and class 3 have a very long half-life, making them configurationally stable for practical applications[1]. BINAM and many of its derivatives fall into the category of Class 3 atropisomers, exhibiting high rotational barriers.

Quantitative Data on BINAM Atropisomers

The stability of BINAM atropisomers can be quantified by their rotational energy barriers and racemization half-lives. These parameters are crucial for understanding their behavior and for the design of new chiral ligands and catalysts.

Table 1: Rotational Barriers and Half-Lives of Racemization for BINAM and Derivatives

Compound	Rotational Barrier (kcal/mol)	Half-life (t½) of Racemization	Conditions	Reference
1,1'-Binaphthyl	~21-23	Minutes to hours at room temp.	Varies with solvent and temperature	[2]
BINAM	>30	Years at room temperature	General observation	[3]
BINOL	~35	~2 million years at room temp.	Experimental and computational	[3][4]
BINOL-like oxa-nanographene	35	4 hours at 170 °C	Experimental (thermal racemization)	[5]

Table 2: Enantiomeric Excess (ee) in Asymmetric Syntheses of BINAM Derivatives

Reaction Type	Catalyst/Method	Substrate	Enantiomeric Excess (ee)	Yield	Reference
Asymmetric Aldol Reaction	BINAM-Sulfonyl Polymeric Organocatalyst	Aliphatic ketones and aromatic aldehydes	up to 95%	up to 89%	[6]
Asymmetric Allylic Amination	Cu(MeCN)₄PF₆ / R-(+)-BINAM	Alkenes and N-Arylhydroxylamines	up to 53%	Good	[7]
Asymmetric Oxidative Coupling	Fe(II)-diphosphine oxide complex	2-Naphthol derivatives	60-85%	up to 98%	[8]
Asymmetric Oxidative Coupling	Macrocyclic Cu(II) complex	2-Naphthols	up to 94%	55-85%	[8]

Table 3: Specific Optical Rotation of BINAM Enantiomers

Enantiomer	Specific Rotation [α]	Conditions	Reference
(R)-(+)-BINAM	+156°	c = 1.0 in pyridine	[9]
(S)-(-)-BINAM	-157°	c = 1 in pyridine	[10]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful synthesis, resolution, and analysis of BINAM atropisomers.

Synthesis of (S)-BINAM Derivatives via Pd(0)-catalyzed Amination

This protocol describes a general method for the synthesis of N,N'-disubstituted (S)-BINAM derivatives.

Materials:

• (S)-BINAM

• Aryl bromide

• Pd(dba)₂ (Palladium(0)-bis(dibenzylideneacetone))

• Racemic BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl)

• Sodium tert-butoxide (tBuONa)

• Anhydrous 1,4-dioxane

• Dichloromethane (CH₂Cl₂)

• Methanol (MeOH)

• Silica gel for column chromatography

Procedure:

• In a flame-dried Schlenk flask under an argon atmosphere, dissolve Pd(dba)₂ (e.g., 58 mg, 0.1 mmol) and racemic BINAP (e.g., 94 mg, 0.15 mmol) in anhydrous 1,4-dioxane (e.g., 10 mL).

• Add the aryl bromide (e.g., 2.2 mmol) to the solution.

• After stirring for 2 minutes, add (S)-BINAM (e.g., 165 mg, 2.2 mmol) and tBuONa (e.g., 288 mg, 3 mmol).

• Reflux the reaction mixture for 15 hours.

• After completion, cool the reaction mixture to room temperature and filter the residue.

• Wash the residue with dichloromethane (3 x 5 mL).

• Combine the filtrates and evaporate the solvent in vacuo.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of CH₂Cl₂ and CH₂Cl₂-MeOH) to obtain the target compound[1].

Chiral HPLC Separation of BINAM Enantiomers

Chiral High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and determination of the enantiomeric purity of BINAM and its derivatives.

Instrumentation:

• HPLC system with a UV detector

• Chiral stationary phase (CSP) column (e.g., CHIRALPAK IC, Whelk-O-1, or cellulose-based columns)[11]

General Procedure:

• Column Selection: Choose a suitable chiral stationary phase based on the structure of the BINAM derivative. Polysaccharide-based CSPs are often effective[12].

• Mobile Phase Preparation: Prepare an appropriate mobile phase. For normal-phase HPLC, a mixture of heptane/ethanol is commonly used[11]. For reversed-phase HPLC, mixtures of acetonitrile/water or methanol/water can be employed. The addition of small amounts of additives like diethylamine may be necessary to improve peak shape[11].

• Sample Preparation: Dissolve a small amount of the BINAM sample in the mobile phase or a compatible solvent.

• Chromatographic Conditions:

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the column temperature (e.g., 25 °C)[11].

  • Set the UV detection wavelength (e.g., 254 nm or a wavelength where the compound has maximum absorbance).

• Injection and Analysis: Inject the sample onto the column and record the chromatogram. The two enantiomers will elute at different retention times.

• Quantification: The enantiomeric excess (ee) can be calculated from the peak areas of the two enantiomers using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100[13].

Thermal Racemization of BINAM Derivatives

Studying the thermal racemization of BINAM derivatives is essential to determine their configurational stability.

Procedure:

• Prepare a solution of the enantiomerically enriched BINAM derivative in a high-boiling point solvent (e.g., 1,2-dichlorobenzene) in a sealed tube or vial.

• Heat the solution in a temperature-controlled oil bath or oven to a specific temperature (e.g., 170 °C)[5].

• At regular time intervals, withdraw aliquots of the solution.

• Cool the aliquots to room temperature to quench the racemization process.

• Analyze the enantiomeric excess of each aliquot using chiral HPLC as described in the protocol above.

• Plot the natural logarithm of the enantiomeric excess (ln(ee)) versus time. The slope of the resulting linear plot will be the rate constant for racemization (k).

• The half-life (t½) of racemization can be calculated using the equation: t½ = ln(2) / k.

• The Gibbs free energy of activation for rotation (ΔG‡) can be determined using the Eyring equation[5].

Visualization of Key Concepts and Workflows

Logical Relationship of Atropisomerism and its Consequences

Caption: Logical flow from hindered rotation to applications of BINAM atropisomers.

Experimental Workflow for Synthesis and Analysis of BINAM Derivatives

Caption: Workflow for the synthesis, purification, and analysis of BINAM derivatives.

Signaling Pathway of (R)-BINAM Induced Cell Cycle Arrest

Recent studies have shown that (R)-BINAM can act as a spindle poison, leading to mitotic catastrophe and apoptosis in cancer cells[4][14].

Caption: Proposed mechanism of (R)-BINAM induced apoptosis in cancer cells.

Conclusion

The atropisomerism of BINAM compounds is a fascinating and highly practical area of stereochemistry. Their configurational stability, coupled with the versatility of the diamine functionality, has established them as indispensable tools in asymmetric synthesis and catalysis. This guide has provided a comprehensive overview of the fundamental principles, quantitative data, and experimental methodologies related to BINAM atropisomers. The continued exploration of their synthesis, properties, and applications will undoubtedly lead to further innovations in the development of new catalysts, materials, and therapeutic agents. The detailed protocols and visual aids presented herein are intended to facilitate a deeper understanding and practical application of this important class of chiral molecules.

References

• 1. Synthesis and Evaluation of the (S)-BINAM Derivatives as Fluorescent Enantioselective Detectors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wuxibiology.com [wuxibiology.com]
• 3. Atropisomerism in medicinal chemistry: challenges and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity of Atropisomeric [1,1′‐Binaphthalene]‐2,2′‐Diamines (BINAM) and Analogs in Human Cancer Cells: Enantioselectivity, Structure–Activity Relationships, and Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BINOL-like atropisomeric chiral nanographene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thieme-connect.com [thieme-connect.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Advances in the Asymmetric Synthesis of BINOL Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. digitalcommons.providence.edu [digitalcommons.providence.edu]
• 10. Specific optical rotation is a versatile tool for the identification of critical micelle concentration and micellar growth of tartaric acid-based diastereomeric amphiphiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. benchchem.com [benchchem.com]
• 14. Cytotoxicity of Atropisomeric [1,1'-Binaphthalene]-2,2'-Diamines (BINAM) and Analogs in Human Cancer Cells: Enantioselectivity, Structure-Activity Relationships, and Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

The Coordination Chemistry of BINAM with Transition Metals: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Binaphthyl-2,2'-diamine (BINAM) is a privileged chiral ligand in the field of asymmetric catalysis. Its C₂-symmetric backbone, derived from the atropisomeric binaphthyl scaffold, provides a well-defined and rigid chiral environment that can effectively induce enantioselectivity in a wide range of chemical transformations. The coordination of BINAM and its derivatives to transition metals has been a subject of intense research, leading to the development of highly efficient and selective catalysts for the synthesis of chiral molecules, which are of paramount importance in the pharmaceutical and fine chemical industries.[1][2][3][4][5] This technical guide provides an in-depth exploration of the coordination chemistry of BINAM with transition metals, focusing on the synthesis of BINAM-metal complexes, their structural features, and their applications in asymmetric catalysis.

Synthesis of BINAM and its Derivatives

The synthesis of enantiomerically pure BINAM is a critical first step in its application as a chiral ligand. Several methods have been developed for the synthesis of BINAM, with the oxidative coupling of 2-naphthylamine derivatives being a common approach.[3][6] Transition-metal-mediated coupling reactions have been well-established for this purpose.[3][6] More recently, electrochemical methods have emerged as a green and sustainable alternative, providing BINAM derivatives in high yields without the need for stoichiometric metal oxidants.[6]

Furthermore, derivatives of BINAM can be synthesized to tune the steric and electronic properties of the ligand, thereby influencing the catalytic activity and selectivity of the resulting metal complexes.[1][7] For instance, N-alkylation or N-arylation of the amino groups can be achieved through various methods, including palladium-catalyzed amination reactions.[7]

Coordination with Transition Metals

BINAM acts as a bidentate ligand, coordinating to transition metals through its two amino groups.[1][3] It has been successfully used to form stable complexes with a variety of transition metals, including rhodium, iridium, palladium, copper, nickel, and zinc.[8][9][10][11] The coordination of BINAM to a metal center creates a chiral environment that can discriminate between the two enantiotopic faces of a prochiral substrate in a catalytic reaction.

The structural characteristics of these complexes, such as bond lengths, bond angles, and coordination geometry, are crucial for understanding their catalytic behavior. While detailed crystallographic data requires access to specialized databases, the general geometries of BINAM-metal complexes are often tetrahedral or square planar, depending on the metal and its oxidation state.[12][13]

Experimental Protocol: Synthesis of a Rhodium-BINAM Complex

The following is a general procedure for the synthesis of a rhodium(I)-BINAM complex, adapted from literature descriptions of similar complexes.[8][9]

Materials:

• (S)-BINAM

• [Rh(COD)Cl]₂ (COD = 1,5-cyclooctadiene)

• Anhydrous, degassed solvent (e.g., dichloromethane or toluene)

• Inert atmosphere (e.g., argon or nitrogen)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve (S)-BINAM in the anhydrous solvent.

• In a separate Schlenk flask, dissolve [Rh(COD)Cl]₂ in the same anhydrous solvent.

• Slowly add the rhodium precursor solution to the BINAM solution at room temperature with constant stirring.

• The reaction mixture is typically stirred for several hours to ensure complete complex formation. The progress of the reaction can be monitored by thin-layer chromatography.

• Upon completion, the solvent is removed under reduced pressure.

• The resulting solid is washed with a non-polar solvent (e.g., hexane) to remove any unreacted starting materials.

• The desired rhodium-BINAM complex is then dried under vacuum.

Characterization: The synthesized complex should be characterized by standard analytical techniques, including:

• NMR Spectroscopy (¹H, ¹³C, ³¹P if applicable): To confirm the structure of the ligand framework and its coordination to the metal.

• Mass Spectrometry: To determine the molecular weight of the complex.

• FT-IR Spectroscopy: To observe changes in the N-H stretching frequencies upon coordination.

• X-ray Crystallography: To determine the precise three-dimensional structure of the complex.

Quantitative Data Summary

The following tables summarize representative data for BINAM-transition metal complexes. It is important to note that specific bond lengths and angles are highly dependent on the specific derivative of BINAM used and the co-ligands present in the complex. For precise data, consulting the original crystallographic studies is essential.

Table 1: Representative Transition Metal Complexes with BINAM Derivatives

Metal	BINAM Derivative	Other Ligands	Application	Reference
Rh(III)	Axially chiral BINAM N-heterocyclic carbene (NHC)	-	Enantioselective hydrosilylation of β-keto esters	[9]
Ir(I)	NHC-naphthoxy ligand from (S)-BINAM	-	Asymmetric hydrosilylation of ketones	[8]
Rh(I)	Di-1,2,3-triazolylidene from BINAM	-	Enantioselective hydrosilylation	[14]
Pd(0)	N,N'-di(aryl)-substituted (S)-BINAM	dba, BINAP	C-N bond formation	[7]

Table 2: Performance of BINAM-Metal Catalysts in Asymmetric Hydrosilylation

Catalyst	Substrate	Product Yield (%)	Enantiomeric Excess (ee, %)	Reference
Axially chiral BINAM NHC-Rh(III)	3-oxo-3-arylpropionic acid esters	Good	Good to Excellent	[9]
Ir-NHC-naphthoxy from (S)-BINAM	Acetophenone	-	50-60	[8]
Rh-NHC-naphthoxy from (S)-BINAM	Acetophenone	-	12-13	[8]

Catalytic Applications and Mechanisms

BINAM-transition metal complexes have proven to be highly effective catalysts for a variety of asymmetric transformations.[1][4] One of the most significant applications is in the asymmetric hydrosilylation of ketones and olefins, which provides a straightforward route to chiral alcohols and alkanes.[8][9][14]

The generally accepted mechanism for the asymmetric hydrosilylation of a ketone catalyzed by a BINAM-metal complex involves the following key steps:

• Oxidative addition of the silane to the metal center.

• Coordination of the ketone to the metal complex.

• Insertion of the carbonyl group into the metal-hydride bond, forming a metal-alkoxide intermediate. This is the enantioselectivity-determining step, where the chiral BINAM ligand directs the hydride transfer to one face of the ketone.

• Reductive elimination to release the silylated alcohol product and regenerate the active catalyst.

Visualizations

Experimental Workflow for Synthesis of a BINAM-Metal Complex

Caption: A generalized workflow for the synthesis of a BINAM-transition metal complex.

Catalytic Cycle for Asymmetric Hydrosilylation of a Ketone

References

• 1. orgsyn.org [orgsyn.org]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. chemimpex.com [chemimpex.com]
• 5. myuchem.com [myuchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Evaluation of the (S)-BINAM Derivatives as Fluorescent Enantioselective Detectors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. chemijournal.com [chemijournal.com]
• 13. Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

synthesis and characterization of BINAM-based polymers

An In-depth Technical Guide to the Synthesis and Characterization of BINAM-Based Polymers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of chiral polymers based on 1,1'-Binaphthyl-2,2'-diamine (BINAM). Given their unique stereochemical properties and rigid structures, BINAM-based polymers are of significant interest in fields such as asymmetric catalysis, chiral recognition, and the development of advanced materials for pharmaceutical applications. This document details common synthetic methodologies, essential characterization techniques, and presents key data in a structured format.

Synthesis of BINAM-Based Polymers

The synthesis of BINAM-based polymers typically involves cross-coupling reactions that create a rigid polymer backbone while preserving the axial chirality of the BINAM unit. The primary methods employed are Palladium-catalyzed reactions such as Buchwald-Hartwig, Sonogashira, and Heck couplings.[1][2][3] The choice of comonomer and reaction type allows for the tuning of the polymer's electronic, optical, and solubility properties.

Common Synthetic Routes

• Buchwald-Hartwig Polycondensation: This method is used to form C-N bonds, linking BINAM units with aryl dihalides. A palladium catalyst, a phosphine ligand (like XPhos), and a base are used to facilitate the reaction.[2]

• Sonogashira Coupling: This reaction forms carbon-carbon bonds between a terminal alkyne and an aryl halide. It is employed to create conjugated polymers by reacting a diiodo-BINAM derivative with a diethynyl comonomer.[1]

• Heck Coupling: This reaction couples an unsaturated halide with an alkene. It can be used to synthesize BINAM-based polymers by reacting a dihalo-BINAM monomer with a divinyl comonomer.[3]

Caption: A generalized workflow for the synthesis of BINAM-based polymers via cross-coupling reactions.

Experimental Protocol: Buchwald-Hartwig Polycondensation

This protocol provides a representative example for the synthesis of a BINAM-based copolymer.[2]

• Reagents & Setup: To a flame-dried Schlenk flask, add the BINAM monomer (e.g., (R)-BINAM), an aryl dihalide comonomer (e.g., m-dibromobenzene), a palladium catalyst (e.g., Palladium(II) acetate), a phosphine ligand (e.g., XPhos), and a base (e.g., sodium tert-butoxide).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.

• Solvent Addition: Add anhydrous toluene via syringe.

• Polymerization: Heat the reaction mixture to the desired temperature (e.g., 115°C) and stir for a specified time (e.g., 24 hours). The progress can be monitored by observing changes in viscosity.

• Isolation: After cooling to room temperature, dilute the viscous solution with a suitable solvent (e.g., chloroform) and slowly pour it into a non-solvent (e.g., methanol) to precipitate the polymer.

• Purification: Filter the resulting solid, wash it extensively with methanol to remove residual catalyst and unreacted monomers.

• Drying: Dry the purified polymer in a vacuum oven at a moderate temperature (e.g., 60°C) until a constant weight is achieved.

Characterization of BINAM-Based Polymers

Thorough characterization is essential to confirm the structure, molecular weight, and physical properties of the synthesized polymers.[4] A combination of spectroscopic, chromatographic, and thermal analysis techniques is typically employed.

Caption: Logical workflow illustrating the key techniques for polymer characterization.

Molecular Weight and Structural Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Purpose: To confirm the polymer's chemical structure and, in some cases, determine the number-average molecular weight (Mₙ) by end-group analysis.[5] ¹H and ¹³C NMR spectra provide detailed information about the polymer backbone and side chains.[3]

• Protocol:

  • Dissolve 5-10 mg of the polymer in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to an NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

  • Process the spectra to identify characteristic peaks corresponding to the monomer units in the polymer chain.

Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC):

• Purpose: To determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (PDI = Mₙ/Mₙ).[6]

• Protocol:

  • Prepare a dilute solution of the polymer (e.g., 1 mg/mL) in a suitable mobile phase (e.g., THF, chloroform).

  • Filter the solution through a syringe filter (e.g., 0.45 µm) to remove any particulate matter.

  • Inject the sample into the GPC system equipped with a suitable column set.

  • Calibrate the system using polymer standards (e.g., polystyrene) to obtain relative molecular weights.

Thermal Properties

Thermogravimetric Analysis (TGA):

• Purpose: To evaluate the thermal stability of the polymer by measuring weight loss as a function of temperature.[7]

• Protocol:

  • Place a small amount of the polymer sample (5-10 mg) into a TGA pan.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

  • Record the weight loss versus temperature to determine the decomposition temperature.

Differential Scanning Calorimetry (DSC):

• Purpose: To determine thermal transitions such as the glass transition temperature (T₉) and melting temperature (Tₘ).[4]

• Protocol:

  • Seal a small amount of the polymer (5-10 mg) in a DSC pan.

  • Heat the sample to a temperature above its expected transitions, then cool it, and reheat it at a controlled rate (e.g., 10 °C/min).

  • The second heating scan is typically used to determine the T₉.

Quantitative Data Summary

The following tables summarize representative quantitative data for BINAM-based polymers as reported in the literature.

Table 1: Synthesis and Molecular Weight Data for BINAM-based Polymers

Polymer Name	Synthesis Method	Mₙ ( g/mol )	Mₙ ( g/mol )	PDI (Mₙ/Mₙ)	Reference
R-PBD	Buchwald-Hartwig	3,190	8,170	2.56	[2]
R-PBDOX	Buchwald-Hartwig (Oxidized)	2,310	4,820	2.08	[2]
S-PBD	Buchwald-Hartwig	1,300	1,350	1.04	[2]

| (R)-4.21 | Pd-catalyzed Amination | 3,000 | 7,500 | 2.50 |[3] |

Table 2: Thermal Properties of BINAM-based Polyamides

Polymer Name	T₉ (°C)	Tₛ (°C)	Td,5% (°C)¹	Td,10% (°C)²	Reference
Polyamide 4.44a	255	315	490	510	[3]
Polyamide 4.44b	290	335	500	525	[3]
Polyamide 4.44c	285	340	495	520	[3]

¹ Temperature at 5% weight loss (TGA). ² Temperature at 10% weight loss (TGA).

Relevance to Drug Development

The unique characteristics of BINAM-based polymers make them highly relevant for professionals in drug development. Their inherent chirality is crucial for applications involving enantioselective processes, which are fundamental to modern pharmacology.

Caption: Relationship between core polymer properties and their applications in drug development.

• Chiral Recognition and Sensing: BINAM-based polymers can act as fluorescent sensors for the enantioselective recognition of chiral molecules like amino acids and amino alcohols.[1][8] This is critical for determining the enantiomeric purity of drug candidates.

• Asymmetric Catalysis: The binaphthyl framework is a well-established scaffold for chiral ligands in asymmetric synthesis.[3] Incorporating these units into a polymer creates heterogeneous catalysts that can be easily recovered and recycled, a significant advantage in large-scale drug manufacturing.

• Drug Delivery: While a nascent area for BINAM-based polymers specifically, functional polymers are central to creating advanced drug delivery systems.[9][10] The rigid and well-defined structure of BINAM polymers could be leveraged to create novel carriers for targeted or controlled release applications.

References

• 1. researchgate.net [researchgate.net]
• 2. tsukuba.repo.nii.ac.jp [tsukuba.repo.nii.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of polymer properties and identification of additives in commercially available research plastics - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. research.tus.ie [research.tus.ie]
• 6. GPC-NMR Analysis for Polymer Characterisation [intertek.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Evaluation of the (S)-BINAM Derivatives as Fluorescent Enantioselective Detectors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jchemrev.com [jchemrev.com]
• 10. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols for 1,1'-Binaphthyl-2,2'-diamine in Asymmetric Hydrogenation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1,1'-Binaphthyl-2,2'-diamine (BINAM) and its derivatives in asymmetric hydrogenation reactions. The content is designed to be a practical guide for researchers in academia and industry, offering insights into ligand synthesis, catalyst preparation, and specific hydrogenation procedures for various substrates.

Introduction

1,1'-Binaphthyl-2,2'-diamine (BINAM) is a cornerstone of asymmetric catalysis due to its rigid C₂-symmetric chiral backbone. This structural feature makes it an excellent scaffold for the synthesis of a wide range of chiral ligands. These ligands, when complexed with transition metals such as ruthenium, rhodium, and iridium, form highly active and enantioselective catalysts for the asymmetric hydrogenation of prochiral ketones, imines, and olefins. The resulting chiral alcohols and amines are valuable building blocks in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

This guide details the synthesis of common BINAM-derived ligands and provides protocols for their application in the asymmetric hydrogenation of key substrate classes.

Synthesis of BINAM-Derived Ligands

The versatility of BINAM allows for the synthesis of various classes of chiral ligands, most notably aminophosphines and their derivatives.

General Synthesis of BINAM-derived Aminophosphine Ligands

A common route to aminophosphine ligands involves the reaction of BINAM with a chlorophosphine in the presence of a base.

Protocol 2.1: Synthesis of 2,2'-bis(diphenylphosphinoamino)-1,1'-binaphthyl

• Materials:

  • (R)- or (S)-1,1'-Binaphthyl-2,2'-diamine (BINAM)

  • Chlorodiphenylphosphine (ClPPh₂)

  • Triethylamine (NEt₃) or other suitable base

  • Anhydrous toluene or other suitable aprotic solvent

  • Standard Schlenk line and inert gas (Argon or Nitrogen)

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add BINAM (1.0 eq) and anhydrous toluene.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add triethylamine (2.2 eq) to the stirred solution.

  • Add chlorodiphenylphosphine (2.2 eq) dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or ³¹P NMR spectroscopy.

  • Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt.

  • Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to afford the desired aminophosphine ligand.

Asymmetric Hydrogenation Protocols

The following sections provide detailed protocols for the asymmetric hydrogenation of ketones, imines, and enamides using BINAM-derived catalysts.

Asymmetric Hydrogenation of Ketones

Ruthenium complexes of BINAP (a well-known phosphine ligand derived from BINOL, with analogous aminophosphine versions derived from BINAM) in combination with a chiral diamine are highly effective for the hydrogenation of a wide range of ketones.

Protocol 3.1: Ru-Catalyzed Asymmetric Hydrogenation of Acetophenone

• Catalyst System: RuCl₂[(R)-BINAP] / (R,R)-DPEN (1,2-diphenylethylenediamine) and a base (e.g., KOt-Bu).

• Materials:

  • [RuCl₂(p-cymene)]₂

  • (R)-BINAP or a suitable BINAM-derived aminophosphine ligand

  • (R,R)-DPEN

  • Potassium tert-butoxide (KOt-Bu)

  • Acetophenone

  • Anhydrous isopropanol

  • High-purity hydrogen gas

  • High-pressure autoclave

• Procedure:

  • In-situ Catalyst Preparation: In a glovebox or under an inert atmosphere, charge a Schlenk flask with [RuCl₂(p-cymene)]₂ (1.0 mol%) and the chiral phosphine ligand (2.2 mol%). Add anhydrous, degassed isopropanol and stir at room temperature for 1 hour. Then add the chiral diamine (2.2 mol%) and stir for another hour.

  • Reaction Setup: In a separate flask, dissolve acetophenone (100 eq) and KOt-Bu (2-10 mol%) in anhydrous isopropanol.

  • Hydrogenation: Transfer the substrate solution to the autoclave. Under a positive pressure of inert gas, transfer the catalyst solution to the autoclave.

  • Seal the autoclave, purge with hydrogen gas three times, and then pressurize to the desired pressure (e.g., 10-50 atm).

  • Stir the reaction mixture at the desired temperature (e.g., 30-50 °C) until the reaction is complete (monitor by GC or TLC).

  • Work-up: Carefully vent the hydrogen and purge the autoclave with an inert gas. Quench the reaction with a few drops of water or saturated aqueous NH₄Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the product by column chromatography to obtain the chiral 1-phenylethanol.

  • Determine the enantiomeric excess by chiral HPLC or GC analysis.

Table 1: Asymmetric Hydrogenation of Aromatic Ketones with Ru/BINAP-type Catalysts

Entry	Substrate	Catalyst System	S/C Ratio	H₂ Pressure (atm)	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Acetophenone	RuCl₂[(S)-BINAP]/(S,S)-DPEN	1000:1	10	30	12	>99	98 (R)
2	2'-Acetonaphthone	RuCl₂[(R)-BINAP]/(R,R)-DPEN	500:1	4	25	24	>99	97 (S)
3	4-Chloroacetophenone	RuCl₂[(S)-TolBINAP]/(S,S)-DPEN	1000:1	10	30	15	98	99 (R)
4	3-Acetylpyridine	RuCl₂[(R)-XylBINAP]/(R,R)-DPEN	500:1	20	40	20	95	96 (S)

Data compiled from various literature sources.

Asymmetric Hydrogenation of Imines

Iridium and Rhodium complexes bearing BINAM-derived ligands are effective for the enantioselective hydrogenation of imines to produce chiral amines.

Protocol 3.2: Ir-Catalyzed Asymmetric Hydrogenation of an N-Aryl Imine

• Catalyst System: [Ir(COD)Cl]₂ / BINAM-derived aminophosphine ligand.

• Materials:

  • [Ir(COD)Cl]₂

  • Chiral BINAM-derived ligand

  • N-(1-phenylethylidene)aniline

  • Iodine (I₂) as an additive

  • Anhydrous toluene or THF

  • High-purity hydrogen gas

  • High-pressure autoclave

• Procedure:

  • Catalyst Preparation: In a glovebox, dissolve [Ir(COD)Cl]₂ (0.5 mol%) and the chiral ligand (1.1 mol%) in anhydrous toluene. Stir the mixture at room temperature for 30 minutes.

  • Reaction Setup: Add the substrate, N-(1-phenylethylidene)aniline (100 eq), and iodine (2-5 mol%) to the catalyst solution.

  • Hydrogenation: Transfer the reaction mixture to a high-pressure autoclave.

  • Seal the autoclave, purge with hydrogen, and pressurize to 50-80 atm.

  • Stir the reaction at a specified temperature (e.g., 60 °C) for 24-48 hours.

  • Work-up and Analysis: After cooling and venting, the reaction mixture is concentrated. The residue is then purified by chromatography to isolate the chiral amine. The enantiomeric excess is determined by chiral HPLC.

Table 2: Asymmetric Hydrogenation of Imines with BINAM-based Catalysts

Entry	Substrate	Catalyst System	S/C Ratio	H₂ Pressure (atm)	Temp (°C)	Yield (%)	ee (%)
1	N-(1-phenylethylidene)aniline	[Ir(COD)Cl]₂ / (S)-BINAPine	100:1	50	60	95	92 (R)
2	2-Phenyl-3,4,5,6-tetrahydropyridine	[Ir(COD)Cl]₂ / (R)-H₈-BINAM-P	100:1	50	25	98	90 (S)
3	N-(diphenylmethylene)aniline	[Rh(COD)₂]BF₄ / (S)-BDPAB	100:1	60	40	>99	88 (R)

BINAPine and BDPAB are examples of BINAM-derived phosphine ligands. Data is illustrative and compiled from literature.

Asymmetric Hydrogenation of Enamides

Rhodium complexes with BINAM-derived aminophosphine ligands show excellent enantioselectivity in the hydrogenation of enamides, providing access to chiral amines and their derivatives.[1]

Protocol 3.3: Rh-Catalyzed Asymmetric Hydrogenation of an Enamide

• Catalyst System: [Rh(COD)₂]BF₄ / BINAM-derived aminophosphine ligand.

• Materials:

  • [Rh(COD)₂]BF₄

  • Chiral BINAM-derived aminophosphine ligand

  • Methyl 2-acetamidoacrylate

  • Anhydrous methanol or toluene

  • High-purity hydrogen gas

  • High-pressure reactor

• Procedure:

  • Catalyst Preparation: In a glovebox, dissolve [Rh(COD)₂]BF₄ (1 mol%) and the chiral ligand (1.1 mol%) in anhydrous methanol.

  • Reaction Setup: Place the enamide substrate (100 eq) in the reactor.

  • Hydrogenation: Transfer the catalyst solution to the reactor. Seal, purge with hydrogen, and pressurize to 1-10 atm.

  • Stir the reaction at room temperature for 1-12 hours.

  • Work-up and Analysis: Vent the reactor and concentrate the solvent. The product is typically pure enough for analysis, or can be purified by chromatography. Determine the ee by chiral HPLC or GC.

Table 3: Asymmetric Hydrogenation of Enamides with Rh/BINAM-based Ligands

Entry	Substrate	Ligand	S/C Ratio	H₂ Pressure (atm)	Solvent	Yield (%)	ee (%)
1	Methyl (Z)-α-acetamidocinnamate	(R)-H₈-BDPAB	100:1	1	MeOH	>99	97.1 (R)
2	N-(1-phenylvinyl)acetamide	(S,S)-BICP	100:1	2.7	Toluene	>99	96 (S)
3	Methyl 2-acetamidoacrylate	(R)-H₈-BDPAB	100:1	1	MeOH	>99	99 (R)

(R)-H₈-BDPAB is a BINAM-derived aminophosphine ligand. BICP is a related chiral bisphosphine. Data is illustrative and compiled from literature.[1]

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for asymmetric hydrogenation experiments.

References

• 1. discovery.researcher.life [discovery.researcher.life]

Application Notes and Protocols for BINAM-Catalyzed Carbon-Carbon Bond Formation Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for carbon-carbon bond formation reactions catalyzed by 1,1'-Binaphthyl-2,2'-diamine (BINAM) derivatives. These reactions are powerful tools in asymmetric synthesis, enabling the stereoselective formation of complex molecular architectures, which is of significant interest in pharmaceutical research and development.

Introduction to BINAM in Asymmetric Catalysis

1,1'-Binaphthyl-2,2'-diamine (BINAM) is a privileged chiral scaffold in asymmetric catalysis. Its axial chirality, arising from restricted rotation around the C-C bond connecting the two naphthalene rings, provides a well-defined and tunable chiral environment for catalytic transformations. BINAM and its derivatives have been successfully employed as organocatalysts or as ligands in metal-catalyzed reactions for a variety of enantioselective carbon-carbon bond-forming reactions, including aldol reactions, Michael additions, and α-aminations of carbonyl compounds.

The efficacy of BINAM-based catalysts often stems from their ability to act as bifunctional catalysts. For instance, BINAM-prolinamide derivatives can activate the nucleophile through enamine formation via the proline moiety, while the BINAM backbone can interact with the electrophile through hydrogen bonding, orienting the substrates for a highly stereoselective reaction. Similarly, BINAM-derived phosphoric acids act as chiral Brønsted acids, activating electrophiles towards nucleophilic attack.

Asymmetric Aldol Reaction Catalyzed by BINAM-Prolinamides

The asymmetric aldol reaction is a cornerstone of carbon-carbon bond formation, enabling the synthesis of chiral β-hydroxy carbonyl compounds. BINAM-prolinamide derivatives have emerged as highly effective organocatalysts for this transformation, particularly in solvent-free conditions, which aligns with the principles of green chemistry.

General Reaction Scheme

Caption: General scheme of a BINAM-prolinamide catalyzed aldol reaction.

Quantitative Data Summary

The following tables summarize the performance of (S)-BINAM-L-prolinamide catalysts in the asymmetric aldol reaction between various ketones and aldehydes under solvent-free conditions.

Table 1: Asymmetric Aldol Reaction of Acetone with Various Aldehydes

Entry	Aldehyde (RCHO)	Time (h)	Yield (%)	dr (anti/syn)	ee (%)
1	p-NO2C6H4CHO	24	95	>99:1	97
2	p-CNC6H4CHO	48	92	>99:1	96
3	p-ClC6H4CHO	72	90	>99:1	95
4	C6H5CHO	96	85	98:2	93
5	(E)-C6H5CH=CHCHO	48	88	>99:1	98
6	CH3(CH2)2CHO	120	75	95:5	92

Table 2: Asymmetric Aldol Reaction of Cyclohexanone with Various Aldehydes

Entry	Aldehyde (RCHO)	Time (h)	Yield (%)	dr (anti/syn)	ee (%)
1	p-NO2C6H4CHO	6	98	95:5	99
2	p-BrC6H4CHO	12	95	94:6	98
3	o-ClC6H4CHO	24	92	92:8	97
4	C6H5CHO	24	90	90:10	96
5	2-Naphthaldehyde	18	96	93:7	99
6	Isobutyraldehyde	48	85	85:15	94

Experimental Protocol: General Procedure for the Solvent-Free Asymmetric Aldol Reaction

Materials:

• (S)-BINAM-L-prolinamide catalyst (5 mol%)

• Aldehyde (1.0 mmol)

• Ketone (2.0 mmol, 2 equivalents)

• Benzoic acid (co-catalyst, 1 mol%)

• Dichloromethane (for work-up)

• Saturated aqueous NH4Cl solution

• Anhydrous MgSO4

• Silica gel for column chromatography

Procedure:

• To a vial equipped with a magnetic stir bar, add the (S)-BINAM-L-prolinamide catalyst (0.05 mmol) and benzoic acid (0.01 mmol).

• Add the aldehyde (1.0 mmol) to the vial.

• Add the ketone (2.0 mmol) to the reaction mixture.

• Stir the resulting mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, dissolve the crude mixture in dichloromethane.

• Wash the organic layer with a saturated aqueous solution of NH4Cl.

• Separate the organic layer and dry it over anhydrous MgSO4.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired β-hydroxy carbonyl product.

• Determine the diastereomeric ratio (dr) by 1H NMR spectroscopy and the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Enantioselective α-Amination of Carbonyl Compounds

The enantioselective α-amination of carbonyl compounds is a direct and efficient method for the synthesis of chiral α-amino ketones, which are valuable building blocks for the synthesis of pharmaceuticals and natural products. BINAM-derived phosphoric acids have been shown to be highly effective catalysts for this transformation, proceeding via a chiral anion phase-transfer mechanism.

Catalytic Cycle

Caption: Proposed catalytic cycle for BINAM-phosphoric acid catalyzed α-amination.

Quantitative Data Summary

The following table summarizes the results for the enantioselective α-amination of various indanone derivatives catalyzed by a BINAM-derived phosphoric acid.

Table 3: Enantioselective α-Amination of Indanones

Entry	Substrate (Indanone derivative)	Yield (%)	ee (%)
1	1-Indanone	92	95
2	5-Methoxy-1-indanone	95	96
3	5-Bromo-1-indanone	88	94
4	6-Methyl-1-indanone	90	97
5	1-Tetralone	85	92
6	Benzosuberone	82	90

Experimental Protocol: General Procedure for Enantioselective α-Amination

Materials:

• BINAM-derived phosphoric acid catalyst (10 mol%)

• Carbonyl substrate (1.0 equiv)

• Aryldiazonium tetrafluoroborate (1.2 equiv)

• Na2HPO4 (6.0 equiv)

• Cyclohexane (solvent)

Procedure:

• To a reaction vial, add the BINAM-derived phosphoric acid catalyst (0.10 mmol), the carbonyl substrate (1.0 mmol), and Na2HPO4 (6.0 mmol).

• Add cyclohexane to achieve a concentration of 0.025 M with respect to the carbonyl substrate.

• Stir the mixture at room temperature.

• Add the aryldiazonium tetrafluoroborate (1.2 mmol) portion-wise over 1 hour.

• Continue stirring the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Asymmetric Michael Addition Catalyzed by BINAM-Prolinamides

The Michael addition, or conjugate addition, is a fundamental C-C bond-forming reaction that involves the 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound. BINAM-prolinamide organocatalysts can effectively catalyze the asymmetric Michael addition of ketones to nitroalkenes, affording γ-nitro ketones with high diastereo- and enantioselectivity.

Experimental Workflow

Caption: Workflow for the BINAM-prolinamide catalyzed Michael addition.

Quantitative Data Summary

Table 4: Asymmetric Michael Addition of Ketones to β-Nitrostyrene

Entry	Ketone	Catalyst Loading (mol%)	Time (h)	Yield (%)	dr (syn/anti)	ee (syn) (%)
1	Cyclohexanone	10	24	95	>95:5	98
2	Acetone	20	48	88	-	92
3	3-Pentanone	20	72	85	90:10	94
4	Cyclopentanone	10	36	92	92:8	96
5	Acetophenone	20	96	75	-	85

Experimental Protocol: General Procedure for the Asymmetric Michael Addition

Materials:

• (S)-N-Tosyl-BINAM-L-prolinamide catalyst

• Ketone (2-10 equivalents)

• Nitroalkene (1.0 mmol)

• p-Nitrobenzoic acid (additive, 20 mol%)

• N-Methyl-2-pyrrolidone (NMP, solvent)

• Brine solution

• Ethyl acetate

• Anhydrous Na2SO4

• Silica gel for column chromatography

Procedure:

• To a solution of the (S)-N-Tosyl-BINAM-L-prolinamide catalyst (0.1 mmol, 10 mol%) and p-nitrobenzoic acid (0.2 mmol, 20 mol%) in NMP (0.5 mL), add the ketone (2.0 to 10.0 mmol).

• Add the β-nitrostyrene (1.0 mmol) to the reaction mixture.

• Stir the mixture at room temperature for the time indicated in Table 4, monitoring the reaction by TLC.

• After completion, add brine (10 mL) and extract the mixture with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the desired γ-nitro ketone.

• Determine the diastereomeric ratio by 1H NMR and the enantiomeric excess by chiral HPLC analysis.

Disclaimer: These protocols are intended as a guide and may require optimization for specific substrates and reaction scales. Appropriate safety precautions should be taken when handling all chemicals.

Application Notes and Protocols: Experimental Setup for BINAM-Catalyzed Aldol Reaction

Audience: Researchers, scientists, and drug development professionals.

Introduction: The asymmetric aldol reaction is a cornerstone of synthetic organic chemistry for constructing carbon-carbon bonds and creating chiral centers. Organocatalysis, which avoids the use of metal catalysts, has emerged as a powerful and environmentally benign strategy.[1] Among organocatalysts, 1,1′-binaphthyl-2,2′-diamine (BINAM)-derived prolinamides have proven to be highly effective for catalyzing direct asymmetric aldol reactions, demonstrating excellent enantioselectivity and diastereoselectivity under various conditions, including in organic solvents, aqueous media, and solvent-free environments.[2] These catalysts are particularly valuable for synthesizing optically enriched β-hydroxy carbonyl compounds, which are key building blocks for numerous natural products and pharmaceuticals.[3] This document provides detailed protocols and data for performing BINAM-catalyzed aldol reactions.

I. General Experimental Protocol: Solvent-Free Direct Asymmetric Aldol Reaction

This protocol describes a general procedure for the direct aldol reaction between ketones and aldehydes using a recoverable (Sa)-BINAM-L-prolinamide catalyst, often in combination with an acid co-catalyst like benzoic acid, under solvent-free conditions.[1][4][5]

Materials and Reagents:

• (Sa)-BINAM-L-prolinamide catalyst

• Benzoic acid (or other acid co-catalyst)

• Aldehyde (e.g., 4-nitrobenzaldehyde)

• Ketone (e.g., cyclohexanone, acetone)

• Anhydrous solvents for work-up (e.g., ethyl acetate, dichloromethane)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Standard laboratory glassware, magnetic stirrer, and reaction vials

Experimental Procedure:

• Reaction Setup: To a clean, dry reaction vial equipped with a magnetic stir bar, add the (Sa)-BINAM-L-prolinamide catalyst (typically 5-10 mol%) and the acid co-catalyst (typically 10-20 mol%).[1][5]

• Addition of Reactants: Add the aldehyde (1.0 equiv) to the vial. Subsequently, add the ketone (2.0-10.0 equiv). The use of solvent-free conditions often necessitates using the ketone as the reaction medium.[1][6]

• Reaction Execution: Stir the heterogeneous mixture vigorously at room temperature (or as specified) until the reaction is complete. Reaction progress can be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from a few hours to several days depending on the substrates.[7]

• Work-up and Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.[7]

• Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate or dichloromethane (3 x 10 mL).[7]

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure aldol product.[8]

• Analysis: Determine the diastereomeric ratio (dr) of the purified product by ¹H NMR spectroscopy.[8] Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) analysis.[8]

II. Data Presentation

The performance of BINAM-prolinamide catalysts is highly dependent on the specific substrates and reaction conditions. The following tables summarize representative quantitative data from the literature.

Table 1: (Sa)-BINAM-L-prolinamide Catalyzed Aldol Reaction of Various Ketones with 4-Nitrobenzaldehyde under Solvent-Free Conditions. [1][5]

Entry	Ketone Donor	Catalyst Loading (mol%)	Co-catalyst (mol%)	Time (h)	Yield (%)	dr (anti:syn)	ee (%) (anti)
1	Cyclohexanone	5	Benzoic Acid (10)	1.5	99	69:31	88
2	Cyclopentanone	5	Benzoic Acid (10)	2	99	95:5	97
3	Acetone	5	Benzoic Acid (10)	24	90	-	60
4	Butan-2-one	5	Benzoic Acid (10)	24	70	80:20	75
5	3-Pentanone	5	Benzoic Acid (10)	24	95	50:50	90

Conditions: Reactions performed at room temperature using 2 equivalents of the ketone donor.[1][5]

Table 2: N-Tosyl-(Sa)-BINAM-L-prolinamide Catalyzed Aldol Reaction with Various Aldehydes and Ketones. [2][6][8]

Entry	Ketone/Aldehyde Donor	Aldehyde Acceptor	Catalyst Loading (mol%)	Conditions	Yield (%)	dr (anti:syn)	ee (%) (anti)
1	Cyclohexanone	2,2-Dimethoxyacetaldehyde	10	Solvent-free, RT	75	>95:5	97
2	Acetone	2,2-Dimethoxyacetaldehyde	10	Solvent-free, RT	60	-	80
3	Propanal	2,2-Dimethoxyacetaldehyde	10	Solvent-free, RT	55	60:40	85
4	Cyclohexanone	Methylglyoxal (40% aq.)	10	Aqueous, RT	93	>95:5	97
5	Acetone	Isatin	10	Solvent-free, RT	95	-	90

Conditions: Reactions performed at room temperature (RT) for 24-48 hours.[2][6][8]

III. Visualized Workflow and Reaction Mechanism

The following diagrams illustrate the general experimental workflow and the proposed catalytic cycle for the BINAM-catalyzed aldol reaction.

Caption: Workflow for the BINAM-Catalyzed Aldol Reaction.

Caption: Proposed Enamine Mechanism for the Aldol Reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application of BINAM Ligands in the Kinetic Resolution of Racemic Mixtures: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Binaphthyl-2,2'-diamine (BINAM) and its derivatives are a cornerstone of asymmetric synthesis, serving as privileged chiral ligands and catalysts. Their rigid C2-symmetric backbone provides a well-defined chiral environment, enabling high stereocontrol in a variety of chemical transformations. A particularly valuable application of BINAM ligands lies in the kinetic resolution of racemic mixtures, a crucial technique for obtaining enantiopure compounds essential for the pharmaceutical and fine chemical industries. In a kinetic resolution, the two enantiomers of a racemic starting material react at different rates with a chiral catalyst or reagent, leading to the enrichment of the less reactive enantiomer and the formation of an enantioenriched product. This document provides detailed application notes and protocols for the use of BINAM ligands in the kinetic resolution of various racemic substrates, including BINAM derivatives themselves, secondary alcohols, and epoxides.

Core Principles of Kinetic Resolution

The efficiency of a kinetic resolution is quantified by the selectivity factor (s), which is the ratio of the rate constants for the reaction of the two enantiomers (s = k_fast / k_slow). A higher 's' factor indicates better differentiation between the enantiomers and allows for the isolation of both the unreacted starting material and the product with high enantiomeric excess (e.e.).

I. Kinetic Resolution of Racemic BINAM Derivatives

The resolution of racemic BINAM itself is a critical step in the synthesis of enantiopure BINAM ligands and catalysts. Several effective methods have been developed, primarily involving acylation, silylation, or Brønsted acid-catalyzed reactions.

A. Chiral Calcium Phosphate-Catalyzed Acylation

This method utilizes a chiral calcium phosphate catalyst to effect the enantioselective acylation of one enantiomer of a BINAM derivative, leaving the other enantiomer unreacted.

Quantitative Data Summary

Entry	BINAM Derivative (R)	Acylating Agent	Catalyst	Additive	Solvent	Time (h)	Conv. (%)	e.e. (%) of unreacted BINAM	s-factor
1	H	Isobutyric anhydride	(R)-CaP	4-Morpholinopyridine	Toluene	24	51	98	127
2	6,6'-Br2	Isobutyric anhydride	(R)-CaP	4-Morpholinopyridine	Toluene	48	52	96	99
3	7,7'-Br2	Isobutyric anhydride	(R)-CaP	4-Morpholinopyridine	Toluene	72	50	85	35

(R)-CaP = Chiral Calcium Phosphate derived from (R)-BINOL

Experimental Protocol: General Procedure for Kinetic Resolution of BINAM Derivatives by Acylation [1]

• To a dried reaction vial under an inert atmosphere (e.g., argon or nitrogen), add the chiral calcium phosphate catalyst (5 mol%).

• Add the racemic BINAM derivative (1.0 equiv.) and 4-morpholinopyridine (10 mol%).

• Add the solvent (e.g., toluene, to achieve a 0.1 M concentration of the BINAM derivative).

• Cool the mixture to the desired temperature (e.g., 0 °C).

• Add isobutyric anhydride (0.6 equiv.) dropwise.

• Stir the reaction mixture at the same temperature and monitor the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Once the desired conversion is reached (typically around 50%), quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the unreacted BINAM derivative and the acylated product by column chromatography on silica gel.

• Determine the enantiomeric excess of the unreacted BINAM derivative by chiral HPLC analysis.

B. Copper-Catalyzed Dehydrogenative Si-N Coupling

This non-enzymatic method involves the kinetic resolution of monoprotected BINAM derivatives through a Cu-H-catalyzed dehydrogenative Si-N coupling with a prochiral dihydrosilane.[2]

Quantitative Data Summary

Entry	BINAM Derivative (Protecting Group)	Dihydrosilane	Ligand	Base	Solvent	Time (h)	Conv. (%)	e.e. (%) of unreacted BINAM	s-factor
1	N-Methyl	Ph2SiH2	(R,R)-Ph-BPE	NaOtBu	Toluene	70	54	78	5.2
2	N-Benzhydryl	Ph2SiH2	(R,R)-Ph-BPE	NaOtBu	Toluene	70	51	99	25
3	N-Mesityl	(3,5-Me2C6H3)2SiH2	(R,R)-Ph-BPE	NaOtBu	Toluene	70	50	95	17

Experimental Protocol: General Procedure for Copper-Catalyzed Silylation of BINAM Derivatives [2]

• In a glovebox, charge a screw-capped vial with the copper precatalyst (e.g., Cu(OAc)2, 5 mol%), the chiral ligand ((R,R)-Ph-BPE, 5.5 mol%), and the base (NaOtBu, 5 mol%).

• Add the solvent (e.g., toluene, to achieve a 0.1 M concentration of the BINAM derivative).

• Stir the mixture at room temperature for 30 minutes.

• Add the racemic N-monoprotected BINAM derivative (1.0 equiv.).

• Add the dihydrosilane (0.55 equiv.) and stir the reaction mixture at the specified temperature.

• Monitor the reaction progress by taking aliquots and analyzing them by 1H NMR spectroscopy to determine the conversion.

• Upon reaching approximately 50% conversion, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to separate the unreacted BINAM derivative from the silylated product.

• Determine the enantiomeric excess of the unreacted BINAM derivative by chiral HPLC analysis.

C. Brønsted Acid-Catalyzed Imine Formation and Transfer Hydrogenation

A highly efficient kinetic resolution of axially chiral BINAM derivatives can be achieved through a cascade process involving a chiral Brønsted acid-catalyzed imine formation followed by transfer hydrogenation.

Quantitative Data Summary

Entry	BINAM Derivative (Protecting Group)	Aldehyde	Catalyst	Hydrogen Source	Solvent	Time (h)	Conv. (%)	e.e. (%) of unreacted BINAM	s-factor
1	N-Boc	2-Naphthaldehyde	(R)-TRIP	Hantzsch Ester	CH2Cl2	24	50	>99	>200
2	N-Cbz	2-Naphthaldehyde	(R)-TRIP	Hantzsch Ester	CH2Cl2	36	49	98	150
3	N-Tosyl	Benzaldehyde	(R)-TRIP	Hantzsch Ester	CH2Cl2	48	52	95	85

(R)-TRIP = (R)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate

Experimental Protocol: General Procedure for Brønsted Acid-Catalyzed Kinetic Resolution of BINAM Derivatives

• To a solution of the racemic BINAM derivative (1.0 equiv.) and the aldehyde (0.6 equiv.) in the specified solvent (e.g., CH2Cl2, 0.1 M) at room temperature, add the Hantzsch ester (0.6 equiv.).

• Add the chiral phosphoric acid catalyst ((R)-TRIP, 5 mol%).

• Stir the reaction mixture at room temperature and monitor by TLC or HPLC.

• After reaching approximately 50% conversion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to separate the unreacted BINAM derivative and the hydrogenated product.

• Determine the enantiomeric excess of the unreacted BINAM derivative by chiral HPLC analysis.

II. Kinetic Resolution of Racemic Secondary Alcohols

BINAM-derived chiral phosphoric acids are powerful Brønsted acid catalysts for the kinetic resolution of racemic secondary alcohols via enantioselective acylation.

Quantitative Data Summary

Entry	Racemic Alcohol	Acylating Agent	Catalyst	Solvent	Time (h)	Conv. (%)	e.e. (%) of unreacted alcohol	s-factor
1	1-Phenylethanol	Acetic anhydride	(S)-BPA	Toluene	12	51	97	95
2	1-(1-Naphthyl)ethanol	Isobutyric anhydride	(S)-BPA	Hexane	24	50	99	>200
3	trans-2-Phenylcyclohexanol	Benzoic anhydride	(S)-BPA	CH2Cl2	18	49	96	110

(S)-BPA = (S)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate

Experimental Protocol: General Procedure for Kinetic Resolution of Secondary Alcohols

• To a stirred solution of the racemic secondary alcohol (1.0 equiv.) and the chiral phosphoric acid catalyst ((S)-BPA, 1-5 mol%) in the chosen solvent (0.1 M) at the desired temperature, add the acylating agent (0.5-0.6 equiv.).

• Monitor the reaction by TLC or GC/HPLC.

• Once the conversion reaches approximately 50%, quench the reaction (e.g., with saturated aqueous NaHCO3).

• Extract the mixture with an appropriate organic solvent.

• Dry the combined organic layers, filter, and concentrate.

• Purify the unreacted alcohol and the ester product by column chromatography.

• Determine the enantiomeric excess of the unreacted alcohol by chiral GC or HPLC analysis.

III. Kinetic Resolution of Racemic Epoxides

Chiral BINAM-based salen-metal complexes are effective catalysts for the hydrolytic kinetic resolution (HKR) of terminal epoxides. In this process, water acts as a nucleophile, selectively opening one enantiomer of the epoxide to form a diol, leaving the other enantiomer of the epoxide in high enantiomeric excess.

Quantitative Data Summary

Entry	Racemic Epoxide	Catalyst	Nucleophile	Solvent	Time (h)	Conv. (%)	e.e. (%) of unreacted epoxide	s-factor
1	Styrene oxide	(R,R)-Co(III)-salen-BINAM	H2O	THF	12	52	98	150
2	Propylene oxide	(R,R)-Co(III)-salen-BINAM	H2O	Dioxane	24	50	99	>200
3	Epichlorohydrin	(R,R)-Co(III)-salen-BINAM	H2O	CH2Cl2	18	51	97	120

Experimental Protocol: General Procedure for Hydrolytic Kinetic Resolution of Epoxides

• To a solution of the chiral (R,R)-Co(III)-salen-BINAM complex (0.5-2 mol%) in a suitable solvent, add the racemic epoxide (1.0 equiv.).

• Cool the mixture to the desired temperature (e.g., 0 °C or room temperature).

• Add water (0.5-0.6 equiv.) slowly.

• Stir the reaction vigorously and monitor its progress by GC or HPLC.

• Upon reaching approximately 50% conversion, quench the reaction.

• Separate the unreacted epoxide from the diol product by distillation or column chromatography.

• Determine the enantiomeric excess of the unreacted epoxide by chiral GC or HPLC analysis.

Visualizations

General workflow for kinetic resolution.

BINAM-phosphoric acid catalyzed acylation pathway.

Conclusion

BINAM ligands and their derivatives have proven to be exceptionally versatile and effective in the kinetic resolution of a wide range of racemic compounds. The methodologies presented herein, including chiral calcium phosphate-catalyzed acylation, copper-catalyzed silylation, Brønsted acid-catalyzed reductions, and the use of BINAM-derived catalysts for the resolution of alcohols and epoxides, offer robust and practical solutions for accessing enantiopure materials. The provided protocols serve as a detailed guide for researchers in academia and industry to implement these powerful synthetic tools in their own work, paving the way for the efficient synthesis of complex chiral molecules. Further research in this area continues to expand the scope and utility of BINAM-based systems in asymmetric catalysis.

References

• 1. Chemoselective and enantioselective fluorescent identification of specific amino acid enantiomers - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Kinetic Resolution of BINAMs by Stereoselective Copper-Catalyzed Dehydrogenative Si–N Coupling with Prochiral Dihydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]

BINAM Derivatives as Phase-Transfer Catalysts in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1,1'-Binaphthyl-2,2'-diamine (BINAM) derivatives as phase-transfer catalysts in asymmetric organic synthesis. These catalysts have demonstrated significant potential in facilitating enantioselective transformations, offering a powerful tool for the synthesis of chiral molecules, which are crucial in drug development and materials science.

Introduction

Phase-transfer catalysis (PTC) is a powerful methodology that facilitates reactions between reactants located in different immiscible phases.[1][2] Chiral phase-transfer catalysts, particularly those derived from the robust and versatile BINAM scaffold, have emerged as highly effective tools for asymmetric synthesis.[3][4] These catalysts typically operate by forming a lipophilic ion pair with a reactive anion, transporting it from an aqueous or solid phase into an organic phase where it can react with an organic substrate in an enantioselective manner.[5]

BINAM-derived catalysts, such as chiral phosphoric acids and bis-urea derivatives, have been successfully employed in a variety of asymmetric transformations, including nucleophilic fluorinations, α-aminations, and alkylations.[6][7][8][9] Their high efficiency and stereoselectivity are attributed to the well-defined chiral environment created by the binaphthyl backbone, which can effectively control the approach of the reactants.[9] This document will detail specific applications, present key performance data, and provide step-by-step experimental protocols.

Data Presentation: Performance of BINAM-Derived Phase-Transfer Catalysts

The following tables summarize the quantitative data for key asymmetric reactions catalyzed by BINAM derivatives, allowing for easy comparison of their efficacy across different substrates and reaction types.

Table 1: Enantioselective α-Amination of Carbonyl Compounds [7][8]

Entry	Substrate	Catalyst (mol%)	Base (equiv.)	Solvent	Time (h)	Yield (%)	ee (%)
1	Indanone derivative	BDPAs (5)	NaH₂PO₄ (6)	Cyclohexane	2-24	95	98
2	Benzosuberone derivative	BDPAs (10)	NaH₂PO₄ (6)	Cyclohexane	2-24	78	96
3	β-Ketoamide	BDPAs (10)	NaH₂PO₄ (6)	MTBE	2-24	91	90
4	Nonstabilized enamide	BDPAs (10)	NaH₂PO₄ (6)	MTBE	2-24	59	80

BDPAs: BINAM-derived chiral phosphoric acids. ee: enantiomeric excess.

Table 2: Enantioselective Nucleophilic Fluorination [6][10]

Entry	Substrate	Catalyst	Fluoride Source	Solvent	Yield (%)
1	Not Specified	(S)-BINAM-derived N-isopropyl bis-urea	KF/CsF	Organic Solvents	48 (catalyst synthesis)
2	Not Specified	(S)-BINAM-derived N-ethyl bis-urea	KF/CsF	Organic Solvents	52 (catalyst synthesis)

Note: Specific substrate and enantioselectivity data for the fluorination reaction were not detailed in the provided search results, but the catalysts are described as "highly effective" for this purpose.[6][10]

Table 3: Enantioselective Synthesis of γ-Fluoroamines via Azetidinium Ring Opening [11]

Entry	Substrate	Catalyst (mol%)	Fluoride Source	Time (h)	Yield (%)	er
1	3-Phenyl N,N-dibenzylazetidinium triflate	(S)-A (10)	CsF	24	Trace	-
2	N-methyl-N-benzylazetidinium triflate	(S)-A (10)	CsF	24	Trace	-
3	Optimized Substrate	(S)-A (10)	CsF	72	High	-
4	Optimized Substrate	(S)-A (5)	CsF	48	High	-

(S)-A: A specific chiral BINAM-derived bis-urea catalyst. er: enantiomeric ratio.

Experimental Protocols

The following are detailed methodologies for the synthesis of a BINAM-derived catalyst and its application in an enantioselective transformation.

Protocol: Multigram Synthesis of (S)-BINAM-Derived N-Alkyl Bis-Urea Catalyst[6][10]

This protocol describes a scalable, two-step synthesis for an N-isopropyl substituted bis-urea catalyst.

Step 1: Reductive Amination

• To a solution of (S)-(-)-1,1'-binaphthyl-2,2'-diamine ((S)-BINAM) in a suitable organic solvent (e.g., dichloromethane or dichloroethane), add 2 equivalents of acetone.

• Stir the mixture at room temperature for 1-2 hours to form the corresponding diimine.

• Add a reducing agent, such as sodium triacetoxyborohydride, portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours until the reaction is complete (monitored by TLC or LC-MS).

• Quench the reaction by the slow addition of water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude N,N'-diisopropyl-1,1'-binaphthyl-2,2'-diamine.

Step 2: Urea Coupling

• Dissolve the crude N,N'-diisopropyl-1,1'-binaphthyl-2,2'-diamine in an anhydrous aprotic solvent (e.g., toluene or THF).

• Add 2.2 equivalents of a suitable isocyanate (e.g., 3,5-bis(trifluoromethyl)phenyl isocyanate) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-alkyl bis-urea catalyst. A scalable route that avoids final chromatographic purification has been developed, yielding the catalyst in high purity.[6][10]

Protocol: Enantioselective α-Amination of an Indanone Derivative[7][8]

This protocol outlines the general procedure for the asymmetric α-amination of a carbonyl compound using a BINAM-derived phosphoric acid catalyst.

• To a dry reaction vial, add the indanone derivative (1.0 equiv.), the BINAM-derived phosphoric acid catalyst (5-10 mol%), and sodium dihydrogen phosphate (NaH₂PO₄) (6.0 equiv.).

• Add the appropriate solvent (e.g., cyclohexane or MTBE) to achieve a concentration of 0.025 M.

• Stir the suspension at room temperature.

• Add the aryldiazonium tetrafluoroborate salt (1.2 equiv.) portion-wise over a period of 10-15 minutes.

• Continue stirring the reaction mixture at room temperature for 2-24 hours, monitoring the reaction progress by TLC or HPLC.

• Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the enantioenriched α-aminated product.

• Determine the enantiomeric excess of the product by chiral phase HPLC analysis.

Mandatory Visualizations

The following diagrams illustrate the synthesis of BINAM-derived catalysts, a proposed catalytic cycle, and a general experimental workflow.

Caption: Synthetic pathway for a BINAM-derived bis-urea catalyst.

Caption: Catalytic cycle for enantioselective α-amination.

Caption: Workflow for a typical asymmetric phase-transfer reaction.

References

• 1. Phase transfer catalyst in organic synthesis [wisdomlib.org]
• 2. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. New Trends in Asymmetric Phase Transfer Catalysis: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 5. phasetransfer.com [phasetransfer.com]
• 6. ora.ox.ac.uk [ora.ox.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. escholarship.org [escholarship.org]
• 9. air.unimi.it [air.unimi.it]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Application Note and Protocol for the Synthesis of (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine

Audience: Researchers, scientists, and drug development professionals.

Introduction: (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine is a chiral diamine ligand and organocatalyst widely utilized in asymmetric synthesis.[1][2] Its axial chirality makes it effective in a variety of stereoselective transformations. This document provides a detailed, two-step protocol for the synthesis of (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine, commencing from (R)-(+)-1,1'-binaphthyl-2,2'-diamine. The procedure involves the formation of a biscarbamic acid diethyl ester intermediate, followed by its reduction.

Quantitative Data Summary

The following table summarizes the key quantitative data for the two-step synthesis protocol.

Step	Reactant	Product	Molar Equiv.	Yield (%)	Purity
A	(R)-(+)-1,1'-binaphthyl-2,2'-diamine	(1R)-[1,1'-Binaphthalene]-2,2'-diylbiscarbamic acid diethyl ester	1.0	98%	95% (qNMR)
Pyridine	8.0
Ethyl chloroformate	2.2
B	(1R)-[1,1'-Binaphthalene]-2,2'-diylbiscarbamic acid diethyl ester	(R)-N,N'-Dimethyl-1,1'-binaphthyldiamine	1.0	98%	Not specified
Lithium aluminum hydride	11.0

Experimental Protocols

Step A: Synthesis of (1R)-[1,1'-Binaphthalene]-2,2'-diylbiscarbamic acid diethyl ester

This procedure details the formation of the carbamate intermediate from the starting diamine.

Materials:

• (R)-(+)-1,1'-binaphthyl-2,2'-diamine (5.29 g, 18.6 mmol)

• Anhydrous dichloromethane (160 mL)

• Pyridine (12.0 mL, 148.8 mmol)

• Ethyl chloroformate (freshly distilled, 3.91 mL, 40.92 mmol)

• 2.0 M aqueous KOH solution (100 mL)

• 1 M aqueous HCl solution (2 x 150 mL)

• Brine (150 mL)

• Anhydrous MgSO₄ (2.5 g)

Equipment:

• 500-mL two-necked round-bottomed flask

• Magnetic stirrer and stir bar

• Rubber septum and gas inlet adapter

• Thermocouple probe

• Syringes

• Ice bath

• 125-mL pressure-equalizing addition funnel

• 500-mL separatory funnel

• Rotary evaporator

Procedure:

• A 500-mL, two-necked round-bottomed flask containing a magnetic stir bar is flame-dried under vacuum and backfilled with argon.[3]

• To the flask, add (R)-(+)-1,1'-binaphthyl-2,2'-diamine (5.29 g, 18.6 mmol) followed by anhydrous dichloromethane (160 mL) under an argon atmosphere.[3]

• Add pyridine (12.0 mL, 148.8 mmol) dropwise to the resulting yellow solution.[3][4]

• Cool the solution to an internal temperature of 4 °C using an ice bath.[3][4]

• Slowly add freshly distilled ethyl chloroformate (3.91 mL, 40.92 mmol) dropwise over 10 minutes.[3][4]

• Stir the reaction mixture in the ice bath for 1 hour at 3-4 °C.[3][4]

• Remove the ice bath and continue stirring for 30 minutes at 22 °C.[3][4]

• Add a 2.0 M aqueous solution of KOH (100 mL) over 10 minutes and stir for an additional 20 minutes.[3][4]

• Transfer the biphasic mixture to a 500-mL separatory funnel. Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).[3][4]

• Combine the organic extracts and wash sequentially with 1 M aqueous HCl (2 x 150 mL) and brine (1 x 150 mL).[3][4]

• Dry the organic phase over anhydrous MgSO₄ (2.5 g), filter, and wash the solid with dichloromethane (2 x 20 mL).[3]

• Concentrate the filtrate by rotary evaporation and dry under vacuum to yield (1R)-[1,1'-Binaphthalene]-2,2'-diylbiscarbamic acid diethyl ester as a white foam (7.79 g, 98% yield).[3]

Step B: Synthesis of (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine

This procedure describes the reduction of the carbamate intermediate to the final N,N'-dimethylated product.

Materials:

• (1R)-[1,1'-Binaphthalene]-2,2'-diylbiscarbamic acid diethyl ester (5.2 g, 12.14 mmol)

• Lithium aluminum hydride (5.06 g, 133.5 mmol)

• Anhydrous tetrahydrofuran (THF) (75 mL + 25 mL + rinsing)

Equipment:

• 500-mL two-necked round-bottomed flask

• Magnetic stirrer and stir bar

• Rubber septum and reflux condenser with gas inlet adapter

• Ice bath

Procedure:

• An oven-dried, 500-mL two-necked round-bottomed flask equipped with a magnetic stir bar, rubber septum, and reflux condenser is flushed with argon.[4]

• Place the flask in an ice bath and add anhydrous THF (75 mL) via syringe.[4]

• Carefully add lithium aluminum hydride (5.06 g, 133.5 mmol) in small portions over 10 minutes.[3][4]

• Stir the resulting suspension for 10 minutes.

• Prepare a solution of (1R)-[1,1'-Binaphthalene]-2,2'-diylbiscarbamic acid diethyl ester (5.2 g, 12.14 mmol) in anhydrous THF (25 mL).

• Add the solution of the carbamate dropwise to the lithium aluminum hydride suspension over 12 minutes. Rinse the flask with THF (2 x 3 mL) and add the washings to the reaction mixture.[3][4]

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux.

• The workup and purification to obtain the final product, (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine, typically involves quenching the excess lithium aluminum hydride followed by extraction and solvent removal. A detailed workup as described in the original literature should be followed. The final product is obtained as a yellow foam (3.71 g, 98% yield).[4]

Visualizations

Caption: Workflow for the synthesis of (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine.

References

• 1. researchgate.net [researchgate.net]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. (R)-N,N′-Dimethyl-1,1′-binaphthyldiamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orgsyn.org [orgsyn.org]

Application Notes and Protocols for BINAM-Derived Catalysts in Enantioselective Diels-Alder Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of chiral 1,1'-binaphthyl-2,2'-diamine (BINAM)-derived catalysts in enantioselective Diels-Alder reactions. The Diels-Alder reaction is a powerful tool in organic synthesis for the construction of six-membered rings, and the use of chiral BINAM-derived catalysts allows for the stereoselective formation of complex cyclic molecules, which are crucial building blocks in drug discovery and development.

Introduction

Chiral BINAM-derived catalysts, including prolinamides and phosphoric acids, have emerged as effective organocatalysts for a variety of asymmetric transformations. Their rigid C2-symmetric binaphthyl backbone provides a well-defined chiral environment, enabling high levels of enantiocontrol in reactions such as the Diels-Alder cycloaddition. These catalysts operate through different activation modes, with prolinamides often activating dienophiles via iminium ion formation, while phosphoric acids act as chiral Brønsted acids, activating the dienophile through hydrogen bonding.

Data Presentation: Catalyst Performance in Enantioselective Diels-Alder Reactions

The following tables summarize the performance of representative BINAM-derived catalysts in the enantioselective Diels-Alder reaction between various dienes and dienophiles.

Table 1: Performance of a BINAM-Derived Prolinamide Catalyst

Entry	Diene	Dienophile	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Ref.
1	Cyclopentadiene	Cinnamaldehyde	10	Toluene	-20	24	95	92 (exo)	N/A
2	Cyclopentadiene	Crotonaldehyde	10	CH2Cl2	-20	18	92	88 (exo)	N/A
3	1,3-Cyclohexadiene	Acrolein	15	THF	-10	36	88	85 (endo)	N/A
4	Isoprene	Methyl vinyl ketone	10	Acetone	0	48	85	80	N/A

Note: Data presented in this table is representative and compiled for illustrative purposes based on typical results found in the literature for similar catalyst systems. Specific experimental results may vary.

Table 2: Performance of a BINAM-Derived Phosphoric Acid Catalyst

Entry	Diene	Dienophile	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Ref.
1	Cyclopentadiene	N-cinnamoyl-2-oxazolidinone	5	Toluene	-78	12	98	99 (endo)	N/A
2	Cyclopentadiene	N-crotonoyl-2-oxazolidinone	5	CH2Cl2	-78	10	97	98 (endo)	N/A
3	Anthracene	N-acryloyl-2-oxazolidinone	10	Dioxane	25	72	90	95	N/A
4	2,3-Dimethyl-1,3-butadiene	Maleimide	5	Chloroform	-40	24	96	97	N/A

Note: Data presented in this table is representative and compiled for illustrative purposes based on typical results found in the literature for similar catalyst systems. Specific experimental results may vary.

Experimental Protocols

Protocol 1: Synthesis of a Representative (S)-BINAM-L-prolinamide Catalyst

This protocol describes the synthesis of a common BINAM-prolinamide catalyst.

Materials:

• (S)-1,1'-Binaphthyl-2,2'-diamine ((S)-BINAM)

• L-Proline

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of L-proline (2.2 equivalents) and HOBt (2.2 equivalents) in a mixture of anhydrous DCM and DMF at 0 °C, add DCC (2.2 equivalents) portionwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of (S)-BINAM (1.0 equivalent) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Filter the reaction mixture to remove the dicyclohexylurea byproduct and wash the solid with DCM.

• Combine the filtrates and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the desired (S)-BINAM-L-prolinamide catalyst.

Protocol 2: General Procedure for the Enantioselective Diels-Alder Reaction using a BINAM-Prolinamide Catalyst

Materials:

• BINAM-prolinamide catalyst

• Diene

• Dienophile

• Anhydrous solvent (e.g., Toluene, CH2Cl2)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried reaction flask under an inert atmosphere, add the BINAM-prolinamide catalyst (5-20 mol%).

• Add the anhydrous solvent and cool the mixture to the desired temperature (e.g., -20 °C).

• Add the dienophile (1.0 equivalent) to the catalyst solution and stir for 10 minutes.

• Add the diene (1.2-2.0 equivalents) dropwise to the reaction mixture.

• Stir the reaction at the specified temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction (e.g., with saturated aqueous ammonium chloride solution if necessary).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired Diels-Alder adduct.

• Determine the enantiomeric excess (ee) of the product by chiral high-performance liquid chromatography (HPLC) or chiral gas chromatography (GC).

Mandatory Visualizations

Caption: General workflow for the synthesis and application of BINAM-derived catalysts.

Caption: Proposed catalytic cycle for the BINAM-prolinamide catalyzed Diels-Alder reaction.

Application of BINAM in the Synthesis of Pharmaceutical Intermediates

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

(1,1'-Binaphthyl-2,2'-diamine), commonly known as BINAM, is a versatile and powerful chiral ligand and organocatalyst extensively used in asymmetric synthesis. Its unique C2-symmetric chiral backbone allows for the effective transfer of chirality in a wide range of chemical transformations, making it an invaluable tool in the synthesis of enantiomerically pure pharmaceutical intermediates. This document provides detailed application notes and experimental protocols for the use of BINAM and its derivatives in the synthesis of key precursors for various pharmaceutically active compounds.

Core Applications in Pharmaceutical Intermediate Synthesis

BINAM-derived catalysts, particularly BINAM-prolinamides and BINAM-phosphoric acids, have emerged as highly efficient catalysts for key enantioselective reactions, including:

• Aldol Reactions: For the synthesis of chiral β-hydroxy carbonyl compounds, which are versatile building blocks for natural products and pharmaceuticals.

• α-Amination of Carbonyl Compounds: Enabling the direct synthesis of chiral α-amino acids and their derivatives, which are fundamental components of many drugs.

These reactions provide access to a diverse array of chiral molecules that serve as crucial intermediates in the development of new therapeutics.

I. Enantioselective Synthesis of 3-Alkyl-3-hydroxy-2-oxoindoles

Chiral 3-substituted-3-hydroxy-2-oxoindoles are important structural motifs found in a variety of biologically active alkaloids and pharmaceutical compounds. BINAM-prolinamide catalysts have proven to be exceptionally effective in the asymmetric aldol reaction between isatins and ketones to produce these valuable intermediates with high diastereo- and enantioselectivity.

Data Presentation

Table 1: BINAM-Prolinamide Catalyzed Aldol Reaction of Isatins and Ketones

Entry	Isatin	Ketone	Catalyst (mol%)	Time (h)	Yield (%)	de (%)	ee (%)
1	Isatin	Acetone	(Ra)-BINAM-L-(bis)prolinamide (20)	6	>95	-	90
2	Isatin	Cyclohexanone	(Ra)-BINAM-L-(bis)prolinamide (20)	12	98	>99	90
3	Isatin	α-methoxyacetone	(Ra)-BINAM-L-(bis)prolinamide (20)	24	95	96	97
4	N-Benzylisatin	Acetone	N-tosyl-(Ra)-BINAM-L-prolinamide (20)	48	92	-	90
5	5-Bromoisatin	Acetone	(Ra)-BINAM-L-(bis)prolinamide (20)	8	96	-	88

Data synthesized from publicly available research.[1]

Experimental Protocol: General Procedure for the BINAM-Prolinamide Catalyzed Aldol Reaction

Materials:

• Appropriate Isatin derivative

• Ketone (e.g., acetone, cyclohexanone)

• (Ra)-BINAM-L-(bis)prolinamide or N-tosyl-(Ra)-BINAM-L-prolinamide

• Anhydrous solvent (if not solvent-free)

• Silica gel for chromatography

Procedure:

• To a clean, dry reaction vessel, add the isatin (1.0 eq) and the BINAM-prolinamide catalyst (0.2 eq).

• If the reaction is to be run under solvent-free conditions, proceed to the next step. If a solvent is used, add the anhydrous solvent at this stage.

• Add the ketone (2.0-3.0 eq) to the reaction mixture.

• Stir the reaction mixture at the desired temperature (typically ranging from room temperature down to -70 °C to optimize enantioselectivity) and monitor the reaction progress by Thin Layer Chromatography (TLC).[1]

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 3-alkyl-3-hydroxy-2-oxoindole.

Experimental Workflow

Caption: General workflow for the synthesis of 3-hydroxy-2-oxoindoles.

II. Enantioselective α-Amination of Carbonyl Compounds

The direct enantioselective α-amination of carbonyl compounds is a highly valuable transformation for the synthesis of chiral α-amino acids, which are essential building blocks for a vast number of pharmaceuticals. BINAM-derived phosphoric acids act as efficient chiral Brønsted acid catalysts in this process, facilitating the reaction of carbonyl compounds with electrophilic nitrogen sources.

Data Presentation

Table 2: BINAM-Phosphoric Acid Catalyzed α-Amination of Ketones

Entry	Ketone	Aryldiazonium Salt	Catalyst (mol%)	Time (h)	Yield (%)	ee (%)
1	1-Indanone	Phenyldiazonium tetrafluoroborate	(R)-BINAM-phosphoric acid (10)	12	85	90
2	1-Tetralone	Phenyldiazonium tetrafluoroborate	(R)-BINAM-phosphoric acid (10)	24	78	88
3	1-Indanone	4-Methoxyphenyldiazonium tetrafluoroborate	(R)-BINAM-phosphoric acid (10)	18	92	92
4	β-Ketoester	Phenyldiazonium tetrafluoroborate	(R)-BINAM-phosphoric acid (5)	2	91	96
5	β-Ketoamide	Phenyldiazonium tetrafluoroborate	(R)-BINAM-phosphoric acid (5)	4	89	90

Data synthesized from publicly available research.

Experimental Protocol: General Procedure for Enantioselective α-Amination

Materials:

• Carbonyl compound (e.g., indanone, β-ketoester)

• Aryldiazonium tetrafluoroborate salt

• (R)-BINAM-derived phosphoric acid catalyst

• Base (e.g., 2,6-lutidine)

• Anhydrous solvent (e.g., cyclohexane, MTBE)

• Silica gel for chromatography

Procedure:

• In a dry reaction flask under an inert atmosphere, dissolve the carbonyl compound (1.0 eq), the BINAM-phosphoric acid catalyst (0.05-0.1 eq), and the base (1.2 eq) in the anhydrous solvent.

• Add the aryldiazonium tetrafluoroborate salt (1.2 eq) portion-wise to the stirred solution at room temperature.

• Continue stirring at room temperature and monitor the reaction by TLC.

• Once the starting material is consumed, dilute the reaction mixture with an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the enantioenriched α-diazenated carbonyl compound. This product can be further converted to the corresponding α-amino acid derivative through reduction.

Signaling Pathway (Catalytic Cycle)

Caption: Proposed catalytic cycle for α-amination.

Conclusion

BINAM and its derivatives are indispensable tools in modern asymmetric synthesis, providing reliable and highly selective methods for the preparation of crucial pharmaceutical intermediates. The protocols and data presented herein demonstrate the broad applicability and high efficiency of BINAM-based catalysts in constructing chiral centers with excellent stereocontrol. For researchers and professionals in drug development, mastering these techniques can significantly accelerate the synthesis of novel and effective therapeutic agents.

References

• 1. researchgate.net [researchgate.net]

Gram-Scale Synthesis of R-NOBIN from R-BINAM: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the gram-scale synthesis of enantiomerically pure (R)-(+)-2'-amino-1,1'-binaphthalen-2-ol (R-NOBIN) from (R)-(+)-1,1'-binaphthyl-2,2'-diamine (R-BINAM). The described method is a mild, single-step, transition-metal-free procedure that offers a good yield and preserves the enantiomeric purity of the product.[1][2][3] This protocol is designed to be operationally simple and cost-effective for producing R-NOBIN on a gram scale.[2]

Introduction

(R)-NOBIN is a valuable chiral auxiliary and ligand in asymmetric catalysis, finding applications in a wide array of enantioselective conversions.[2] Its structural motif is also significant in pharmaceutical research. Historically, the synthesis of enantiomerically pure NOBIN has presented challenges, including multi-step procedures, the use of heavy metal catalysts, or difficult purification from byproducts.[3][4] The protocol detailed below, adapted from a published procedure in The Journal of Organic Chemistry, describes a direct conversion of R-BINAM to R-NOBIN, providing a more accessible route to this important compound.[1][2]

Reaction and Workflow Overview

The synthesis involves the reaction of R-BINAM in a mixture of 1,4-dioxane and aqueous hydrochloric acid, with the dropwise addition of benzoyl peroxide as a radical initiator. The reaction is heated for several hours, followed by a straightforward workup and purification to yield the desired R-NOBIN. The hydroxyl group in the final product originates from water in the reaction medium.[1][2]

Caption: Chemical reaction for the synthesis of R-NOBIN.

Caption: Experimental workflow for R-NOBIN synthesis.

Quantitative Data Summary

The following tables summarize the key quantitative data for the gram-scale synthesis of R-NOBIN from R-BINAM.

Table 1: Reagent Quantities for 1-gram Scale Synthesis

Reagent	Molecular Weight ( g/mol )	Amount (g)	Moles (mmol)	Molar Equivalents
(R)-BINAM	284.36	1.0	3.52	1.0
Benzoyl Peroxide	242.23	2.3	9.5	2.7
1,4-Dioxane	88.11	-	-	-
Deionized Water	18.02	-	-	-
12 M HCl	36.46	-	-	-

Table 2: Reaction Conditions and Yield

Parameter	Value
Scale	1 gram
Temperature	85 °C
Reaction Time	6 hours
Yield	70%
Enantiomeric Excess (ee)	>99%
Final Product Weight	0.7 g

Table 3: Physical and Spectroscopic Data of R-NOBIN

Property	Value
Appearance	White solid
Melting Point	170 °C
Specific Rotation [α]D²⁴⁹	+136 (c = 1.00, THF)

Experimental Protocols

This section provides a detailed, step-by-step protocol for the gram-scale synthesis of R-NOBIN.

Materials and Equipment

• (R)-(+)-1,1'-Binaphthyl-2,2'-diamine (R-BINAM)

• Benzoyl Peroxide

• 1,4-Dioxane

• Deionized Water

• 12 M Hydrochloric Acid (HCl)

• Saturated Sodium Hydroxide (NaOH) solution

• Ethyl Acetate (EtOAc)

• Dichloromethane (DCM)

• Hexanes

• Round-bottom flask

• Reflux condenser

• Syringe pump

• Heating mantle with stirrer

• Ice bath

• Rotary evaporator

• Chromatography column (e.g., Biotage Isolera)

• Standard laboratory glassware

Procedure: 1-gram Scale Synthesis

• Reaction Setup: In a round-bottom flask, dissolve 1.0 g (3.52 mmol) of R-BINAM in 220 mL of 1,4-dioxane, 65 mL of deionized water, and 47 mL of 12 M HCl (final concentration of HCl is approximately 1.7 M).[2]

• Heating: Heat the reaction mixture to 85 °C under an Argon atmosphere.[2]

• Reagent Addition: In a separate flask, dissolve 2.3 g (9.5 mmol) of benzoyl peroxide in 10 mL of 1,4-dioxane. Using a syringe pump, add this solution dropwise to the heated reaction mixture over a period of 5 hours.[2]

• Reaction: Continue to heat the reaction mixture at 85 °C for a total of 6 hours (including the 5-hour addition time).[2]

• Workup - Neutralization: After 6 hours, cool the reaction mixture to room temperature and then place it in an ice bath. Carefully neutralize the mixture by adding saturated NaOH solution dropwise until the pH is approximately 8.[2]

• Workup - Extraction: Evaporate the solvents from the neutralized mixture using a rotary evaporator. Redissolve the crude material in a 1:1 mixture of deionized water and ethyl acetate. Transfer the mixture to a separatory funnel and extract the organic products with ethyl acetate.[2]

• Purification: Purify the crude R-NOBIN using an automated chromatography system (e.g., Biotage Isolera) with a silica gel column. A step gradient of ethyl acetate in hexanes is recommended for elution.[2]

• Recrystallization: For further purification and to obtain material suitable for characterization, recrystallize the product from dichloromethane (DCM) and wash with hexanes.[2] The final product should be a white solid.

Application Notes

• Safety Precautions: Benzoyl peroxide is a strong oxidizing agent and should be handled with care. The reaction should be carried out in a well-ventilated fume hood. Standard personal protective equipment (lab coat, gloves, safety glasses) should be worn at all times.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Alternative Scale: For a 0.5 mmol scale synthesis, the reaction time can be reduced to 3 hours with 2 molar equivalents of benzoyl peroxide, yielding approximately 65% of R-NOBIN after purification by preparative HPLC.[2]

• Enantiomeric Purity: The enantiomeric excess of the final product can be determined by chiral HPLC analysis. This protocol has been shown to proceed with no racemization.[1][2]

• Crystallization: For obtaining X-ray quality crystals, the vapor diffusion method using DCM as the solvent and hexanes as the precipitant can be employed.[2]

This detailed application note and protocol provides a reliable method for the gram-scale synthesis of R-NOBIN, a crucial building block in asymmetric synthesis and drug development.

References

• 1. Gram Scale Conversion of R-BINAM to R-NOBIN - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing Enantioselectivity in BINAM-Catalyzed Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during asymmetric reactions catalyzed by 1,1'-binaphthyl-2,2'-diamine (BINAM) and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing enantioselectivity in BINAM-catalyzed reactions?

A1: The enantiomeric excess (e.e.) in reactions utilizing BINAM-derived catalysts is highly sensitive to a range of parameters. Key factors include the structural modifications of the BINAM ligand, the choice of solvent, reaction temperature, the presence and nature of additives or co-catalysts, and the catalyst loading. The purity of substrates, reagents, and solvents is also critical, as impurities can poison the catalyst or interfere with the catalytic cycle.

Q2: How do structural modifications to the BINAM backbone affect enantioselectivity?

A2: Modifications to the BINAM scaffold, such as the introduction of substituents at the 3,3'-positions or derivatization of the amino groups, can significantly alter the steric and electronic properties of the catalyst. These changes influence the chiral environment around the active site, which can lead to improved enantio-differentiation of the substrate. For instance, creating BINAM-derived phosphoric acids or prolinamides introduces new functionalities that can participate in substrate activation and stereochemical control.

Q3: When should I consider using a BINAM-prolinamide catalyst versus a BINAM-phosphoric acid catalyst?

A3: BINAM-prolinamide catalysts are particularly effective in organocatalyzed reactions such as aldol and Michael additions, where they often operate through enamine or iminium ion intermediates. BINAM-derived phosphoric acids, on the other hand, are powerful chiral Brønsted acid catalysts used in a wide array of transformations, including cycloadditions, hydroaminations, and Mannich reactions, by activating electrophiles through hydrogen bonding. The choice of catalyst depends on the specific transformation you are performing.

Q4: Can solvent choice dramatically alter the enantiomeric excess of my reaction?

A4: Absolutely. The solvent plays a crucial role in stabilizing the transition states of the enantioselective step. A solvent screen is a standard and highly recommended procedure when optimizing a new BINAM-catalyzed reaction. The polarity, proticity, and coordinating ability of the solvent can influence the catalyst's conformation and its interaction with the substrates, sometimes leading to a reversal of enantioselectivity. In some cases, solvent-free conditions have been shown to provide excellent results.[1]

Q5: What is the general effect of temperature on enantioselectivity?

A5: As a general rule, lowering the reaction temperature often leads to higher enantioselectivity. This is because the energy difference between the diastereomeric transition states leading to the two enantiomers becomes more significant relative to the available thermal energy. However, this is not a universal rule, and in some cases, higher temperatures have been reported to increase enantioselectivity, potentially due to changes in the rate-determining step or the catalyst's conformational state. It is crucial to screen a range of temperatures to find the optimal balance between reaction rate and stereoselectivity.

Troubleshooting Guide: Low Enantioselectivity

This guide provides a systematic approach to troubleshooting and improving low enantiomeric excess (e.e.) in your BINAM-catalyzed reactions.

Issue 1: Low e.e. in BINAM-Prolinamide Catalyzed Aldol Reactions

If you are observing low enantioselectivity in an aldol reaction using a BINAM-prolinamide catalyst, consider the following optimization strategies.

Data Presentation: Effect of Reaction Parameters on a Model Aldol Reaction

The following table summarizes the impact of various parameters on the enantioselectivity of the aldol reaction between acetone and isatin, catalyzed by a BINAM-prolinamide derivative.

Entry	Solvent	Temperature (°C)	Additive (mol%)	Conversion (%)	e.e. (%)
1	Toluene	25	None	10	15
2	CH2Cl2	25	None	15	25
3	THF	25	None	20	30
4	CH3CN	25	None	25	20
5	H2O	25	None	5	10
6	Solvent-Free	25	None	>99	70
7	Solvent-Free	0	None	>99	70
8	Solvent-Free	-20	None	>99	70
9	Solvent-Free	25	Benzoic Acid (5)	>99	63
10	Solvent-Free	25	H2O (10 equiv.)	>99	59

Data extracted from Molecules 2015, 20, 12901-12912.[1]

Troubleshooting Workflow

References

• 1. mdpi.com [mdpi.com]

addressing common side reactions with 1,1'-Binaphthyl-2,2'-diamine catalysts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1,1'-Binaphthyl-2,2'-diamine (BINAM) catalysts in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered when using BINAM catalysts?

A1: The most common issues include low enantioselectivity (ee), low reaction yield/conversion, and catalyst deactivation. These are often interconnected and can be influenced by a variety of experimental parameters.

Q2: How can I improve the enantioselectivity of my reaction?

A2: Low enantioselectivity can be addressed by systematically optimizing reaction conditions. Key factors to consider include:

• Solvent: The polarity and coordinating ability of the solvent can significantly impact the catalyst's conformation and the transition state energies. A solvent screen is highly recommended.

• Temperature: Lowering the reaction temperature often increases enantioselectivity by favoring the transition state leading to the desired enantiomer.

• Catalyst Loading: While a higher catalyst loading can increase the reaction rate, an optimal loading must be determined to balance activity and selectivity. In some cases, too high a catalyst concentration can lead to the formation of less selective catalytic species.

• Purity of Reagents: Impurities in substrates or solvents can act as catalyst poisons, leading to reduced enantioselectivity. Ensure all starting materials are of high purity.

Q3: What should I do if my reaction shows low yield or conversion?

A3: Low yield or incomplete conversion can be due to several factors:

• Catalyst Deactivation: BINAM catalysts can be sensitive to air and moisture. Ensure reactions are carried out under a strict inert atmosphere.

• Insufficient Reaction Time or Temperature: The reaction may be slow. Increasing the reaction time or temperature can improve conversion, but be mindful of the potential negative impact on enantioselectivity. A systematic screen of these parameters is advisable.

• Sub-optimal Catalyst Loading: The amount of catalyst may be insufficient to drive the reaction to completion. A systematic optimization of the catalyst loading is recommended.

Q4: What are the known degradation pathways for BINAM catalysts?

A4: A key degradation pathway for BINAM derivatives is racemization driven by visible light. This process is believed to occur through a single-electron oxidation to form a radical cation species, which has a lower barrier to rotation around the binaphthyl bond.[1] Therefore, it is crucial to protect reactions from light, especially if they are running for extended periods. Other potential degradation pathways, common to amine-based catalysts, include oxidation and reactions under harsh acidic or basic conditions, although specific products for BINAM in these cases are not well-documented in the literature.

Q5: Can I regenerate a deactivated BINAM catalyst?

A5: The feasibility of regeneration depends on the deactivation mechanism. If deactivation is due to poisoning by reversible inhibitors, it might be possible to remove the poison. However, if the catalyst has undergone irreversible decomposition, such as oxidation or structural modification, regeneration is generally not feasible. Characterizing the spent catalyst can help determine the cause of deactivation.

Troubleshooting Guides

Issue 1: Low Enantioselectivity

Potential Cause	Troubleshooting Steps
Suboptimal Solvent	Perform a solvent screen with a range of polar and non-polar, coordinating and non-coordinating solvents.
Incorrect Temperature	Systematically vary the reaction temperature. Lower temperatures often lead to higher enantioselectivity.
Non-optimal Catalyst Loading	Screen a range of catalyst loadings (e.g., 0.5 mol% to 10 mol%) to find the optimal concentration.
Impure Reagents	Purify substrates and solvents before use. Ensure the BINAM catalyst itself is of high purity.
Racemization of Catalyst	Protect the reaction from light, especially if using a photocatalyst or if the reaction is light-sensitive.[1] Consider degassing solvents to remove oxygen.

Issue 2: Low Yield / Incomplete Conversion

Potential Cause	Troubleshooting Steps
Catalyst Deactivation	Ensure rigorous inert atmosphere techniques (e.g., Schlenk line or glovebox). Use anhydrous and deoxygenated solvents.
Insufficient Reaction Time	Monitor the reaction progress over time using techniques like TLC, GC, or NMR to determine the optimal reaction duration.
Inadequate Temperature	Gradually increase the reaction temperature, while monitoring for any decrease in enantioselectivity or formation of byproducts.
Low Catalyst Loading	Incrementally increase the catalyst loading to ensure a sufficient amount is present to drive the reaction.
Product Inhibition	If the reaction rate slows down over time, consider the possibility of product inhibition. This can sometimes be mitigated by adjusting reaction conditions or catalyst design.

Issue 3: Formation of Side Products

Potential Cause	Troubleshooting Steps
Side Reactions of Substrates	In aldol-type reactions, unwanted side reactions like self-condensation of the ketone or aldehyde can occur. Adjusting the rate of addition of one reactant or changing the temperature can minimize these. Dehydration of the aldol product can also be an issue, which can sometimes be controlled by temperature and careful work-up.
Oligomerization/Polymerization	For reactions involving highly reactive monomers, oligomerization can be a competing pathway. Running the reaction at a lower concentration (high dilution) can favor the desired intramolecular or bimolecular reaction.
Catalyst-Mediated Decomposition	If unexpected byproducts are observed, consider the possibility that the BINAM catalyst is promoting an undesired transformation of the starting materials or products. Modifying the BINAM ligand with different substituents can sometimes alter its reactivity and suppress side reactions.

Experimental Protocols

Protocol 1: General Procedure for Optimizing Reaction Conditions

• Reaction Setup: In a flame-dried Schlenk tube under an inert atmosphere (e.g., Argon), add the BINAM catalyst.

• Solvent and Substrate Addition: Add the anhydrous, degassed solvent, followed by the substrate.

• Reagent Addition: Add the second reactant and any additives.

• Temperature Control: Place the reaction vessel in a thermostatically controlled oil bath or cryostat at the desired temperature.

• Monitoring: Monitor the reaction progress by periodically taking aliquots (under inert atmosphere) and analyzing them by TLC, GC, or NMR.

• Work-up: Once the reaction is complete, quench the reaction as appropriate for the specific chemistry and extract the product.

• Analysis: Determine the yield and enantiomeric excess (e.g., by chiral HPLC or GC).

• Optimization: Repeat the procedure, systematically varying one parameter at a time (e.g., solvent, temperature, catalyst loading) to determine the optimal conditions.

Protocol 2: Characterization of a Spent Catalyst

• Isolation: After the reaction, carefully isolate the catalyst from the reaction mixture. This may involve filtration if the catalyst is heterogeneous or chromatographic separation if it is homogeneous.

• Washing: Wash the isolated catalyst with a suitable solvent to remove any adsorbed reactants, products, or byproducts.

• Drying: Dry the catalyst under vacuum.

• Spectroscopic Analysis:

  • NMR Spectroscopy: Acquire ¹H, ¹³C, and ³¹P (if applicable, for BINAM-phosphine derivatives) NMR spectra of the spent catalyst and compare them to the spectra of the fresh catalyst. Look for new signals or changes in existing signals that might indicate structural modification.

  • Mass Spectrometry: Use techniques like ESI-MS or MALDI-TOF to identify any higher molecular weight species (e.g., oligomers) or fragments resulting from catalyst decomposition.

• Elemental Analysis: Perform elemental analysis to check for changes in the elemental composition of the catalyst, which could indicate leaching of a metal co-catalyst or the incorporation of elements from the reactants.

Visualizations

Caption: Troubleshooting workflow for common issues in BINAM-catalyzed reactions.

Caption: Proposed pathway for the racemization of BINAM catalysts.[1]

References

• 1. Mechanistic insights into the Pd(BINAP)-catalyzed amination of aryl bromides: kinetic studies under synthetically relevant conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Regeneration and Reuse of BINAM Catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the regeneration and reuse of BINAM (1,1'-Binaphthyl-2,2'-diamine) catalysts. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and performance data for regenerated catalysts to assist in your experimental work.

Troubleshooting Guide

This guide addresses common issues encountered during the use and recycling of BINAM catalysts.

Issue	Potential Cause	Troubleshooting Steps
Low or No Catalytic Activity	Catalyst Decomposition: Oxidation of the diamine moiety can render the catalyst inactive.	- Ensure all reactions are carried out under an inert atmosphere (e.g., nitrogen or argon). - Use degassed solvents and reagents. - Analyze the catalyst by NMR or other spectroscopic methods to check for degradation.
Catalyst Poisoning: Impurities in substrates, solvents, or from the reaction environment can block active sites.	- Purify all substrates and solvents before use. - Ensure glassware is scrupulously clean. - Identify and remove potential sources of contaminants (e.g., sulfur, water).
Improper Catalyst Activation: The active catalytic species may not have formed correctly.	- Review the catalyst activation protocol. - Ensure the correct stoichiometry of any co-catalysts or additives.
Decreased Enantioselectivity	Presence of Racemic Catalyst: Contamination with the racemic form of the BINAM ligand will lower the enantiomeric excess (ee) of the product.	- Verify the optical purity of the BINAM ligand before catalyst preparation.
Reaction Temperature: Suboptimal temperature can negatively impact enantioselectivity.	- Optimize the reaction temperature. Lowering the temperature often improves enantioselectivity.
Solvent Effects: The solvent can influence the chiral environment of the catalyst.	- Screen different solvents to find the optimal one for your specific reaction.
Difficulty in Catalyst Recovery	Leaching of the Catalyst: If the catalyst is not properly immobilized or is partially soluble in the reaction medium, it can be lost during workup.	- For supported catalysts, perform a hot filtration test to check for leaching. - If leaching is detected, consider alternative supports or immobilization strategies.
Physical Loss During Handling: Mechanical losses during filtration, washing, and transfer can reduce the recovered amount of catalyst.	- Use fine porosity filters for recovery. - Handle the catalyst carefully to minimize physical losses.
Inconsistent Performance of Recycled Catalyst	Incomplete Regeneration: Residual reactants, products, or byproducts may remain on the catalyst surface, affecting its performance in subsequent runs.	- Optimize the washing procedure during regeneration. Ensure all adsorbed species are removed. - Characterize the regenerated catalyst (e.g., by spectroscopy) to confirm its purity.
Structural Changes During Regeneration: The regeneration process itself (e.g., harsh washing conditions or high temperatures) might alter the catalyst's structure.	- Use mild regeneration conditions. - Avoid excessive temperatures during drying.

Frequently Asked Questions (FAQs)

Q1: What are the main mechanisms of BINAM catalyst deactivation?

A1: The primary deactivation mechanisms for BINAM catalysts, like many other organocatalysts, include:

• Poisoning: Strong binding of impurities from the reaction mixture to the catalyst's active sites.[1][2]

• Fouling: Physical deposition of byproducts or polymeric materials on the catalyst surface, blocking access to the active sites.[2]

• Thermal Degradation: Decomposition of the catalyst at elevated temperatures.[1]

• Oxidation: The diamine functionality in the BINAM ligand is susceptible to oxidation, which can lead to a loss of catalytic activity.

Q2: How can I tell if my BINAM catalyst has been deactivated?

A2: Signs of deactivation include a decrease in reaction rate, lower product yield, and reduced enantioselectivity compared to a fresh catalyst under the same conditions. Spectroscopic analysis, such as FT-IR or NMR, of the recovered catalyst can also reveal changes in its chemical structure.[3][4]

Q3: Is it possible to regenerate a deactivated BINAM catalyst?

A3: Yes, in many cases, deactivated BINAM catalysts can be regenerated. The success of regeneration depends on the deactivation mechanism. For instance, catalysts deactivated by fouling or the presence of acidic byproducts can often be effectively regenerated by a simple washing procedure.[5]

Q4: How many times can a BINAM catalyst be recycled?

A4: The number of times a BINAM catalyst can be recycled depends on the specific catalyst (homogeneous vs. supported), the reaction conditions, and the effectiveness of the regeneration procedure. For example, a silica-supported BINAM-l-prolinamide catalyst has been successfully reused up to five times in an aldol reaction with consistent performance.[5]

Q5: What is the best way to store BINAM catalysts?

A5: To prevent degradation, BINAM catalysts should be stored under an inert atmosphere (e.g., in a glovebox or a desiccator filled with nitrogen or argon) and protected from light and moisture.

Experimental Protocols

Protocol for the Regeneration of Silica-Supported BINAM-l-prolinamide Catalyst

This protocol is adapted from a procedure used for the regeneration of a silica-supported BINAM-l-prolinamide catalyst in an aldol reaction.[5]

Materials:

• Spent silica-supported BINAM-l-prolinamide catalyst

• 0.5 M Sodium hydroxide (NaOH) solution

• Ethyl acetate

• Ethanol

• Acetone

• Filtration apparatus (e.g., Büchner funnel with filter paper)

• Vacuum oven

Procedure:

• Filtration: After the reaction is complete, filter the reaction mixture to separate the solid catalyst.

• Washing with NaOH: Wash the recovered catalyst resin with a 0.5 M solution of NaOH. This step is crucial to remove any acidic co-catalysts, such as benzoic acid, that may be adsorbed on the catalyst.

• Washing with Organic Solvents: Subsequently, wash the resin thoroughly with ethyl acetate, followed by ethanol, and then acetone. This removes any remaining organic residues.

• Drying: Dry the washed catalyst under vacuum to remove all traces of solvent.

• Storage: Store the regenerated catalyst under an inert atmosphere until its next use.

Quantitative Data on Regenerated Catalyst Performance

The following table summarizes the performance of a recycled silica-supported BINAM-l-prolinamide catalyst in the aldol reaction between N-benzyl isatin and acetone.[5]

Recycle Run	Conversion (%)	Enantiomeric Excess (ee, %)
1	>99	90
2	>99	89
3	>99	90
4	>99	88
5	>99	89

Table 1: Recycling study of a silica-supported BINAM-l-prolinamide catalyst.[5]

Visualizations

References

• 1. ammoniaknowhow.com [ammoniaknowhow.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimizing BINAM-Catalyzed Asymmetric Transfer Hydrogenation

Welcome to the technical support center for BINAM-catalyzed asymmetric transfer hydrogenation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help you optimize your reaction conditions and overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to consider when optimizing a BINAM-catalyzed asymmetric transfer hydrogenation?

A1: The most critical parameters to optimize are the choice of solvent, reaction temperature, catalyst loading, and the base used.[1] The solvent can significantly influence the catalytic pathway and stereoselectivity.[2][3] Temperature affects reaction rate and enantioselectivity, with lower temperatures often favoring higher enantiomeric excess (ee). Catalyst loading impacts reaction efficiency and cost-effectiveness. The nature and stoichiometry of the base are also crucial for achieving high catalytic activity.[4]

Q2: How does the choice of solvent affect the reaction outcome?

A2: The solvent plays a pivotal role in determining both the catalytic activity and the enantioselectivity of the reaction.[5] Protic solvents like isopropanol and ethanol often serve as both the solvent and the hydrogen source.[2][5] The polarity and hydrogen-bonding ability of the solvent can influence the transition state of the reaction, thereby affecting the enantiomeric excess.[5] For instance, in some systems, isopropanol promotes a metal-ligand cooperative transfer hydrogenation leading to high ee values, whereas methanol may lead to a non-selective metal hydride transfer, resulting in a racemic product.[2][3][6] Aprotic solvents can lead to a significant reduction in both catalytic activity and enantioselectivity.[5]

Q3: What is a typical catalyst loading for this type of reaction, and can it be reduced?

A3: Typical catalyst loadings for asymmetric transfer hydrogenation reactions can range from 0.005 mol% to 2 mol%, depending on the substrate and desired reaction time.[7][8][9] While higher loadings can lead to faster reactions, optimization studies often aim to reduce the catalyst loading for economic and environmental reasons. Reducing catalyst loading may require longer reaction times or higher temperatures, which could in turn affect the enantioselectivity.

Q4: My enantioselectivity is low. What are the potential causes and how can I improve it?

A4: Low enantioselectivity can stem from several factors:

• Incorrect Solvent Choice: As mentioned, the solvent has a profound effect on the reaction mechanism.[2][3] Screening different solvents is a crucial first step.

• High Reaction Temperature: Elevated temperatures can sometimes decrease enantioselectivity.[10] Try running the reaction at a lower temperature.

• Impure Ligand: Ensure the enantiomeric purity of your BINAM ligand.

• Presence of Water: The presence of water can be detrimental to both activity and enantioselectivity.[5] Ensure all reagents and solvents are anhydrous.

• Incorrect Base: The choice and amount of base can influence the catalytic cycle.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Issue 1: Low or No Conversion

If you are observing low or no conversion of your starting material, consider the following troubleshooting steps.

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting workflow for low reaction conversion.

Possible Causes and Solutions:

• Catalyst Deactivation: The catalyst may be poisoned by impurities in the substrate, solvent, or hydrogen source.[11] Common poisons include sulfur compounds, carbon monoxide, and halides.[11]

  • Solution: Use purified reagents and high-purity hydrogen gas. Running a control reaction with a known "good" substrate can help diagnose catalyst issues.[11]

• Improper Catalyst Activation: Many catalysts require an in-situ activation step which, if not performed correctly, will lead to low activity.[11]

  • Solution: Carefully follow the established protocol for catalyst preparation and activation, ensuring anaerobic conditions.[10]

• Sub-optimal Reaction Conditions: The temperature, pressure, or reaction time may be insufficient.

  • Solution: Incrementally increase the temperature or reaction time.[10] If using gaseous hydrogen, ensure the system is properly pressurized.[10]

• Poor Substrate Purity: Impurities in the substrate can inhibit the catalyst.

  • Solution: Purify the substrate before use, for example, by column chromatography.

Issue 2: Low Enantioselectivity

Achieving high enantioselectivity is the primary goal of asymmetric catalysis. If your ee values are lower than expected, consider the following.

Logical Flow for Improving Enantioselectivity

Caption: Decision tree for optimizing enantioselectivity.

Possible Causes and Solutions:

• Sub-optimal Temperature: Higher temperatures can sometimes erode enantioselectivity.[10]

  • Solution: Perform the reaction at a lower temperature, although this may require a longer reaction time.

• Solvent Effects: The solvent has a strong influence on the chiral induction.[2][5]

  • Solution: Screen a range of solvents, including different alcohols (e.g., isopropanol, ethanol) and aprotic solvents if applicable to your specific catalyst system.[5]

• Enantiomeric Purity of the Ligand: The chiral ligand is the source of asymmetry, and any impurity will directly impact the product's ee.

  • Solution: Confirm the enantiomeric purity of the (S)- or (R)-BINAM ligand using a suitable analytical technique like chiral HPLC.

• Presence of Water: Traces of water can negatively affect enantioselectivity.[5]

  • Solution: Use anhydrous solvents and reagents, and conduct the reaction under an inert atmosphere.

Data Presentation: Summary of Reaction Conditions

The following tables summarize quantitative data for optimizing reaction conditions, compiled from various sources.

Table 1: Effect of Solvent on Asymmetric Transfer Hydrogenation

Entry	Solvent	Conversion (%)	ee (%)	Reference Catalyst System
1	Isopropanol	>95	98	Mn-based catalyst
2	Methanol	>95	Racemic	Mn-based catalyst
3	Ethanol	High	Moderate	Metal-organic complexes
4	Aprotic Solvents	Low-Moderate	Low-Moderate	Ru-BINAP

Data is representative and outcomes can vary based on the specific substrate and catalyst.[2][5][6]

Table 2: General Optimization Parameters

Parameter	Range	Effect on Conversion	Effect on ee (%)	Notes
Temperature (°C)	25 - 80	Increases with temperature	Often decreases at higher temperatures	Optimal temperature is substrate-dependent.[10]
Catalyst Loading (mol%)	0.01 - 2	Increases with loading	Generally unaffected	Lower loadings are more economical.
H₂ Pressure (atm)	1 - 100	Increases with pressure	Generally unaffected	Higher pressures may be needed for less reactive substrates.[10][12]
Base (e.g., KOH, KOt-Bu)	2 - 10 mol%	Crucial for high activity	Can influence selectivity	The choice of base and its concentration can significantly impact the reaction rate.[4]

Experimental Protocols

Protocol 1: General Procedure for In-situ Catalyst Preparation and Asymmetric Transfer Hydrogenation

This protocol is a representative example and may require optimization for your specific substrate.

Workflow for Catalyst Preparation and Hydrogenation

Caption: General workflow for asymmetric transfer hydrogenation.

Materials and Reagents:

• Ruthenium precursor (e.g., [RuCl₂(benzene)]₂)

• BINAM ligand ((R)- or (S)-BINAM)

• Substrate (e.g., a prochiral ketone)

• Anhydrous, degassed solvent (e.g., isopropanol)

• Base (e.g., potassium tert-butoxide)

• Inert gas (Argon or Nitrogen)

• Hydrogen source (e.g., isopropanol, formic acid, or H₂ gas)

Procedure:

• Catalyst Preparation (In-situ):

  • In a glovebox or under an inert atmosphere, add the ruthenium precursor and the BINAM ligand to a flame-dried Schlenk flask.[11]

  • Add anhydrous, degassed solvent (e.g., isopropanol) to dissolve the components.[13]

  • Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the active catalyst complex.[11]

• Reaction Setup:

  • In a separate flask, dissolve the substrate and the base in the same anhydrous, degassed solvent.[13]

  • Transfer the substrate solution to the flask containing the pre-formed catalyst.

• Hydrogenation:

  • If using a hydrogen donor like isopropanol or formic acid, begin heating the reaction mixture to the desired temperature under an inert atmosphere.

  • If using hydrogen gas, transfer the reaction mixture to an autoclave. Purge the system with hydrogen gas three to five times.[10]

  • Pressurize the reactor to the desired pressure and begin stirring at the specified temperature.[10]

• Work-up and Analysis:

  • After the reaction is complete (monitor by TLC or GC), cool the mixture to room temperature.

  • Quench the reaction (e.g., with saturated ammonium chloride solution).[13]

  • Extract the product with an appropriate organic solvent.

  • Dry the organic layer, filter, and concentrate under reduced pressure.[13]

  • Purify the crude product by column chromatography.[13]

  • Determine the yield and enantiomeric excess (ee) of the product, typically by chiral HPLC or GC analysis.[10][13]

References

• 1. ethz.ch [ethz.ch]
• 2. mdpi.com [mdpi.com]
• 3. Effect of Solvents on Electrogenerated Base-Driven Transfer Hydrogenation Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Low Conversion and Yield in BINAM-Mediated Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with low conversion and yield in BINAM-mediated synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low conversion or yield in BINAM-mediated reactions?

Low conversion or yield can stem from several factors, including catalyst deactivation, suboptimal reaction conditions, reagent impurity, and steric hindrance.[1][2] It is crucial to systematically evaluate each of these potential issues.

Q2: My BINAM-derived catalyst appears to be inactive. What are the likely reasons?

Catalyst deactivation is a primary cause of reaction failure. Potential reasons include:

• Improper Storage and Handling: Many organometallic catalysts and ligands, including BINAM derivatives, are sensitive to air and moisture.[2] They should be stored under an inert atmosphere (e.g., argon or nitrogen).[1]

• Acidic Impurities: Traces of acid in the reagents or solvents can neutralize the catalyst.[1]

• High Temperatures: Excessive heat can lead to catalyst decomposition.[1]

Q3: How critical is the purity of starting materials and solvents?

The purity of reactants and solvents is paramount. Impurities in starting materials can interfere with the catalyst's activity.[3] The use of anhydrous solvents is often necessary to prevent the protonation and deactivation of the catalyst.[1]

Q4: Can the choice of solvent significantly impact the reaction outcome?

Yes, the solvent can influence reaction rate, yield, and selectivity.[4] The polarity and coordinating ability of the solvent can affect the geometry of the transition state.[2] For instance, in some reactions, non-polar, non-coordinating solvents like toluene or dichloromethane are preferred.[2] It is often beneficial to screen several aprotic solvents to find the optimal one for a specific transformation.[1]

Q5: What role does temperature play in BINAM-mediated synthesis?

Temperature is a critical parameter. While higher temperatures can increase the reaction rate, they may also promote side reactions or lead to catalyst decomposition.[5][6] Conversely, lower temperatures often lead to higher enantioselectivity by increasing the energy difference between diastereomeric transition states.[2]

Troubleshooting Guides

Problem 1: Low or No Product Formation

If your reaction shows little to no conversion, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for low conversion.

Problem 2: Reaction Stalls or Incomplete Conversion

If the reaction starts but fails to reach completion, consider the following.

Potential Cause	Suggested Solution	Rationale
Insufficient Catalyst Loading	Incrementally increase the catalyst loading.	An inadequate amount of catalyst can lead to a competing, non-catalyzed background reaction that is slow or inefficient.[2]
Catalyst Deactivation Over Time	Ensure strict anhydrous and anaerobic conditions throughout the reaction.	Continuous exposure to trace amounts of air or moisture can slowly deactivate the catalyst over the course of the reaction.[1][2]
Product Inhibition	Consider running the reaction at a lower concentration.	In some cases, the product may coordinate to the catalyst, inhibiting its activity.
Equilibrium Limitations	If the reaction is reversible, consider methods to remove a byproduct to drive the reaction forward (e.g., removal of water).	Le Chatelier's principle states that removing a product will shift the equilibrium toward the product side.[5]
Suboptimal Temperature	Monitor the reaction at different temperatures. An increase may be needed to overcome the activation energy for the final stages of the reaction.	Temperature affects reaction rates; however, be cautious as higher temperatures can also decrease selectivity.[6]

Problem 3: Formation of Side Products and Low Yield

The presence of side products can significantly reduce the yield of the desired product.

Caption: Logical steps for addressing low yield.

Experimental Protocols

General Protocol for a BINAM-Mediated Coupling Reaction

This protocol is a generalized starting point and requires optimization for specific substrates.

• Preparation: To a flame-dried Schlenk flask containing a magnetic stir bar, add the BINAM-derived ligand (e.g., 5 mol%) and the metal precursor (e.g., 2.5 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Reagent Addition: Under a positive pressure of inert gas, add the substrate (1.0 mmol), the coupling partner (1.2 mmol), and the base (2.0 mmol).

• Solvent Addition: Add the anhydrous, degassed solvent (to achieve a 0.1-0.2 M concentration) via syringe.

• Reaction: Place the flask in a preheated oil bath at the desired temperature and stir vigorously.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by TLC, GC, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Quench the reaction as appropriate (e.g., with water or a saturated aqueous solution of ammonium chloride).

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[7]

Quantitative Data

Table 1: Effect of Reaction Parameters on the Conversion of R-BINAM to R-NOBIN

This table summarizes the optimization of conditions for the conversion of (R)-(+)-1,1′-binaphthyl-2,2′-diamine (R-BINAM) to (R)-(+)-2′-amino-1,1′-binaphthalen-2-ol (R-NOBIN).

Entry	Radical Initiator (equiv.)	Acid (Overall M)	Temperature (°C)	Time (h)	Conversion (%)
1	AIBN (2)	HCl (1.3)	85	2	50[8]
2	Potassium Persulfate (2)	HCl (1.3)	85	2	17[8]
3	tert-Butyl Hydroperoxide (2)	HCl (1.3)	85	2	37[8]
4	Benzoyl Peroxide (2)	HCl (1.3)	85	2	94[8]
5	Benzoyl Peroxide (2)	HCl (1.0)	85	2	Low
6	Benzoyl Peroxide (2)	HCl (2.0)	85	2	Decomposition[8]
7	Benzoyl Peroxide (2)	HCl (1.3)	75	2	Low
8	Benzoyl Peroxide (2)	HCl (1.3)	95	2	Decomposition[8]

Data adapted from a study on the synthesis of R-NOBIN from R-BINAM.[8]

Table 2: Yields in Palladium-Catalyzed Amination Reactions Using (S)-BINAM Derivatives

This table shows yields for various amination reactions starting from a di-substituted (S)-BINAM derivative.

Entry	Amine	Catalyst System	Yield (%)	Reference
1	(S)-Tetrahydrofurfuryl amine	Pd(dba)₂ / rac-BINAP	90	[9]
2	2-Methoxyethylamine	Pd(dba)₂ / rac-BINAP	89	[9]
3	6-Bromoquinoline	Pd(dba)₂ / DavePhos	58	[9][10]

These reactions demonstrate the modification of a BINAM scaffold, with yields dependent on the amine and catalyst system used.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. quora.com [quora.com]
• 4. benchchem.com [benchchem.com]
• 5. tutorchase.com [tutorchase.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis and Evaluation of the (S)-BINAM Derivatives as Fluorescent Enantioselective Detectors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Catalyst Decomposition in BINAM-Metal Catalyzed Reactions

This guide is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues related to catalyst decomposition in BINAM-metal catalyzed reactions.

Frequently Asked Questions (FAQs)

Q1: My reaction shows low or no conversion. How do I know if catalyst decomposition is the problem?

A1: Low or no conversion can stem from various factors, with catalyst deactivation being a primary suspect.[1] To determine if catalyst decomposition is the issue, consider the following diagnostic steps:

• Visual Inspection: Observe the reaction mixture for the formation of precipitates, such as palladium black, which indicates agglomeration and loss of catalytic activity. A rapid color change to dark brown or black upon addition of the catalyst can also signify decomposition.

• Reaction Monitoring: Track the reaction progress using techniques like TLC, GC, or HPLC. If the reaction starts but then stalls before completion, it could indicate that the catalyst is degrading over time.

• Control Experiment: Run the reaction with a trusted substrate known to work well with your catalyst system. If this control reaction also fails, it strongly suggests a problem with the catalyst's activity or stability.[1]

Q2: What are the most common causes of BINAM-metal catalyst decomposition?

A2: Several factors can lead to the degradation of your BINAM-metal catalyst:

• Impurities: Trace amounts of water, oxygen, or other impurities in your reagents or solvents can poison or deactivate the catalyst.[1] Peroxides in ethereal solvents like THF and dioxane are particularly detrimental as they can oxidize the phosphine ligands often used in conjunction with the metal center.

• Thermal Instability: High reaction temperatures can cause the catalyst complex to decompose. Each catalyst has an optimal temperature range for stability and activity.

• Ligand Degradation: The BINAM ligand itself can be susceptible to oxidation or other degradation pathways, especially at elevated temperatures or in the presence of oxidizing agents. This can alter the catalyst's structure and de-activate it.

• Substrate/Product Inhibition: The substrate, product, or byproducts of the reaction can sometimes coordinate too strongly to the metal center, leading to catalyst inhibition or decomposition.

Q3: My asymmetric reaction is showing poor enantioselectivity. Could this be related to catalyst decomposition?

A3: Yes, poor enantioselectivity can be linked to catalyst decomposition. If the primary chiral catalyst degrades into other active but non-chiral or racemic species, these new catalysts can continue to promote the reaction, but without the desired stereocontrol. This will result in a lower overall enantiomeric excess (ee) of the product. Additionally, changes in the ligand structure due to degradation will alter the chiral environment of the catalyst, leading to a loss of enantioselectivity.

Q4: How can I improve the stability of my BINAM-metal catalyst?

A4: Here are several strategies to enhance catalyst stability:

• Use High-Purity Reagents and Solvents: Ensure all your starting materials are of the highest possible purity. Solvents should be rigorously dried and degassed to remove water and oxygen.

• Optimize Reaction Temperature: If you suspect thermal decomposition, try running the reaction at a lower temperature. This may require longer reaction times but can preserve the catalyst's integrity.

• Inert Atmosphere: Always handle air- and moisture-sensitive catalysts and set up reactions under a strict inert atmosphere (e.g., nitrogen or argon).

• Ligand Modification: In some cases, modifying the BINAM ligand with different substituents can improve the stability of the resulting metal complex.

• Use of Pre-catalysts: Well-defined pre-catalysts can be more stable to storage and handling and provide a more controlled release of the active catalytic species in the reaction mixture.

Troubleshooting Guides

Low Reaction Yield

If you are experiencing low yields, use the following table to identify potential causes and solutions.

Symptom	Possible Cause	Suggested Solution
No reaction from the start	Inactive catalyst	- Ensure proper activation of the pre-catalyst. - Test the catalyst with a reliable standard substrate. - Use freshly prepared or properly stored catalyst.
Catalyst poisoning	- Use purified, degassed, and anhydrous solvents and reagents. - Check for impurities in the starting materials (e.g., sulfur or halide contaminants).
Reaction starts but stalls	Catalyst decomposition over time	- Lower the reaction temperature. - Monitor the reaction for visual signs of decomposition (e.g., palladium black). - Consider a more stable catalyst or ligand system.
Product inhibition	- Try running the reaction at a lower substrate concentration. - If possible, remove the product as it is formed.
Formation of black precipitate	Metal agglomeration (e.g., Pd black)	- Use a stabilizing ligand or support. - Lower the reaction temperature. - Ensure rigorous exclusion of air.

Poor Enantioselectivity

For issues with enantioselectivity, refer to the following guide.

Symptom	Possible Cause	Suggested Solution
Low enantiomeric excess (ee)	Racemic or impure BINAM ligand	- Verify the enantiomeric purity of the BINAM ligand using chiral HPLC.
Catalyst decomposition to non-chiral species	- Lower the reaction temperature to minimize decomposition. - Analyze the reaction mixture for the presence of multiple catalytic species.
Unfavorable reaction temperature	- Optimize the reaction temperature; lower temperatures often lead to higher ee.
Inconsistent ee between runs	Variable catalyst preparation/activation	- Ensure a consistent and reproducible protocol for catalyst preparation and activation.
Presence of trace impurities	- Use highly purified reagents and solvents to avoid side reactions that may consume one enantiomer of the catalyst or product.

Quantitative Data on Catalyst Stability

The thermal stability of metal complexes can be assessed using thermogravimetric analysis (TGA). The decomposition temperature provides an indication of the catalyst's thermal stability in an inert atmosphere.

Catalyst Type	Decomposition Temperature Range (°C)	Analysis Method	Notes
Ruthenium(III) Complexes	210 - 600	TGA	Decomposition involves loss of chloride and then organic ligands.[2]
Palladium(II) Complexes	204 - 600	TGA/DTG	Decomposition pathways are multi-step, often leaving a metallic residue.[3]
General Metal Chelate Polymers	190 - 587	TGA/DTG	Thermal stability varies significantly with the metal ion (Fe, Co, Ni, Zn).[4]

Note: These values are indicative and can vary based on the specific ligand, metal, and experimental conditions.

Experimental Protocols

Protocol 1: In-Situ Monitoring of Catalyst Decomposition by NMR Spectroscopy

Objective: To monitor the stability of the BINAM-metal catalyst and the BINAM ligand during the course of a reaction.

Methodology:

• Sample Preparation:

  • In a glovebox, prepare a stock solution of the BINAM-metal catalyst in a deuterated solvent that is compatible with your reaction.

  • Add an internal standard (e.g., tetramethylsilane) to the stock solution.

  • In an NMR tube equipped with a J. Young valve, combine the catalyst stock solution with the substrate and any other reagents under an inert atmosphere.

• NMR Analysis:

  • Acquire an initial ¹H and ³¹P NMR spectrum (if applicable) of the reaction mixture at time zero.

  • Heat the sample to the desired reaction temperature in the NMR spectrometer.

  • Acquire spectra at regular intervals to monitor the disappearance of starting materials, the appearance of product signals, and any changes in the signals corresponding to the BINAM ligand or catalyst.

• Data Interpretation:

  • Look for the appearance of new signals in the aromatic or aliphatic regions that may correspond to degradation products of the BINAM ligand.

  • In ³¹P NMR, the appearance of new phosphorus signals, particularly in the region of phosphine oxides, can indicate ligand oxidation.

  • A decrease in the intensity of the catalyst signals without a corresponding increase in product signals may suggest the formation of insoluble, inactive species.

Protocol 2: Hot Filtration Test for Catalyst Leaching

Objective: To determine if the active catalyst is homogeneous (dissolved) or heterogeneous (solid), and to test for leaching of a heterogeneous catalyst.

Methodology:

• Reaction Setup:

  • Set up the reaction as you normally would.

• Mid-Reaction Filtration:

  • At approximately 50% conversion (determined by a pre-established calibration curve or a quick analytical check), quickly filter the hot reaction mixture through a fine frit or a syringe filter to remove all solid catalyst particles.

• Continued Reaction of Filtrate:

  • Allow the filtrate to continue reacting under the same conditions.

• Analysis:

  • Monitor the progress of the reaction in the filtrate.

  • If the reaction continues: This indicates that a soluble, active catalytic species has leached from the solid support into the solution.

  • If the reaction stops: This suggests that the catalysis is truly heterogeneous and that leaching is not significant under these conditions.[5]

• Confirmation (Optional):

  • Analyze the filtrate for trace amounts of the metal using ICP-MS or AAS to quantify the extent of leaching.[3][5]

Visualizations

Caption: Troubleshooting workflow for low reaction yield.

Caption: Common pathways for catalyst decomposition.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

effect of solvent and temperature on BINAM catalyst performance

Welcome to the technical support center for BINAM-catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize experimental parameters.

Frequently Asked Questions (FAQs)

Q1: My BINAM-catalyzed reaction shows low conversion. What are the potential causes and how can I improve it?

A1: Low conversion can stem from several factors. Consider the following troubleshooting steps:

• Solvent Choice: The reaction medium plays a critical role. For many BINAM-prolinamide catalyzed reactions, such as aldol additions, solvent-free conditions have been shown to significantly increase the reaction rate compared to polar or apolar solvents.[1] If a solvent is necessary, its polarity can greatly influence catalyst activity. A solvent screening is highly recommended.

• Catalyst Loading: While a higher catalyst loading can increase the reaction rate, an optimal concentration should be determined. In some cases, decreasing the catalyst loading from 20 mol% to 5 mol% has been shown to yield similar results, albeit with a longer reaction time.[1]

• Temperature: The reaction temperature can be a crucial factor. While higher temperatures generally increase reaction rates, they can also lead to catalyst decomposition or the formation of side products. The optimal temperature is specific to the reaction and should be determined experimentally.[2]

• Reagent Purity: Ensure all reagents and solvents are pure and anhydrous, as impurities can poison the catalyst.

Q2: The enantioselectivity (ee) of my reaction is poor. How can I improve it?

A2: Poor enantioselectivity is a common challenge in asymmetric catalysis. Here are some strategies to enhance it:

• Solvent Effects: The solvent can have a profound impact on the chiral induction. In some BINAM-catalyzed aldol reactions, the use of solvents like THF, CH2Cl2, toluene, water, or DMF resulted in low enantioselectivities, while solvent-free conditions were more favorable.[1]

• Temperature Optimization: Lowering the reaction temperature often leads to higher enantioselectivity by favoring the transition state that leads to the major enantiomer. For instance, in certain aldol reactions, decreasing the temperature from room temperature to -20 °C has been shown to improve the ee.[3]

• Catalyst Structure: The structure of the BINAM catalyst itself is paramount. Different derivatives of BINAM, such as N-tosyl BINAM-prolinamide, may offer superior enantioselectivity for specific substrates compared to other derivatives.[1]

• Additives: The presence of co-catalysts or additives can influence enantioselectivity. However, in some reported cases of BINAM-prolinamide catalyzed aldol reactions, the addition of water or benzoic acid had a detrimental effect on the ee.[1]

Q3: Is it possible to recover and reuse the BINAM catalyst?

A3: Yes, catalyst reusability is a key advantage for sustainable chemistry. Silica-supported BINAM-prolinamide catalysts have been successfully recovered by filtration after reaction completion and reused up to five times without a significant loss of performance in terms of yield and enantioselectivity.[1][4]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Yield	Inappropriate solvent or reaction conditions.	Screen a range of solvents with varying polarities. For many BINAM-prolinamide reactions, solvent-free conditions are optimal.[1] Optimize the reaction temperature; an initial screening from room temperature to a moderately elevated temperature (e.g., 85 °C) can be effective.[2]
Low catalyst activity.	Ensure the catalyst is pure and handled under appropriate conditions (e.g., inert atmosphere if sensitive to air/moisture). Verify the correct catalyst loading through optimization experiments.[1]
Poor Enantioselectivity (low ee)	Suboptimal temperature.	Systematically lower the reaction temperature. For example, run the reaction at room temperature, 0 °C, and -20 °C to observe the effect on enantiomeric excess.[3]
Incorrect solvent choice.	The solvent can significantly affect the chiral environment. Conduct a solvent screening, including solvent-free conditions, to identify the optimal medium for stereocontrol.[1]
Mismatched catalyst-substrate pairing.	Consider using a different BINAM derivative. The electronic and steric properties of the catalyst can be fine-tuned by modifying the BINAM backbone, which can significantly impact enantioselectivity.[4]
Formation of Side Products	Reaction temperature is too high.	High temperatures can sometimes lead to side reactions or decomposition. Try running the reaction at a lower temperature.[2]
Incorrect stoichiometry of reactants.	Optimize the ratio of your reactants. For example, in aldol reactions, varying the equivalents of the nucleophile can impact the outcome.[1]

Data on Solvent and Temperature Effects

The performance of BINAM catalysts is highly dependent on the reaction conditions. Below are tables summarizing the effects of solvent and temperature on a representative BINAM-prolinamide catalyzed aldol reaction.

Table 1: Effect of Solvent on a BINAM-Prolinamide Catalyzed Aldol Reaction [1]

Entry	Solvent	Time	Conversion (%)	ee (%)
1	THF	3 days	<20	12
2	CH2Cl2	3 days	<20	10
3	Toluene	3 days	<20	14
4	Water	3 days	<20	5
5	DMF	3 days	<20	0
6	Solvent-free	6 h	>99	27

Reaction conditions: Isatin, acetone (3 equiv.), and BINAM-prolinamide catalyst (20 mol%) at room temperature.

Table 2: Effect of Temperature on a BINAM-Prolinamide Catalyzed Aldol Reaction under Solvent-Free Conditions [1]

Entry	Temperature (°C)	Time	Conversion (%)	ee (%)
1	25	6 h	>99	27
2	0	3 days	85	30
3	-20	3 days	74	31
4	-70	3 days	<30	30

Reaction conditions: Isatin, acetone (3 equiv.), and BINAM-prolinamide catalyst (20 mol%).

Experimental Protocols

General Protocol for a BINAM-Prolinamide Catalyzed Aldol Reaction under Solvent-Free Conditions

This protocol is a general guideline based on the enantioselective synthesis of 3-alkyl-3-hydroxy-2-oxoindoles.[1]

• Reaction Setup: To a reaction vial, add the isatin derivative (0.3 mmol) and the BINAM-prolinamide catalyst (5-20 mol%).

• Addition of Ketone: Add the ketone (2-3 equivalents) to the mixture.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature).

• Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, the reaction mixture can be directly purified by column chromatography on silica gel.

Protocol for Catalyst Recovery and Reuse (for supported catalysts)

• Quenching and Filtration: After the reaction is complete, quench the reaction and filter the solid catalyst.

• Washing: Wash the recovered catalyst with an appropriate solvent to remove any adsorbed products or unreacted starting materials. For instance, a wash with a 0.5 M solution of NaOH may be used to remove acidic compounds.[1]

• Drying: Dry the catalyst under vacuum.

• Reuse: The recovered catalyst can then be used in subsequent reaction cycles.

Visualizations

Caption: Experimental workflow for optimizing a BINAM-catalyzed reaction.

Caption: Key parameters influencing BINAM catalyst performance.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of BINAM-Catalyzed Reaction Products

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of products from BINAM-catalyzed reactions.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of BINAM-catalyzed reaction products.

Problem	Potential Cause	Solution
Poor or no separation of enantiomers in chiral HPLC/SFC.	Incorrect chiral stationary phase (CSP) selection.	Screen a variety of CSPs with different chiral selectors (e.g., polysaccharide-based, cyclodextrin-based).[1][2] Polysaccharide-based CSPs are often a good starting point for biaryl atropisomers.[1][3]
Suboptimal mobile phase composition.	For normal-phase HPLC, vary the ratio of the non-polar solvent (e.g., hexane) to the polar modifier (e.g., isopropanol, ethanol).[4] For SFC, adjust the co-solvent (e.g., methanol, ethanol) percentage.[3][5] The addition of small amounts of additives (e.g., trifluoroacetic acid for acidic compounds, diethylamine for basic compounds) can significantly improve separation.[4][5]
Inappropriate temperature.	Optimize the column temperature as it can affect the thermodynamics of chiral recognition.[5]
Product is not eluting from the flash chromatography column.	The solvent system is not polar enough.	Gradually increase the polarity of the eluent. A common starting point for polar compounds is 100% ethyl acetate or 5% methanol in dichloromethane.[6]
Product co-elutes with impurities during flash chromatography.	Poor separation on silica gel.	If the product is polar, consider using Hydrophilic Interaction Liquid Chromatography (HILIC).[7][8] This technique uses a polar stationary phase (like silica) with a reversed-phase type solvent gradient (e.g., water in acetonitrile).[7][8]
Low recovery after recrystallization.	The chosen solvent is too good at dissolving the product at low temperatures.	Select a solvent in which the product has high solubility at high temperatures and low solubility at room or lower temperatures.[9] Perform a solvent screen with small amounts of material.
Too much solvent was used.	Use the minimum amount of hot solvent required to fully dissolve the compound.[10]
Presence of residual palladium catalyst in the final product.	The catalyst is not effectively removed by chromatography or recrystallization alone.	Treat the product solution with a scavenger resin designed to bind palladium. Alternatively, perform an aqueous wash with a solution containing a chelating agent like thiourea or L-cysteine.
Peak tailing or broadening in chromatography.	Sample overload.	Reduce the amount of sample injected onto the column.
The sample is dissolved in a solvent much stronger than the mobile phase.	Dissolve the sample in the initial mobile phase or a weaker solvent.[5]
Acidic or basic nature of the compound interacting with the silica stationary phase.	For flash chromatography of amines, adding a small amount of triethylamine (1-3%) to the eluent can neutralize acidic sites on the silica gel.[6]

Frequently Asked Questions (FAQs)

Q1: What is the first step in developing a purification strategy for a new BINAM-derivative?

A1: The first step is to assess the physicochemical properties of your product, such as its polarity, solubility, and whether it is a solid or an oil. This information will guide the initial choice of purification technique. A general workflow is presented below.

Caption: General purification workflow for BINAM-catalyzed reaction products.

Q2: How do I choose a column and mobile phase for chiral HPLC separation of my BINAM derivative?

A2: Developing a chiral separation method often requires screening.[11] Since BINAM derivatives are biaryl atropisomers, polysaccharide-based chiral stationary phases (CSPs) are a good starting point.[1][3] A systematic approach is recommended, as outlined in the diagram below.

Caption: Workflow for chiral method development.

Q3: My BINAM-catalyzed reaction was a palladium-catalyzed amination. What are the common impurities I should look out for?

A3: Besides unreacted starting materials, common impurities from palladium-catalyzed aminations (like the Buchwald-Hartwig reaction) can include:

• Di-arylated amine: If the starting amine has more than one N-H bond.

• Hydroxylated arene: From the reaction of the aryl halide with hydroxide ions present in the reaction mixture.[12]

• Homocoupling products of the aryl halide.

• Residual palladium catalyst and phosphine ligands. [13] The phosphine ligands can be oxidized, which can complicate purification.

Q4: Can I use reversed-phase chromatography for purifying BINAM derivatives?

A4: Yes, reversed-phase HPLC can be used, especially for separating diastereomers if you have derivatized your BINAM product with a chiral auxiliary. For enantiomeric separations, specific reversed-phase chiral columns are available (e.g., Chiralcel OD-RH, Chiralpak AD-R).[4] However, normal-phase and SFC are often the first choice for screening chiral biaryls.[1]

Experimental Protocols

Protocol 1: Chiral HPLC Method Development for BINAM Derivatives

This protocol provides a general strategy for developing a chiral HPLC method for the separation of BINAM enantiomers.

1. Initial Screening:

• Columns: Screen a minimum of two different polysaccharide-based chiral stationary phases (e.g., one amylose-based and one cellulose-based).
• Mobile Phase:
• Normal Phase: Start with a mobile phase of 90:10 (v/v) n-hexane/isopropanol.[4]
• If the compound is basic, add 0.1% diethylamine to the mobile phase.[4]
• If the compound is acidic, add 0.1% trifluoroacetic acid to the mobile phase.[4]
• Flow Rate: 1.0 mL/min.
• Temperature: Ambient.
• Detection: UV, at a wavelength where the compound absorbs.

2. Evaluation:

• Analyze the chromatograms for any signs of separation. Even partial resolution is a good starting point.

3. Optimization (if separation is observed):

• Mobile Phase Modifier: Vary the percentage of the alcohol modifier (e.g., isopropanol, ethanol) in the mobile phase. Try different alcohols as they can offer different selectivity.
• Temperature: Investigate the effect of column temperature (e.g., test at 15°C, 25°C, and 40°C).
• Flow Rate: Adjust the flow rate to improve resolution or reduce analysis time.

4. Data Summary for Chiral Biaryl Separations (for reference):

Chiral Stationary Phase (CSP)	Mobile Phase (Typical)	Additive (if needed)	Application
Cyclofructan-based (CF6-P)	Heptane/Ethanol (e.g., 92:8)	N/A	BINAM enantiomers[1]
Cellulose-based	n-Hexane/2-Propanol (e.g., 90:10)	0.1% Diethylamine (for basic analytes)	General chiral drugs[4]
Amylose-based	n-Hexane/Ethanol (e.g., 90:10)	0.1% Trifluoroacetic acid (for acidic analytes)	General chiral drugs[4]

Protocol 2: Preparative Flash Column Chromatography

This protocol is for the purification of a moderately polar BINAM derivative from non-polar and highly polar impurities.

1. TLC Analysis:

• Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).
• Spot the solution on a silica gel TLC plate.
• Develop the plate in various solvent systems to find an eluent that gives your product an Rf value of approximately 0.2-0.3.[14] A good starting point is a mixture of ethyl acetate and hexane.[6]

2. Column Packing:

• Choose an appropriately sized silica gel column for the amount of crude material.
• Pack the column using the chosen eluent (the "wet-packing" method is common). Ensure the silica bed is compact and level.

3. Sample Loading:

• Dissolve the crude product in a minimal amount of the eluent or a stronger solvent.
• Alternatively, for less soluble compounds, perform "dry-loading": adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the resulting powder onto the top of the column.

4. Elution and Fraction Collection:

• Apply the eluent to the top of the column and use positive pressure (flash chromatography) to push the solvent through.
• Collect fractions in test tubes. The flow rate should be about 5 cm of solvent level decrease per minute.[14]

5. Analysis of Fractions:

• Analyze the collected fractions by TLC to identify which ones contain the pure product.
• Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified product.

Protocol 3: Recrystallization

This protocol describes the purification of a solid BINAM derivative.

1. Solvent Selection:

• Place a small amount of the impure solid in several test tubes.
• Add a few drops of different solvents to each tube at room temperature. An ideal solvent will not dissolve the compound at room temperature.
• Heat the tubes that did not show dissolution. A good recrystallization solvent will dissolve the compound when hot.[15][16]
• Allow the hot solutions to cool to room temperature. The ideal solvent will result in the formation of crystals upon cooling.

2. Recrystallization Procedure:

• Place the impure solid in an Erlenmeyer flask.
• Add the minimum amount of the chosen hot solvent to just dissolve the solid.[]
• If there are insoluble impurities, perform a hot filtration to remove them.
• Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[16]
• Once the flask has reached room temperature, you can place it in an ice bath to maximize crystal formation.[16]

3. Crystal Collection and Drying:

• Collect the crystals by vacuum filtration using a Büchner funnel.[9]
• Wash the crystals with a small amount of the cold recrystallization solvent.
• Allow the crystals to dry completely under vacuum to remove any residual solvent.

References

• 1. Enantiomeric Separation of Biaryl Atropisomers Using Cyclofructan Based Chiral Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phenomenex.blog [phenomenex.blog]
• 3. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. Chromatography [chem.rochester.edu]
• 7. biotage.com [biotage.com]
• 8. biotage.com [biotage.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. columbia.edu [columbia.edu]
• 11. researchgate.net [researchgate.net]
• 12. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. orgsyn.org [orgsyn.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]

mitigating substrate inhibition in enzymatic kinetic resolution with BINAM

Welcome to the technical support center for the enzymatic kinetic resolution of 1,1'-bi-2-naphthylamine (BINAM) and its derivatives. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges, with a specific focus on mitigating substrate inhibition.

Frequently Asked Questions (FAQs)

Q1: What is substrate inhibition and why is it a concern in the enzymatic kinetic resolution of BINAM?

A1: Substrate inhibition is a common deviation from the typical Michaelis-Menten kinetics where the reaction rate decreases at high substrate concentrations.[1][2] In the context of the enzymatic kinetic resolution of BINAM, this phenomenon can lead to reduced enzyme efficiency and lower enantioselectivity, ultimately impacting the yield and purity of the desired chiral amine. This occurs when two or more substrate molecules bind to the enzyme, often forming an unproductive enzyme-substrate complex.[1]

Q2: How can I identify if substrate inhibition is occurring in my reaction?

A2: The primary indicator of substrate inhibition is a decrease in the initial reaction rate as you increase the substrate (BINAM derivative) concentration beyond a certain point. If you plot the initial reaction rate against the substrate concentration, the resulting curve will show an initial increase, reach a maximum velocity (Vmax), and then decline, instead of plateauing as predicted by the Michaelis-Menten model.

Q3: What are the different types of substrate inhibition I might encounter?

A3: Substrate inhibition can occur through various mechanisms[1][3]:

• Competitive Inhibition: An excess substrate molecule may compete with another substrate molecule for the active site, leading to the formation of a non-productive complex.[3]

• Non-competitive Inhibition: The inhibitor binds to a site other than the active site (an allosteric site), causing a conformational change that reduces the enzyme's catalytic activity.[3]

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex, preventing the formation of the product.[3]

• Product Release Blockage: A substrate molecule might bind to the enzyme-product complex, physically blocking the release of the product from the active site.[1]

Troubleshooting Guide

This guide addresses specific issues you might encounter during the enzymatic kinetic resolution of BINAM, with a focus on overcoming substrate inhibition.

Problem 1: Decreased reaction rate and enantioselectivity at high BINAM concentrations.

• Possible Cause: Substrate inhibition.

• Troubleshooting Steps:

  • Optimize Substrate Concentration: Systematically vary the concentration of the BINAM derivative to determine the optimal concentration that maximizes the reaction rate without causing significant inhibition. This can be achieved by performing a series of small-scale reactions with varying substrate concentrations and measuring the initial rates.

  • Enzyme Immobilization: Immobilizing the enzyme on a solid support can help mitigate substrate inhibition.[4][5] Immobilization can create a microenvironment around the enzyme that limits the local substrate concentration at the active site, thus preventing the formation of inhibitory enzyme-substrate complexes.

  • Controlled Substrate Addition (Fed-Batch Strategy): Instead of adding the entire amount of substrate at the beginning of the reaction, implement a fed-batch approach where the substrate is added gradually over time. This maintains a low, optimal substrate concentration in the reaction medium, preventing the accumulation of inhibitory levels.

  • Enzyme Engineering: If feasible, consider using a different lipase or a genetically engineered variant of the current enzyme. Site-directed mutagenesis of residues in the substrate access tunnels can reduce substrate inhibition by impeding the binding of a second substrate molecule.[1]

Problem 2: The reaction stalls before reaching 50% conversion.

• Possible Cause:

  • Severe substrate inhibition.

  • Product inhibition.

  • Enzyme deactivation.

• Troubleshooting Steps:

  • Investigate Product Inhibition: Run a reaction with the addition of one of the final products (the acylated BINAM or the unreacted BINAM enantiomer) at the start to see if it inhibits the reaction. If product inhibition is confirmed, consider in-situ product removal techniques.

  • Assess Enzyme Stability: Check the stability of the enzyme under the reaction conditions (temperature, solvent, pH) over the reaction time. Take samples at different time points and measure the enzyme activity. If the enzyme is unstable, consider using a more robust enzyme or optimizing the reaction conditions to enhance stability.

  • Re-evaluate Reaction Conditions: Factors like temperature and pH can significantly affect enzyme activity and stability.[6] Ensure these parameters are at the optimal level for the specific lipase being used.

Problem 3: Inconsistent results between batches.

• Possible Cause:

  • Variability in reagent quality.

  • Inaccurate pipetting or measurement.

  • Changes in environmental conditions.

• Troubleshooting Steps:

  • Standardize Reagent Preparation: Use fresh, high-purity reagents for each experiment. Ensure that solvents are anhydrous if required.

  • Calibrate Equipment: Regularly calibrate pipettes and balances to ensure accurate measurements.

  • Control Reaction Environment: Maintain a consistent temperature and agitation speed for all reactions. Use a temperature-controlled shaker or reaction vessel.

Experimental Protocols

Protocol 1: Screening for Optimal Substrate Concentration

• Preparation: Prepare stock solutions of the racemic BINAM derivative, the acyl donor (e.g., vinyl acetate), and the lipase in a suitable organic solvent (e.g., toluene, MTBE).

• Reaction Setup: In a series of vials, add a fixed amount of lipase and acyl donor.

• Substrate Variation: Add varying concentrations of the BINAM derivative to each vial. For example, set up reactions with 0.05 M, 0.1 M, 0.2 M, 0.4 M, and 0.8 M BINAM.

• Initiation and Sampling: Initiate the reactions simultaneously and take samples at regular intervals (e.g., 1, 2, 4, 8, and 24 hours).

• Analysis: Quench the reaction in the samples and analyze the conversion and enantiomeric excess (ee) of the substrate and product by chiral HPLC or GC.

• Data Interpretation: Plot the initial reaction rate (calculated from the initial linear phase of the conversion vs. time plot) against the substrate concentration to identify the concentration at which the rate is maximal.

Data Presentation

Table 1: Effect of Substrate Concentration on Reaction Rate and Enantioselectivity (Example Data)

BINAM Concentration (M)	Initial Rate (mM/h)	ee_substrate (%) at 24h	ee_product (%) at 24h	Conversion (%) at 24h
0.05	5.2	>99	95	48
0.10	8.9	98	93	49
0.20	10.5	95	90	51
0.40	7.1	85	82	47
0.80	3.4	60	55	35

This table illustrates hypothetical data showing a decrease in reaction rate and enantioselectivity at higher substrate concentrations, indicative of substrate inhibition.

Visualizations

Caption: Workflow for troubleshooting substrate inhibition.

Caption: General pathway for enzymatic kinetic resolution of BINAM.

References

• 1. Substrate inhibition by the blockage of product release and its control by tunnel engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of substrate inhibition kinetics in enzymatic chemical oscillations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijrar.org [ijrar.org]
• 4. benthamdirect.com [benthamdirect.com]
• 5. researchgate.net [researchgate.net]
• 6. monash.edu [monash.edu]

Reference Data & Comparative Studies

A Researcher's Guide to Chiral HPLC Analysis of Products from BINAM-Catalyzed Reactions

For researchers, scientists, and drug development professionals, achieving high enantioselectivity in asymmetric synthesis is paramount. BINAM (1,1'-binaphthyl-2,2'-diamine) and its derivatives have emerged as powerful catalysts in a variety of enantioselective transformations. Consequently, robust and reliable analytical methods are crucial for accurately determining the enantiomeric excess (ee) of the reaction products. High-performance liquid chromatography (HPLC) with chiral stationary phases (CSPs) is the gold standard for this purpose. This guide provides a comparative overview of chiral HPLC methods for the analysis of products from several common BINAM-catalyzed reactions, supported by experimental data and detailed protocols.

This guide will delve into the chiral HPLC analysis of products from three key BINAM-catalyzed reactions: the Aldol Reaction, the α-Amination of Carbonyl Compounds, and the Michael Addition. We will explore the specific columns, mobile phases, and conditions that have proven effective for the enantioseparation of the resulting chiral molecules.

Comparative Analysis of Chiral HPLC Methods

The selection of the appropriate chiral stationary phase and mobile phase is critical for achieving baseline separation of enantiomers. Polysaccharide-based CSPs, such as those with cellulose or amylose derivatives (e.g., Chiralpak® and Chiralcel® series), are widely used and have shown broad applicability. The choice between normal-phase, reversed-phase, or polar organic mode depends on the solubility and functionality of the analyte.

Below is a summary of chiral HPLC conditions reported for the analysis of products from different BINAM-catalyzed reactions.

Reaction Type	Product Analyte	Chiral Column	Mobile Phase	Flow Rate (mL/min)	Detection	Retention Times (min)	Enantiomeric Excess (% ee)
Aldol Reaction	3-hydroxy-3-(2-oxopropyl)indolin-2-one	Chiralpak IC	Hexane/Isopropanol (95:5)	1.0	UV	major: 25.9, minor: 30.6	98[1]
α-Amination	α-diazenated indanone derivative	Chiralcel AD-H	Isopropanol/Hexanes (15:85)	1.0	UV (254 nm)	t_r1: 8.84, t_r2: 13.88	99[2][3]
Michael Addition	Diethyl 2-(3-oxo-1,3-diphenylpropyl)malonate	Chiralcel AD-H	Isopropanol/Hexanes (15:85)	1.0	UV	Not specified	99[4]

Detailed Experimental Protocols

Reproducibility is key in scientific research. The following are detailed protocols for the chiral HPLC analysis of the products from the aforementioned BINAM-catalyzed reactions.

Protocol 1: Chiral HPLC Analysis of Aldol Product

Reaction: BINAM-prolinamide catalyzed aldol reaction of isatin with acetone.

1. Sample Preparation:

• Dissolve a small amount of the purified aldol product in the mobile phase (Hexane/Isopropanol, 95:5).

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Instrument: Standard HPLC system with a UV detector.

• Column: Chiralpak IC (4.6 x 250 mm, 5 µm).

• Mobile Phase: Hexane/Isopropanol (95:5, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

3. Data Analysis:

• Integrate the peak areas for the two enantiomers.

• Calculate the enantiomeric excess (% ee) using the formula: % ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.

Protocol 2: Chiral HPLC Analysis of α-Amination Product

Reaction: BINAM-derived phosphoric acid catalyzed α-amination of an indanone derivative.

1. Sample Preparation:

• Prepare a dilute solution of the α-diazenated product in the mobile phase.

• Filter the solution prior to injection.

2. HPLC Conditions:

• Instrument: HPLC system equipped with a UV detector.

• Column: Chiralcel AD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: 15% Isopropanol in Hexanes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

3. Data Analysis:

• Determine the retention times and integrate the peak areas of the two enantiomers.

• Calculate the % ee as described in Protocol 1.

Protocol 3: Chiral HPLC Analysis of Michael Adduct

Reaction: BINAM-catalyzed Michael addition of diethyl malonate to chalcone.

1. Sample Preparation:

• Dissolve the purified Michael adduct in the mobile phase.

• Ensure the sample is free of particulate matter by filtering.

2. HPLC Conditions:

• Instrument: HPLC system with a UV detector.

• Column: Chiralcel AD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: 15% Isopropanol in Hexanes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

3. Data Analysis:

• Identify and integrate the peaks corresponding to the two enantiomers.

• Calculate the enantiomeric excess.

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams were generated.

A typical experimental workflow for chiral HPLC analysis.

Logical relationship for comparing chiral HPLC methods.

References

• 1. researchgate.net [researchgate.net]
• 2. Enantioselective α-amination enabled by a BINAM-derived phase-transfer catalyst - Chemical Science (RSC Publishing) DOI:10.1039/C4SC02494J [pubs.rsc.org]
• 3. Enantioselective α-amination enabled by a BINAM-derived phase-transfer catalyst - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. A Highly Enantioselective Intramolecular Michael Reaction Catalyzed by N-Heterocyclic Carbenes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to BINAM and BINOL Ligands in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of BINAM and BINOL Ligand Performance with Supporting Experimental Data.

In the realm of asymmetric catalysis, the quest for efficient and selective chiral ligands is paramount. Among the privileged scaffolds, BINOL (1,1'-bi-2-naphthol) and BINAM (1,1'-binaphthyl-2,2'-diamine) have emerged as highly versatile and effective ligands for a myriad of enantioselective transformations. Their axial chirality, arising from restricted rotation around the C-C bond connecting the two naphthalene rings, creates a well-defined chiral environment that can effectively induce stereoselectivity in catalytic reactions. This guide provides a comparative study of BINAM and BINOL ligands, presenting quantitative data, detailed experimental protocols, and visual diagrams to aid researchers in selecting the optimal ligand for their specific synthetic needs.

Introduction to BINAM and BINOL Ligands

BINOL and its derivatives have been extensively studied and applied in a wide range of asymmetric reactions, including carbon-carbon bond formations, reductions, and oxidations. The hydroxyl groups of BINOL can be readily modified to tune the steric and electronic properties of the resulting catalysts, making it a highly adaptable ligand scaffold.[1][2]

BINAM, the diamine analogue of BINOL, has also garnered significant attention as a versatile building block for chiral ligands and organocatalysts. The amino groups of BINAM offer different coordination properties compared to the hydroxyl groups of BINOL, leading to distinct catalytic activities and selectivities in various transformations.[3][4]

This guide will focus on a comparative analysis of these two important ligand families in the context of specific, widely-used asymmetric catalytic reactions.

Performance Comparison in Asymmetric Catalysis

To provide a clear and objective comparison, we will examine the performance of BINAM- and BINOL-based catalysts in the asymmetric hydrosilylation of ketones, a fundamental transformation for the synthesis of chiral secondary alcohols.

Asymmetric Hydrosilylation of Acetophenone

The asymmetric hydrosilylation of prochiral ketones is a key method for accessing enantiomerically enriched secondary alcohols, which are valuable intermediates in the synthesis of pharmaceuticals and other fine chemicals. The following tables summarize the performance of representative BINAM- and BINOL-derived catalysts in the hydrosilylation of acetophenone.

Table 1: Performance of BINAM-Derived Catalysts in the Asymmetric Hydrosilylation of Acetophenone

Catalyst/Ligand	Metal	Hydrosilane	Solvent	Temp (°C)	Time (h)	Conversion (%)	Yield (%)	ee (%)	Ref.
(S)-BINAM-derived NHC-Naphthoxy-Rh	Rh	Diphenylsilane	THF	25	0.5	>98	-	13 (S)	[5]
(S)-BINAM-derived NHC-Naphthoxy-Ir	Ir	Diphenylsilane	THF	25	2	>98	-	60 (R)	[5]

Table 2: Performance of BINOL-Derived Catalysts in the Asymmetric Hydrosilylation of Acetophenone

Catalyst/Ligand	Metal	Hydrosilane	Solvent	Temp (°C)	Time (h)	Conversion (%)	Yield (%)	ee (%)	Ref.
(S)-BINOL-derived monophosphate	Zn	Diethoxymethylsilane	THF	25	-	>99	92	2 (S)	[6]
(S)-H8-BINOL-derived monophosphate	Zn	Diethoxymethylsilane	THF	25	-	>99	91	4 (S)	[6]

Analysis:

The data presented above, although from studies with different catalytic systems, offers some insights. The BINAM-derived NHC-naphthoxy ligand, when complexed with iridium, shows a respectable enantioselectivity of 60% ee for the hydrosilylation of acetophenone.[5] In contrast, the BINOL-derived phosphate ligands in a zinc-catalyzed system exhibit very low enantioselectivities under the reported conditions.[6] It is important to note that a direct comparison is challenging due to the differences in the metal center, the nature of the ligand (NHC-naphthoxy vs. phosphate), and the hydrosilane used. However, this highlights that the choice of both the chiral ligand and the metallic partner is crucial for achieving high enantioselectivity.

Experimental Protocols

Detailed experimental procedures are essential for the reproducibility and further development of catalytic systems. Below are representative protocols for the synthesis of a BINAM-derived ligand and its application in asymmetric hydrosilylation, as well as a general procedure for a BINOL-catalyzed reaction.

Synthesis of (S)-BINAM-Derived N-Heterocyclic Carbene (NHC) Precursor

This protocol describes the synthesis of a key intermediate for the preparation of NHC ligands from (S)-BINAM.

Procedure:

• To a solution of (S)-1,1'-diamino-2,2'-binaphthyl ((S)-BINAM) in a suitable solvent, add an equimolar amount of an appropriate glyoxal derivative.

• Follow with the addition of paraformaldehyde and ammonium chloride.

• Heat the reaction mixture under reflux for the specified time, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture and perform an appropriate work-up, which may include extraction and washing.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-heterocyclic carbene precursor.

For a detailed, specific example, refer to the experimental section of the cited literature.[5]

General Procedure for Asymmetric Hydrosilylation of Acetophenone using a BINAM-Derived Catalyst

Procedure:

• In a glovebox, a mixture of the rhodium or iridium precursor and the chiral (S)-BINAM-derived NHC-naphthoxy ligand in dry THF is stirred at room temperature.

• To this solution, a base (e.g., LiOtBu) is added to generate the active catalyst in situ.

• After stirring for a specified time, acetophenone and diphenylsilane are added sequentially.

• The reaction mixture is stirred at room temperature and the progress is monitored by GC or TLC.

• Upon completion, the reaction is quenched, and the product is isolated and purified.

• The enantiomeric excess of the resulting 1-phenylethanol is determined by chiral HPLC analysis.[5]

General Procedure for Asymmetric Diels-Alder Reaction using a BINOL-Derived Catalyst

While a direct comparison with a BINAM-catalyzed Diels-Alder reaction is not available from the searched literature, the following is a general protocol for a BINOL-catalyzed process, which is a widely studied and important reaction.

Procedure:

• In a flame-dried flask under an inert atmosphere, the chiral BINOL-derived catalyst (e.g., a Lewis acid complex or a phosphoric acid) is dissolved in a dry solvent.

• The solution is cooled to the desired temperature (e.g., -78 °C).

• The dienophile (e.g., methyl acrylate) is added, followed by the diene (e.g., cyclopentadiene).

• The reaction is stirred at that temperature for several hours to days, with progress monitored by TLC.

• The reaction is quenched with a suitable reagent (e.g., saturated aqueous NaHCO₃ solution).

• The mixture is warmed to room temperature and extracted with an organic solvent.

• The combined organic layers are dried, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield the Diels-Alder adduct.

• The enantiomeric excess is determined by chiral HPLC or GC analysis.[7][8]

Visualization of Key Concepts

To further aid in the understanding of the concepts discussed, the following diagrams illustrate a general experimental workflow and a logical relationship in asymmetric catalysis.

Caption: General workflow for screening asymmetric catalysts.

Caption: Key factors influencing the enantioselectivity of a reaction.

Conclusion

Both BINAM and BINOL are exceptional classes of chiral ligands that have significantly contributed to the advancement of asymmetric catalysis. The choice between a BINAM- or BINOL-derived ligand is highly dependent on the specific reaction, the metal catalyst employed, and the reaction conditions. While BINOL has a longer history and a broader documented range of applications, the unique properties of BINAM-derived ligands make them highly promising for specific transformations, as evidenced by the respectable enantioselectivity achieved in the asymmetric hydrosilylation with an iridium catalyst.

This guide provides a starting point for researchers by presenting available comparative data and detailed protocols. However, the optimal ligand and conditions for a novel transformation can often only be determined through experimental screening. The continued exploration and development of new derivatives of both BINAM and BINOL will undoubtedly lead to even more powerful and selective catalytic systems for the synthesis of chiral molecules.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Asymmetric Diels-Alder reaction: A new paradigm - American Chemical Society [acs.digitellinc.com]
• 8. BINOL and Derivatives [sigmaaldrich.com]

evaluating the performance of substituted BINAM derivatives versus the parent compound

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of substituted [1,1'-Binaphthalene]-2,2'-diamine (BINAM) derivatives against their parent compounds. We delve into their performance as both antiproliferative agents and fluorescent enantioselective sensors, supported by experimental data and detailed methodologies.

The axially chiral BINAM scaffold has proven to be a versatile platform for the development of compounds with unique biological activities and sensing capabilities. Strategic substitutions on the parent BINAM structure have led to derivatives with significantly enhanced performance in two distinct areas: the (R)-enantiomer as a potent anticancer agent and the (S)-enantiomer as a highly effective chiral sensor.

(R)-BINAM Derivatives as Antiproliferative Agents

The parent compound, (R)-[1,1'-binaphthalene]-2,2'-diamine ((R)-BINAM), has been identified as a moderately potent spindle poison.[1][2] Its mechanism of action involves the depolymerization of microtubules, leading to a cascade of events including cell cycle arrest in the G2/M phase, mitotic catastrophe, and ultimately, apoptosis.[1] In stark contrast, the (S)-BINAM enantiomer is biologically inactive.[1][2]

Table 1: Antiproliferative Activity of (R)-BINAM and its Derivatives

Compound	Substitution	Cell Line	Concentration (µM)	Growth Inhibition (%)
(R)-BINAM (Parent)	None	A2780 (Ovarian)	10	>60
SISO (Cervix)	10	>60
DAN-G (Pancreas)	10	>60
LCLC-103H (Lung)	10	>60
(R)-Derivative 1	[Substitution Detail]	A2780	10	[Value]
(R)-Derivative 2	[Substitution Detail]	A2780	10	[Value]
(S)-BINAM	None	All	10	<10

Note: This table is a representative template. Specific quantitative data for a series of derivatives is required for a complete comparison.

Mechanism of Action: Inducing Apoptosis

(R)-BINAM and its active derivatives function as microtubule-destabilizing agents. This disruption of microtubule dynamics triggers the intrinsic apoptotic pathway.

Caption: Signaling pathway of (R)-BINAM induced apoptosis.

(S)-BINAM Derivatives as Fluorescent Enantioselective Sensors

While the (S)-enantiomer of BINAM is inactive as an antiproliferative agent, its derivatives have been ingeniously repurposed as highly effective fluorescent sensors for the enantioselective recognition of chiral molecules, such as amino alcohols and amino acids.[3][4] The introduction of fluorophores and additional chiral substituents onto the (S)-BINAM scaffold leads to sensors that exhibit a significant and often enantiomer-specific change in their fluorescence emission upon binding to a chiral analyte.

The performance of these sensors is evaluated based on their fluorescence quantum yield (Φ) and their enantioselective fluorescence enhancement ratio (ef), which quantifies the difference in the fluorescence response between two enantiomers of an analyte.

Table 2: Performance of (S)-BINAM Derivatives as Fluorescent Sensors for L-Lysine

Sensor	Substitution	Quantum Yield (Φ)	Enantioselective Fluorescence Enhancement Ratio (ef for L/D-Lysine)
(S)-BINAM (Parent)	None	[Value]	[Value]
(S)-Probe 1	[Substitution Detail]	[Value]	15.29[4]
(S)-Probe 2	[Substitution Detail]	[Value]	9.99[4]
(S)-Probe 3	[Substitution Detail]	[Value]	10.43[4]
(S)-Probe 4	[Substitution Detail]	[Value]	9.12[4]

Note: This table is a representative template. Specific quantum yield and a broader range of analyte data is required for a complete comparison.

Experimental Workflow for Enantioselective Recognition

The evaluation of (S)-BINAM derivatives as fluorescent sensors typically follows a standardized workflow.

Caption: Workflow for evaluating enantioselective fluorescent sensors.

Experimental Protocols

MTT Assay for Antiproliferative Activity

This assay assesses cell viability based on the mitochondrial reduction of the yellow tetrazolium salt MTT to purple formazan crystals.

• Cell Plating: Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the BINAM derivatives and the parent compound for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition relative to untreated control cells and determine the IC50 value.

In Vitro Tubulin Polymerization Assay

This assay measures the effect of compounds on the polymerization of purified tubulin into microtubules.

• Reagent Preparation: Prepare a reaction mixture containing purified tubulin (e.g., 3 mg/mL), GTP, and a polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA).

• Compound Addition: Add the BINAM derivatives or parent compound at various concentrations to the wells of a 96-well plate.

• Initiation of Polymerization: Add the cold tubulin solution to the wells and immediately place the plate in a spectrophotometer pre-warmed to 37°C.

• Data Acquisition: Monitor the increase in absorbance at 340 nm over time (typically 60 minutes) as a measure of microtubule polymerization.

• Data Analysis: Compare the polymerization curves of treated samples to that of a control (vehicle-treated) sample.

Fluorescence Spectroscopy for Enantioselective Recognition

This method is used to quantify the interaction between a fluorescent sensor and chiral analytes.

• Solution Preparation: Prepare stock solutions of the (S)-BINAM derivative sensor and the L- and D-enantiomers of the analyte in a suitable solvent (e.g., methanol/water mixture).

• Titration: To a solution of the sensor, incrementally add aliquots of the analyte (both L- and D-enantiomers in separate experiments).

• Fluorescence Measurement: After each addition, record the fluorescence emission spectrum using a spectrofluorometer at a fixed excitation wavelength.

• Data Analysis: Plot the fluorescence intensity at the emission maximum against the analyte concentration. Calculate the enantioselective fluorescence enhancement ratio (ef) using the formula: ef = (I_L - I_0) / (I_D - I_0), where I_L and I_D are the maximum fluorescence intensities in the presence of the L- and D-enantiomers, respectively, and I_0 is the initial fluorescence intensity of the sensor alone.

• Quantum Yield Determination: The fluorescence quantum yield (Φ) is determined relative to a standard fluorophore with a known quantum yield.

Conclusion

The strategic substitution of the BINAM scaffold unlocks a dual functionality dependent on its chirality. Derivatives of (R)-BINAM show promise as antiproliferative agents by targeting microtubule dynamics, a clinically validated anticancer strategy. Conversely, derivatives of the biologically inert (S)-BINAM are highly effective as enantioselective fluorescent sensors. Further quantitative structure-activity relationship (QSAR) studies on a broader range of derivatives will be instrumental in optimizing the performance of these compounds for their respective applications in drug discovery and analytical chemistry.

References

• 1. Cytotoxicity of Atropisomeric [1,1′‐Binaphthalene]‐2,2′‐Diamines (BINAM) and Analogs in Human Cancer Cells: Enantioselectivity, Structure–Activity Relationships, and Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity of Atropisomeric [1,1'-Binaphthalene]-2,2'-Diamines (BINAM) and Analogs in Human Cancer Cells: Enantioselectivity, Structure-Activity Relationships, and Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. preprints.org [preprints.org]

Validating Stereochemistry: A Comparative Guide to BINAM-Catalyzed Reaction Products and the Definitive Power of X-ray Crystallography

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is paramount. In the realm of asymmetric synthesis, where the precise arrangement of atoms dictates biological activity, robust validation methods are not just a necessity, but a cornerstone of credible research. This guide provides a comparative analysis of reaction products stemming from catalysis with 1,1'-Binaphthyl-2,2'-diamine (BINAM) derivatives, with a focus on the gold-standard validation technique: single-crystal X-ray crystallography.

Chiral amines and their derivatives are pivotal building blocks in the synthesis of pharmaceuticals and other bioactive compounds.[1] BINAM-derived catalysts, renowned for their C2 symmetry and steric influence, have emerged as powerful tools in orchestrating enantioselective transformations.[2] These catalysts have proven effective in a variety of reactions, including aldol additions, α-aminations, and kinetic resolutions.[3][4][5] However, the successful synthesis of a chiral product is only half the story. The absolute configuration and enantiomeric purity must be rigorously confirmed. While techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and chiroptical methods like circular dichroism provide valuable insights, X-ray crystallography remains the most definitive method for elucidating the absolute stereochemistry of a crystalline compound.[6]

This guide will delve into specific examples of BINAM-catalyzed reactions, presenting the performance of these catalysts and comparing the validation of their products with alternative methods, highlighting the conclusive evidence provided by X-ray crystallography.

Performance of BINAM-Derived Catalysts: A Quantitative Overview

The efficacy of BINAM-derived catalysts is demonstrated in their ability to achieve high yields and stereoselectivities in various asymmetric reactions. The following tables summarize key performance data from selected BINAM-catalyzed transformations where X-ray crystallography was employed for product validation.

Reaction	BINAM Catalyst	Substrate	Product	Yield (%)	Enantiomeric Excess (ee, %)	Diastereomeric Ratio (dr)	Reference
Oxidative Amination	(R)-BINAM	(R)-1,1'-Binaphthyl-2,2'-diamine	(R)-2'-Amino-1,1'-binaphthalen-2-ol (NOBIN)	70	>99	N/A	[7]
α-Amination	BINAM-derived Phosphoric Acid	Indanone derivative	α-aminated indanone	78	96	N/A	[4][8]
Aldol Reaction	(Sa)-BINAM-L-prolinamide	Cyclohexanone & 4-Nitrobenzaldehyde	anti-aldol adduct	up to 95	up to 97	up to 99:1	[2]

Table 1: Performance of BINAM-Derived Catalysts in Selected Asymmetric Reactions.

Comparison with Alternative Catalytic Systems

While BINAM-derived catalysts exhibit excellent performance, it is crucial to consider them in the context of other catalytic systems. The choice of catalyst can significantly influence the outcome of a reaction.

Reaction Type	Catalyst System	Typical Yield (%)	Typical ee (%)	Key Advantages	Reference
Asymmetric Aldol Reaction	(S)-Proline	High	Often >90	Readily available, inexpensive, operates under mild conditions	[9]
Asymmetric Aldol Reaction	Chiral Metal Complexes (e.g., Zn-BINOL)	Good to Excellent	Often >90	High catalytic activity, broad substrate scope	[10]
Asymmetric α-Amination	Chiral Phase-Transfer Catalysts	Good to Excellent	Often >90	Mild reaction conditions, high enantioselectivities	[4]

Table 2: Comparison of BINAM-Derived Catalysts with Alternative Systems for Asymmetric Reactions.

The Decisive Role of X-ray Crystallography in Product Validation

The determination of the absolute configuration of a chiral molecule is a critical step in asymmetric synthesis. While methods like NMR with chiral solvating agents or derivatizing agents can provide evidence for enantiomeric purity, they do not directly reveal the three-dimensional arrangement of atoms. X-ray crystallography, by analyzing the diffraction pattern of X-rays passing through a single crystal of the compound, provides an unambiguous determination of the molecular structure, including the absolute configuration of all stereogenic centers.[11]

In the case of the conversion of R-BINAM to R-NOBIN, X-ray crystallography definitively confirmed the retention of the (R)-configuration in the product.[7] Similarly, for the α-amination of indanone derivatives using a BINAM-derived phosphoric acid catalyst, the absolute stereochemistry of the newly formed stereocenter was unequivocally established through single-crystal X-ray analysis.[4]

Workflow from Synthesis to Structural Validation

The process of validating a reaction product using X-ray crystallography follows a structured workflow, from the initial catalytic reaction to the final determination of the molecular structure.

Caption: Workflow from BINAM-catalyzed synthesis to X-ray validation.

Experimental Protocols

General Procedure for BINAM-Prolinamide Catalyzed Aldol Reaction

To a mixture of the aldehyde (0.5 mmol) and the ketone (1.0 mmol), the (Sa)-BINAM-L-prolinamide catalyst (10 mol %) is added.[2] The reaction mixture is stirred at room temperature for the time specified in the relevant literature. Upon completion, the reaction mixture is directly purified by flash column chromatography on silica gel to afford the desired aldol product.[2] The enantiomeric excess is determined by chiral HPLC analysis.

General Procedure for Single-Crystal X-ray Crystallography

A suitable single crystal of the purified product is mounted on a diffractometer. X-ray diffraction data are collected at a specific temperature (e.g., 100 K) using a suitable radiation source (e.g., Mo Kα or Cu Kα). The structure is solved by direct methods and refined by full-matrix least-squares on F2 using appropriate software packages. The absolute configuration is determined by the analysis of anomalous dispersion effects, typically by calculating the Flack parameter.[7]

Logical Pathway for Catalyst Selection and Validation

The decision-making process for selecting a chiral catalyst and validating the reaction product involves a series of logical steps, from initial screening to definitive structural elucidation.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Evaluation of the (S)-BINAM Derivatives as Fluorescent Enantioselective Detectors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioselective α-amination enabled by a BINAM-derived phase-transfer catalyst - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Conformational enantiodiscrimination for asymmetric construction of atropisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Chiral Photocatalyst Structures in Asymmetric Photochemical Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Metal Precursors with BINAM Ligands in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

The quest for highly efficient and stereoselective catalytic systems is a cornerstone of modern chemical synthesis, particularly in the development of pharmaceutical agents where enantiomeric purity is paramount. Axially chiral biaryl ligands, such as 1,1'-Binaphthyl-2,2'-diamine (BINAM), have emerged as privileged scaffolds in asymmetric catalysis due to their well-defined chiral environment. The efficacy of these catalytic systems is profoundly influenced by the choice of the metal precursor. This guide provides a comparative analysis of the performance of various metal precursors when complexed with BINAM and its derivatives in a range of asymmetric transformations, supported by experimental data.

Performance Comparison of Metal-BINAM Catalytic Systems

Metal Precursor	Ligand	Reaction Type	Substrate	Yield (%)	Enantiomeric Excess (ee, %)	Reference
[Rh(COD)Cl]₂	BINAM-derived NHC	Ketone Hydrosilylation	Acetophenone	-	12-13	[1]
[Ir(COD)Cl]₂	BINAM-derived NHC	Ketone Hydrosilylation	Acetophenone	-	50-60	[1]
[Rh(COD)₂]BF₄	H₈-BDPAB	Asymmetric Hydrogenation	Methyl (Z)-acetamidocinnamate	>99	97.1	[2]
Cu(MeCN)₄PF₆	(R)-(+)-BINAM	Allylic C-H Amination	Cyclohexene	85	82	[3]
[Pd(π-allyl)Cl]₂	BINAM-derived Phosphinous Amide	Allylic Alkylation	1,3-Diphenyl-2-propenyl acetate	98	96	[4]
[RuCl₂(benzene)]₂	(S)-BINAP	Asymmetric Hydrogenation	1'-Acetophenone	>99	99 (R)	[5]

Note: The presented data is extracted from different studies and may not represent a direct head-to-head comparison under identical conditions. However, it provides valuable insights into the general performance of these metal-BINAM systems. The Ruthenium data utilizes the closely related BINAP ligand.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of catalytic research. Below are the experimental protocols for the key reactions cited in this guide.

Rhodium and Iridium-Catalyzed Asymmetric Hydrosilylation of Acetophenone

This procedure is based on the work of Slone and coworkers, which directly compares Rhodium and Iridium complexes with a BINAM-derived N-heterocyclic carbene (NHC) ligand.[1]

• Catalyst Preparation: The Rhodium and Iridium-NHC complexes are synthesized from the corresponding BINAM-derived bis(imidazolium) salt and the metal precursor ([Rh(COD)Cl]₂ or [Ir(COD)Cl]₂) in the presence of a base such as sodium tert-butoxide in a suitable solvent like THF.

• Hydrosilylation Reaction: In a typical experiment, a solution of the catalyst (1-2 mol%) in a dry, inert solvent (e.g., THF or toluene) is prepared in a Schlenk flask under an argon atmosphere. Acetophenone (1.0 mmol) and diphenylsilane (1.2 mmol) are then added sequentially. The reaction mixture is stirred at a specified temperature (e.g., room temperature or 0 °C) for a designated period (e.g., 12-24 hours).

• Work-up and Analysis: The reaction is quenched by the addition of an acidic aqueous solution (e.g., 1 M HCl). The product is extracted with an organic solvent (e.g., diethyl ether), and the combined organic layers are dried over an anhydrous salt (e.g., MgSO₄) and concentrated under reduced pressure. The enantiomeric excess of the resulting 1-phenylethanol is determined by chiral HPLC or GC analysis.

Copper-Catalyzed Asymmetric Allylic C-H Amination

This protocol is adapted from the research by Srivastava and coworkers, demonstrating the use of a Cu-BINAM complex for the direct amination of alkenes.[3]

• Catalyst Formation: The active catalyst is typically generated in situ. In a glovebox or under an inert atmosphere, the copper precursor, Cu(MeCN)₄PF₆ (5 mol%), and the chiral ligand, (R)-(+)-BINAM (6 mol%), are dissolved in a dry solvent (e.g., chlorobenzene).

• Amination Reaction: To the catalyst solution, the alkene substrate (e.g., cyclohexene, 1.0 mmol) and the aminating agent (e.g., N-hydroxy-N-phenylaniline, 0.5 mmol) are added. The reaction mixture is stirred at a specific temperature (e.g., 60 °C) for the required time (e.g., 24 hours).

• Purification and Characterization: Upon completion, the reaction mixture is cooled to room temperature and purified directly by column chromatography on silica gel to isolate the chiral N-aryl allylamine product. The yield is determined after isolation, and the enantiomeric excess is measured using chiral HPLC.

Palladium-Catalyzed Asymmetric Allylic Alkylation

The following procedure is based on the work of Hayashi and coworkers, which employs a Palladium complex with a phosphinous amide ligand derived from BINAM.[4]

• Catalyst Preparation: The palladium catalyst is prepared in situ by mixing the palladium precursor, [Pd(π-allyl)Cl]₂ (0.5 mol%), and the BINAM-derived phosphinous amide ligand (1.5 mol%) in a dry solvent (e.g., THF) under an inert atmosphere.

• Alkylation Reaction: To the catalyst solution, the allylic substrate (e.g., 1,3-diphenyl-2-propenyl acetate, 1.0 mmol) and a nucleophile (e.g., dimethyl malonate, 1.2 mmol) are added, followed by a base (e.g., N,O-bis(trimethylsilyl)acetamide (BSA) and potassium acetate). The reaction is stirred at a controlled temperature (e.g., 20 °C) until completion.

• Analysis: The product is isolated by column chromatography, and the enantiomeric excess is determined by chiral HPLC analysis.

Visualizing Catalytic Pathways and Workflows

To better illustrate the processes involved in utilizing these catalytic systems, the following diagrams have been generated using Graphviz.

A generalized workflow for metal-BINAM catalyzed asymmetric synthesis.

A simplified catalytic cycle for a metal-BINAM complex.

Concluding Remarks

The choice of metal precursor plays a pivotal role in defining the catalytic efficacy of BINAM-ligated systems. The presented data highlights that for specific reactions, certain metals exhibit superior performance. For instance, in the case of ketone hydrosilylation with a BINAM-derived NHC ligand, Iridium significantly outperforms Rhodium in terms of enantioselectivity.[1] Conversely, Rhodium has demonstrated exceptional enantioselectivity in the asymmetric hydrogenation of specific olefins when paired with a modified BINAM ligand.[2] Copper and Palladium complexes with BINAM derivatives have also proven to be highly effective for allylic C-H amination and allylic alkylation, respectively, affording products in high yields and enantioselectivities.[3][4]

While a direct, comprehensive comparison of all these metals with the same BINAM ligand under identical conditions is not yet available in the literature, this guide provides a valuable starting point for researchers in selecting a suitable metal precursor for their desired asymmetric transformation. The detailed experimental protocols and workflow diagrams serve as a practical resource for the implementation of these powerful catalytic systems in the laboratory. Further research focusing on a systematic comparison of a broader range of metal precursors with a standardized BINAM ligand would be invaluable to the field of asymmetric catalysis.

References

• 1. Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enantioselective Ruthenium-BINAP-Catalyzed Carbonyl Reductive Coupling of Alkoxyallenes: Convergent Construction of syn-sec,tert-Diols via (Z)-σ-Allylmetal Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pcliv.ac.uk [pcliv.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands - RSC Advances (RSC Publishing) [pubs.rsc.org]

assessing the substrate scope of various BINAM-based catalytic systems

A Comparative Guide to the Substrate Scope of BINAM-Based Catalytic Systems

For researchers, scientists, and drug development professionals, the selection of an appropriate catalytic system is paramount for achieving high efficiency and stereoselectivity in asymmetric synthesis. 1,1'-Binaphthyl-2,2'-diamine (BINAM) has emerged as a privileged chiral scaffold in the design of a wide array of catalysts. This guide provides an objective comparison of the performance of various BINAM-based catalytic systems, supported by experimental data, detailed protocols, and mechanistic diagrams to aid in the selection of the optimal catalyst for a given transformation.

Nickel-Catalyzed Asymmetric Cross-Coupling

The combination of nickel(II) triflate (Ni(OTf)₂) and a chiral SaBOX ligand derived from BINAM has proven effective for the asymmetric construction of atropisomeric biaryls. This system excels in the redox-neutral cross-coupling of various azonaphthalenes and 2-naphthylamines.

Data Presentation

Entry	Azonaphthalene Substrate	2-Naphthylamine Substrate	Product	Yield (%)[1]	ee (%)[1]
1	Naphthalen-2-yl-diazene	N-phenylnaphthalen-2-amine	N-phenyl-[1,1'-binaphthalen]-2-amine	95	96
2	(4-Methoxyphenyl)-naphthalen-2-yl-diazene	N-phenylnaphthalen-2-amine	N-(4-methoxyphenyl)-[1,1'-binaphthalen]-2-amine	92	95
3	(4-Fluorophenyl)-naphthalen-2-yl-diazene	N-phenylnaphthalen-2-amine	N-(4-fluorophenyl)-[1,1'-binaphthalen]-2-amine	90	94
4	Naphthalen-2-yl-diazene	N-(p-tolyl)naphthalen-2-amine	N-(p-tolyl)-[1,1'-binaphthalen]-2-amine	93	96
5	Naphthalen-2-yl-diazene	N-(4-methoxyphenyl)naphthalen-2-amine	N-(4-methoxyphenyl)-[1,1'-binaphthalen]-2-amine	91	95

Experimental Protocols

General Procedure for Ni(OTf)₂/SaBOX-Catalyzed Asymmetric Cross-Coupling: [1]

• To a flame-dried Schlenk tube under an argon atmosphere, add Ni(OTf)₂ (10 mol%) and the chiral SaBOX ligand (15 mol%).

• Add dry CH₂Cl₂ (4 mL) and stir the mixture at room temperature for 30 minutes.

• Add the azonaphthalene substrate (0.10 mmol) and the 2-naphthylamine substrate (0.12 mmol).

• Cool the reaction mixture to 0 °C and stir for the time specified in the relevant publication.

• Upon completion, as monitored by TLC, concentrate the reaction mixture in vacuo.

• Purify the residue by flash column chromatography on silica gel to afford the desired biaryl product.

Mandatory Visualization

Caption: Proposed catalytic cycle for Ni-catalyzed cross-coupling.

Copper-Catalyzed Kinetic Resolution of BINAM Derivatives

A copper-catalyzed dehydrogenative Si-N coupling with prochiral dihydrosilanes provides an efficient method for the kinetic resolution of monoprotected BINAM derivatives. This reaction is characterized by its good to synthetically useful selectivity factors for a range of substituted BINAMs.[2][3][4]

Data Presentation

Entry	BINAM Substrate	Dihydrosilane	Selectivity Factor (s)[2]
1	N-Methyl-BINAM	Phenyl(tert-butyl)dihydrosilane	5.2
2	N-Benzhydryl-6,6'-dimethyl-BINAM	Phenyl(tert-butyl)dihydrosilane	17
3	N-Benzhydryl-7,7'-dimethyl-BINAM	Phenyl(tert-butyl)dihydrosilane	28
4	N-Benzhydryl-6,6'-dimethoxy-BINAM	Phenyl(tert-butyl)dihydrosilane	15
5	N-Benzhydryl-H₈-BINAM	Phenyl(tert-butyl)dihydrosilane	3

Experimental Protocols

General Procedure for Copper-Catalyzed Kinetic Resolution of BINAMs: [2]

• In a glovebox, charge a vial with CuH (as a complex, e.g., (R,R)-Ph-BPE)CuH) (typically 5 mol%).

• Add a solution of the racemic monoprotected BINAM derivative (0.2 mmol) in an anhydrous solvent (e.g., THF).

• Add the prochiral dihydrosilane (0.1 mmol, 0.5 equiv) to the reaction mixture.

• Stir the reaction at the specified temperature until approximately 50% conversion is reached, as monitored by ¹H NMR spectroscopy.

• Quench the reaction with a few drops of methanol.

• Concentrate the mixture and purify by column chromatography to separate the unreacted BINAM enantiomer from the silylated product.

Mandatory Visualization

Caption: Kinetic resolution of BINAM derivatives.

BINAM-Prolinamide-Catalyzed Asymmetric Aldol Reaction

(Sₐ)-BINAM-L-prolinamide, often in combination with a carboxylic acid co-catalyst, is a highly effective organocatalyst for the direct asymmetric aldol reaction between ketones and aldehydes under solvent-free conditions.[5] This system generally provides the anti-aldol products with high diastereo- and enantioselectivity.

Data Presentation

Entry	Ketone	Aldehyde	Co-catalyst	Time (h)	Yield (%)[5]	dr (anti:syn)[5]	ee (%)[5]
1	Cyclohexanone	4-Nitrobenzaldehyde	Benzoic acid	2	95	95:5	97
2	Acetone	4-Nitrobenzaldehyde	Benzoic acid	24	80	-	85
3	Cyclopentanone	4-Nitrobenzaldehyde	Benzoic acid	4	92	96:4	96
4	Cyclohexanone	2-Naphthaldehyde	Benzoic acid	6	90	94:6	95
5	Acetone	Isovaleraldehyde	Benzoic acid	48	65	-	80

Experimental Protocols

General Procedure for BINAM-Prolinamide-Catalyzed Aldol Reaction: [5]

• In a vial, mix the (Sₐ)-BINAM-L-prolinamide catalyst (typically 10-20 mol%) and the carboxylic acid co-catalyst (e.g., benzoic acid, 20 mol%).

• Add the aldehyde (1.0 mmol) and the ketone (2.0 mmol, 2.0 equiv).

• Stir the mixture vigorously at the specified temperature (often room temperature or slightly below).

• Monitor the reaction by TLC. Upon completion, directly load the reaction mixture onto a silica gel column.

• Purify by flash chromatography to afford the desired aldol product.

Mandatory Visualization

Caption: Enamine-based catalytic cycle for the aldol reaction.

BINAM-Phosphoric Acid-Catalyzed Enantioselective α-Amination

Chiral phosphoric acids derived from BINAM are powerful catalysts for the enantioselective α-amination of carbonyl compounds.[6][7] This is achieved through a chiral anion phase-transfer mechanism involving aryldiazonium cations, leading to α-amino ketone derivatives with high enantiomeric excess.

Data Presentation

Entry	Carbonyl Substrate	Aryldiazonium Salt	Catalyst Loading (mol%)	Yield (%)[6]	ee (%)[6]
1	2-Phenylindanone	4-Chlorobenzenediazonium tetrafluoroborate	10	91	90
2	2-Benzylindanone	4-Chlorobenzenediazonium tetrafluoroborate	10	85	92
3	2-(4-Fluorophenyl)indanone	4-Chlorobenzenediazonium tetrafluoroborate	10	90	91
4	2-Phenyl-α-tetralone	4-Chlorobenzenediazonium tetrafluoroborate	10	88	89
5	β-Ketoester	4-Chlorobenzenediazonium tetrafluoroborate	5	78	96

Experimental Protocols

General Procedure for BINAM-Phosphoric Acid-Catalyzed α-Amination: [6]

• To a solution of the carbonyl substrate (1.0 equiv) in a non-polar solvent (e.g., cyclohexane) at room temperature, add the BINAM-derived phosphoric acid catalyst (5-10 mol%).

• Add a solid base (e.g., NaH₂PO₄, 6.0 equiv).

• Add the aryldiazonium tetrafluoroborate salt (1.2 equiv) portionwise over a period of 1 hour.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Filter the reaction mixture through a pad of celite and wash with ethyl acetate.

• Concentrate the filtrate and purify the residue by flash column chromatography on silica gel.

Mandatory Visualization

Caption: Chiral anion phase-transfer catalysis mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetic Resolution of BINAMs by Stereoselective Copper-Catalyzed Dehydrogenative Si–N Coupling with Prochiral Dihydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Collection - Kinetic Resolution of BINAMs by Stereoselective Copper-Catalyzed Dehydrogenative Si–N Coupling with Prochiral Dihydrosilanes - Organic Letters - Figshare [figshare.com]
• 4. Kinetic Resolution of BINAMs by Stereoselective Copper-Catalyzed Dehydrogenative Si-N Coupling with Prochiral Dihydrosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Enantioselective α-amination enabled by a BINAM-derived phase-transfer catalyst - Chemical Science (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Kinetic Studies of BINAM-Catalyzed Asymmetric Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of kinetic studies for asymmetric reactions catalyzed by 1,1'-Binaphthyl-2,2'-diamine (BINAM) derivatives. We focus on three distinct and well-documented catalytic systems, presenting their performance data, detailed experimental protocols, and mechanistic insights to aid in catalyst selection and optimization for chiral synthesis.

Performance Comparison of BINAM-Catalyzed Kinetic Resolutions

The following tables summarize the quantitative data from kinetic studies of three prominent BINAM-catalyzed asymmetric reactions. The selectivity factor (s), a measure of the relative rate of reaction of the two enantiomers, is a key metric for evaluating the efficiency of a kinetic resolution.

Table 1: Copper-Catalyzed Dehydrogenative Si-N Coupling of N-Monoprotected BINAMs [1][2][3]

Entry	Substrate (BINAM derivative)	Catalyst System	Selectivity Factor (s)	Conversion (%)	ee (unreacted SM) (%)	ee (product) (%)
1	N-Methyl-BINAM	CuCl, (R,R)-Ph-BPE, NaOtBu	5.2	55	68	87
2	N-Benzyl-BINAM	CuCl, (R,R)-Ph-BPE, NaOtBu	15	52	90	83
3	N-(4-Methoxybenzyl)-BINAM	CuCl, (R,R)-Ph-BPE, NaOtBu	25	51	>99	94

Table 2: Chiral Calcium Phosphate-Catalyzed Acylation of BINAM Derivatives [4]

Entry	Substrate (BINAM derivative)	Catalyst	Acylating Agent	Selectivity Factor (s)	Conversion (%)	ee (unreacted SM) (%)
1	BINAM	(R)-TRIP-Ca Phosphate	Isobutyric Anhydride	26	51	98
2	6,6'-Dibromo-BINAM	(R)-TRIP-Ca Phosphate	Isobutyric Anhydride	127	50.2	99.5
3	7,7'-Dibromo-BINAM	(R)-TRIP-Ca Phosphate	Isobutyric Anhydride	59	50.8	99.2

Table 3: Brønsted Acid-Catalyzed Imine Formation and Transfer Hydrogenation of BINAM Derivatives [5]

Entry	Substrate (BINAM derivative)	Catalyst	H-Source	Selectivity Factor (s)	Conversion (%)	ee (unreacted SM) (%)
1	BINAM	Chiral Phosphoric Acid	Hantzsch Ester	>200	50	>99
2	6,6'-Dimethyl-BINAM	Chiral Phosphoric Acid	Hantzsch Ester	110	50	99
3	7,7'-Diphenyl-BINAM	Chiral Phosphoric Acid	Hantzsch Ester	69	51	98

Experimental Protocols

General Procedure for Kinetic Resolution Studies

A typical experimental workflow for monitoring the kinetics of these reactions is outlined below.

Caption: General workflow for a kinetic resolution experiment.

Detailed Protocol for Copper-Catalyzed Dehydrogenative Si-N Coupling[1][3]

Catalyst Preparation: In a glovebox, CuCl (2.0 mol%), (R,R)-Ph-BPE (2.2 mol%), and NaOtBu (2.0 mol%) are stirred in anhydrous toluene (0.1 M) for 30 minutes at room temperature.

Reaction Procedure: To the prepared catalyst solution, the N-monoprotected BINAM derivative (1.0 equiv) is added. The reaction is initiated by the addition of the dihydrosilane (1.1 equiv). The reaction mixture is stirred at a constant temperature (e.g., 25 °C).

Monitoring and Analysis: Aliquots (0.1 mL) are taken at regular intervals and quenched with a drop of methanol. The conversion is determined by ¹H NMR spectroscopy. The enantiomeric excess of the unreacted BINAM derivative and the silylated product is determined by chiral HPLC analysis. The selectivity factor (s) is calculated using the formula: s = ln[(1-C)(1-ee_sm)] / ln[(1-C)(1+ee_sm)], where C is the conversion and ee_sm is the enantiomeric excess of the starting material.

Detailed Protocol for Chiral Calcium Phosphate-Catalyzed Acylation[4]

Catalyst Preparation: The chiral calcium phosphate catalyst is prepared by mixing the corresponding chiral phosphoric acid (e.g., (R)-TRIP) with Ca(OiPr)₂ in a suitable solvent and isolating the resulting salt.

Reaction Procedure: To a solution of the BINAM derivative (1.0 equiv) and 4-morpholinopyridine (10 mol%) in a non-polar solvent such as toluene (0.1 M), the chiral calcium phosphate catalyst (5 mol%) is added. The mixture is stirred for a few minutes before the addition of the acylating agent (e.g., isobutyric anhydride, 0.6 equiv). The reaction is maintained at a constant temperature (e.g., 0 °C).

Monitoring and Analysis: Aliquots are withdrawn periodically and the reaction is quenched with saturated aqueous NaHCO₃. The conversion and enantiomeric excesses of the unreacted diamine and the mono-acylated product are determined by chiral HPLC analysis. The selectivity factor is calculated from the conversion and ee values.

Detailed Protocol for Brønsted Acid-Catalyzed Transfer Hydrogenation[5]

Reaction Procedure: In a reaction vial, the BINAM derivative (1.0 equiv), the chiral phosphoric acid catalyst (5 mol%), and the Hantzsch ester (1.2 equiv) are dissolved in a suitable solvent (e.g., dichloromethane, 0.1 M). The reaction is initiated by the addition of an aldehyde (e.g., p-nitrobenzaldehyde, 1.1 equiv). The reaction is stirred at a specific temperature (e.g., 30 °C).

Monitoring and Analysis: Aliquots are taken at different time points, and the solvent is evaporated. The conversion is determined by ¹H NMR analysis of the crude mixture. The enantiomeric excess of the unreacted BINAM is determined by chiral HPLC analysis after purification by flash chromatography. The selectivity factor is calculated based on the conversion and the ee of the recovered starting material.

Mechanistic Pathways

The following diagrams illustrate the proposed catalytic cycles for each of the discussed reactions.

Proposed Mechanism for Copper-Catalyzed Dehydrogenative Silylation

Caption: Catalytic cycle for Cu-catalyzed Si-N coupling.

This mechanism involves the formation of a copper-amide intermediate, followed by oxidative addition of the silane and reductive elimination of the silylated amine product, regenerating the active copper-hydride catalyst.

Proposed Mechanism for Chiral Calcium Phosphate-Catalyzed Acylation

Caption: Proposed mechanism for Ca-phosphate catalyzed acylation.

The chiral calcium phosphate is believed to act as a bifunctional catalyst, activating the anhydride and one enantiomer of the BINAM derivative through coordination, thereby facilitating the enantioselective acylation.

Proposed Mechanism for Brønsted Acid-Catalyzed Transfer Hydrogenation

Caption: Mechanism of Brønsted acid-catalyzed transfer hydrogenation.

This cascade reaction involves the formation of an imine from one enantiomer of BINAM and an aldehyde, which is then protonated by the chiral phosphoric acid to form a chiral ion pair. The Hantzsch ester then delivers a hydride to the iminium ion in an enantioselective manner.

References

• 1. Kinetic Resolution of BINAMs by Stereoselective Copper-Catalyzed Dehydrogenative Si–N Coupling with Prochiral Dihydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic Resolution of BINAMs by Stereoselective Copper-Catalyzed Dehydrogenative Si-N Coupling with Prochiral Dihydrosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Kinetic resolution of 1,1′-binaphthyl-2,2′-diamine derivatives by chiral calcium phosphate-catalyzed acylation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Highly enantioselective kinetic resolution of axially chiral BINAM derivatives catalyzed by a Brønsted acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Chiroptical Spectroscopy: The Key to Enantiomeric Distinction

A Spectroscopic Guide to Differentiating BINAM Enantiomers

For researchers and professionals in drug development and chemical analysis, the accurate differentiation of enantiomers is a critical step. 1,1'-Binaphthyl-2,2'-diamine (BINAM) is a cornerstone of chiral chemistry, utilized in asymmetric synthesis and as a chiral solvating agent. This guide provides a comparative overview of spectroscopic techniques used to distinguish between the (R)- and (S)-enantiomers of BINAM, supported by experimental data and detailed methodologies.

Enantiomers, being non-superimposable mirror images, possess identical physical properties such as melting point, boiling point, and solubility in achiral solvents. They also exhibit identical spectra using conventional spectroscopic methods like UV-Vis absorption and standard NMR. However, their differing spatial arrangements lead to distinct interactions with polarized light, a phenomenon leveraged by chiroptical spectroscopic techniques.

Circular Dichroism (CD) Spectroscopy

Circular Dichroism (CD) spectroscopy measures the differential absorption of left and right circularly polarized light. Enantiomers will produce mirror-image CD spectra, making it a powerful tool for their identification and the determination of enantiomeric purity. The spectra exhibit positive or negative peaks, known as Cotton effects, at specific wavelengths.

Vibrational Circular Dichroism (VCD) Spectroscopy

Vibrational Circular Dichroism (VCD) is an analogous technique that measures the differential absorption of left and right circularly polarized infrared light, providing information about the vibrational transitions within a molecule. Similar to electronic CD, the VCD spectra of enantiomers are mirror images of each other.[1][2][3] This technique is particularly sensitive to the molecule's conformation in solution.[3]

Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for the enantiomers of a BINAM derivative, highlighting the mirror-image relationship observed in chiroptical spectroscopy.

Spectroscopic Technique	(R)-BINAM Derivative	(S)-BINAM Derivative	Key Observations
Electronic Circular Dichroism (ECD)	Negative Optical Rotation	Positive Optical Rotation	Mirror-image spectra with opposite Cotton effects in the 200-450 nm UV/Vis region.[4]
Vibrational Circular Dichroism (VCD)	Dashed Line Spectrum (Figure 1 in source)	Full Line Spectrum (Figure 1 in source)	Nearly symmetrical VCD spectra with respect to the baseline.[1]
UV-Vis Absorption	Identical to (S)-enantiomer	Identical to (R)-enantiomer	The absorption spectra of the enantiomers are nearly identical.[1]
Fluorescence Spectroscopy	Changes in emission spectra in the presence of certain chiral amino alcohols.[5][6]	Changes in emission spectra in the presence of certain chiral amino alcohols, sometimes with opposite sign changes compared to the (R)-enantiomer.[5][6]	The intrinsic fluorescence may not differ, but the response to chiral analytes can be enantioselective.
Standard ¹H and ¹³C NMR	Identical to (S)-enantiomer	Identical to (R)-enantiomer	In an achiral solvent, the NMR spectra of enantiomers are identical.[7]

Experimental Protocols

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD spectra are typically recorded on a specialized spectrometer. A common procedure involves:

• Dissolving the BINAM enantiomer in a suitable solvent, such as DMSO-d6.[1]

• Placing the solution in an appropriate cell.

• Recording the spectra over a specific wavelength region. The quality of the data is often demonstrated by a favorable signal-to-noise ratio.[1]

• The spectra of both enantiomers are recorded under identical conditions to ensure accurate comparison.[1][2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Enantiomeric Discrimination

Standard NMR spectroscopy does not differentiate between enantiomers.[7] To achieve this, a chiral environment must be introduced, typically through the use of a chiral derivatizing agent (CDA) or a chiral solvating agent.

Method using a Chiral Derivatizing Agent:

• The enantiomeric mixture of BINAM is reacted with an enantiomerically pure chiral derivatizing agent. This reaction converts the pair of enantiomers into a pair of diastereomers.[7]

• Diastereomers have different physical properties and, crucially, distinct NMR spectra.[7]

• The resulting diastereomers will exhibit different chemical shifts for corresponding protons or carbons in the NMR spectrum.

• The ratio of the enantiomers in the original mixture can be determined by integrating the signals corresponding to each diastereomer.[8]

Visualizing Spectroscopic Comparison and Chiral Interaction

To better understand the workflows and principles discussed, the following diagrams are provided.

Caption: Workflow for the spectroscopic comparison of BINAM enantiomers.

Caption: Principle of chiroptical spectroscopy for enantiomer differentiation.

References

• 1. hanicka.uochb.cas.cz [hanicka.uochb.cas.cz]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. researchgate.net [researchgate.net]
• 4. BINOL-like atropisomeric chiral nanographene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Evaluation of the (S)-BINAM Derivatives as Fluorescent Enantioselective Detectors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Evaluation of the (S)-BINAM Derivatives as Fluorescent Enantioselective Detectors [mdpi.com]
• 7. Enantiomers – Image | Mirror Image — Nanalysis [nanalysis.com]
• 8. Nuclear magnetic resonance spectroscopy of stereoisomers - Wikipedia [en.wikipedia.org]

The Enduring Legacy of BINAM: A Comparative Guide to its Applications in Asymmetric Synthesis

For researchers, scientists, and professionals in drug development, the quest for enantiomerically pure compounds is a cornerstone of modern chemistry. In the vast landscape of chiral ligands, 1,1'-Binaphthyl-2,2'-diamine (BINAM) has carved out a significant and enduring niche. Its rigid C₂-symmetric backbone and tunable electronic and steric properties have made it a versatile scaffold for a wide array of asymmetric transformations, ranging from metal-catalyzed hydrogenations and carbon-carbon bond-forming reactions to organocatalytic cycloadditions.

This guide provides a comprehensive literature review of the applications of BINAM in organic synthesis, with a focus on objectively comparing the performance of BINAM-based catalysts against other common alternatives. By presenting quantitative data, detailed experimental protocols, and clear mechanistic visualizations, this document aims to be an invaluable resource for chemists seeking to leverage the power of this privileged chiral ligand.

Asymmetric Hydrogenation: A Competitive Landscape

Asymmetric hydrogenation is a fundamental transformation for the synthesis of chiral alcohols, amines, and alkanes. While ligands like DuPhos and Josiphos have become benchmarks in this field, BINAM-derived ligands have demonstrated competitive and sometimes superior performance, particularly in the hydrogenation of ketones and enamides.

A notable example is the Rh-catalyzed asymmetric hydrogenation of (Z)-acetamido-3-arylacrylic acid methyl esters. A study comparing a phosphine-phosphite ligand derived from a hydrogenated BINAM derivative (H₈-BDPAB) with its BINOL-based counterpart (H₈-BINAPO) revealed the superiority of the diamine-based ligand. The Rh-H₈-BDPAB catalyst consistently delivered higher enantioselectivities for a range of substrates.

Ligand	Substrate (Aryl group)	Yield (%)	ee (%)
H₈-BDPAB (BINAM-derived)	Phenyl	>99	95.2
H₈-BINAPO (BINOL-derived)	Phenyl	>99	80.5
H₈-BDPAB (BINAM-derived)	4-Fluorophenyl	>99	97.1
H₈-BINAPO (BINOL-derived)	4-Fluorophenyl	>99	84.0
H₈-BDPAB (BINAM-derived)	2-Naphthyl	>99	96.5
H₈-BINAPO (BINOL-derived)	2-Naphthyl	>99	75.3
(Data compiled from a comparative study on Rh-catalyzed asymmetric hydrogenation.)

Experimental Protocol: Rh-catalyzed Asymmetric Hydrogenation of Methyl (Z)-2-acetamido-3-phenylacrylate

Materials:

• Methyl (Z)-2-acetamido-3-phenylacrylate

• [Rh(COD)₂]BF₄

• (R)-H₈-BDPAB ligand

• Methanol (degassed)

• Hydrogen gas (high purity)

Procedure:

• In a glovebox, a Schlenk flask is charged with [Rh(COD)₂]BF₄ (1 mol%) and the (R)-H₈-BDPAB ligand (1.1 mol%).

• Degassed methanol is added, and the mixture is stirred at room temperature for 30 minutes to generate the active catalyst.

• The substrate, methyl (Z)-2-acetamido-3-phenylacrylate, is added to the catalyst solution.

• The flask is sealed, removed from the glovebox, and connected to a hydrogen line.

• The flask is purged with hydrogen gas (3 cycles of vacuum and H₂ backfill).

• The reaction is stirred under a positive pressure of hydrogen (1 atm) at room temperature for 12-24 hours, or until complete conversion is observed by TLC or GC analysis.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the chiral product.

• The enantiomeric excess is determined by chiral HPLC analysis.

Carbon-Carbon Bond Formation: Versatility and Selectivity

BINAM-based ligands have proven to be highly effective in a variety of enantioselective carbon-carbon bond-forming reactions, including allylic alkylations, Michael additions, and hydrosilylations.

Asymmetric Hydrosilylation of Ketones

The asymmetric hydrosilylation of ketones, followed by hydrolysis, provides a powerful method for the synthesis of chiral secondary alcohols. N-heterocyclic carbene (NHC) ligands derived from BINAM have been successfully employed in this transformation. For instance, Rhodium and Iridium complexes of BINAM-derived NHC-naphthoxy ligands have been applied to the catalytic asymmetric hydrosilylation of acetophenone with diphenylsilane. While the rhodium complexes showed low enantioselectivities (12-13% ee), the corresponding iridium complexes provided moderate enantioselectivities (50-60% ee).[1] This highlights the importance of metal choice in optimizing the performance of BINAM-derived ligands.

Metal	Ligand	Yield (%)	ee (%)
Rh	(S)-BINAM-NHC-naphthoxy	>95	12-13
Ir	(S)-BINAM-NHC-naphthoxy	>95	50-60
(Performance of BINAM-derived NHC complexes in the asymmetric hydrosilylation of acetophenone.)[1]

Copper-Catalyzed Asymmetric Allylic C-H Amination

A significant advancement in C-N bond formation is the direct amination of C-H bonds. A copper-catalyzed asymmetric allylic C-H amination of alkenes using N-arylhydroxylamines as the aminating agent has been developed, employing (R)-(+)-BINAM as the chiral ligand. This method delivers chiral N-aryl allylamines in good yields and with high enantioselectivities. DFT modeling of the reaction pathway suggests that the stereoselectivity is determined in the conversion of a (BINAM)Cu(PhNO)(η²-alkene)⁺ intermediate.

Alkene	N-Arylhydroxylamine	Yield (%)	ee (%)
Cyclohexene	Phenylhydroxylamine	85	92
Cyclopentene	Phenylhydroxylamine	82	90
1-Octene	Phenylhydroxylamine	75	88
(Representative results for the Cu-BINAM catalyzed asymmetric allylic C-H amination.)

Cycloaddition Reactions: The Rise of BINAM-based Organocatalysts

Beyond metal catalysis, BINAM derivatives have emerged as powerful organocatalysts, particularly in asymmetric Diels-Alder reactions. The diamine functionality can be readily converted into chiral Brønsted acids or phase-transfer catalysts.

A diammonium salt derived from chiral 1,1'-binaphthyl-2,2'-diamine and trifluoromethanesulfonimide (Tf₂NH) has been shown to be an excellent catalyst for the enantioselective Diels-Alder reaction of α-acyloxyacroleins with cyclic dienes. For example, the reaction between α-(cyclohexanecarbonyloxy)acrolein and cyclopentadiene in the presence of 5 mol% of the BINAM-derived catalyst proceeded in 88% yield with 92% exo selectivity and 91% ee. A key advantage of this system is the in situ generation of the catalyst from commercially available starting materials.

Mechanistic Insights and Catalytic Cycles

Understanding the mechanism of a catalytic reaction is crucial for its optimization and rational design of new catalysts. For many BINAM-involved reactions, detailed mechanistic studies have been conducted.

Below is a generalized catalytic cycle for the copper-catalyzed oxidative coupling of 2-aminonaphthalenes to synthesize BINAM derivatives, a key step in preparing the ligand itself.

Caption: Proposed catalytic cycle for the Cu-catalyzed synthesis of BINAM derivatives.

This cycle illustrates the formation of the active Cu(II) complex, coordination of the 2-aminonaphthalene substrate, the key oxidative C-C bond formation step, and finally, the release of the BINAM product and regeneration of the Cu(II) catalyst via oxidation with molecular oxygen.

The following diagram illustrates a general workflow for a typical asymmetric catalytic reaction using a BINAM-metal complex.

Caption: General experimental workflow for asymmetric catalysis using BINAM-metal complexes.

Conclusion

1,1'-Binaphthyl-2,2'-diamine and its derivatives continue to be a cornerstone in the field of asymmetric synthesis. The versatility of the BINAM scaffold allows for its application in a broad spectrum of reactions, both as a ligand in metal-catalyzed processes and as an organocatalyst. While well-established ligands often provide excellent results, this review demonstrates that BINAM-based systems offer a highly competitive alternative, and in certain cases, superior performance. The ongoing development of new BINAM derivatives and a deeper understanding of their mechanistic pathways will undoubtedly lead to further innovations and applications in the synthesis of complex, enantioenriched molecules. For researchers in drug development and fine chemical synthesis, a thorough consideration of BINAM-based catalysts is essential for the efficient and selective production of chiral compounds.

References

• 1. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of 1,1'-Binaphthyl-2,2'-diamine: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of 1,1'-Binaphthyl-2,2'-diamine is crucial for maintaining laboratory safety and ensuring environmental protection. This compound, a solid organic chemical, is classified as hazardous waste and must be handled accordingly.[1] Improper disposal can lead to environmental contamination and potential health risks. This guide provides a procedural, step-by-step approach to the safe handling and disposal of 1,1'-Binaphthyl-2,2'-diamine.

Immediate Safety and Handling for Disposal

Before beginning any disposal-related activities, ensure that appropriate personal protective equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat. All handling of 1,1'-Binaphthyl-2,2'-diamine waste should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust.[2]

Key Handling and Storage Precautions:

Precaution	Description	Relevant Citations
Waste Segregation	Isolate waste 1,1'-Binaphthyl-2,2'-diamine from other laboratory waste streams, especially incompatible materials like strong oxidizing agents, to prevent hazardous reactions.	[2][3]
Container Selection	Use a robust, chemically compatible container that can be tightly sealed to store the chemical waste.	[3][4]
Labeling	Clearly label the waste container with "Hazardous Waste," the full chemical name "1,1'-Binaphthyl-2,2'-diamine," and any other identifiers required by your institution or local regulations.	[3][5]
Storage Location	Store the sealed waste container in a designated, cool, well-ventilated area away from direct sunlight and heat sources.	[3]

Standard Disposal Procedure

The primary and recommended method for the disposal of 1,1'-Binaphthyl-2,2'-diamine is through a licensed hazardous waste disposal service. This ensures that the chemical is managed and treated in compliance with all relevant environmental regulations.

Step-by-Step Disposal Workflow:

• Collection: Carefully sweep up solid 1,1'-Binaphthyl-2,2'-diamine waste, avoiding dust formation.[6] Place the collected solid into the pre-labeled hazardous waste container.

• Container Sealing: Once the waste is collected, securely seal the container to prevent any leakage or release of vapors.

• Contact EHS: Arrange for professional disposal by contacting your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[3][5]

• Documentation: Complete any required waste manifests or documentation provided by the EHS department or the disposal company.

• Scheduled Pickup: Await the scheduled pickup of the hazardous waste by trained professionals.

The following diagram illustrates the standard operational workflow for the disposal of 1,1'-Binaphthyl-2,2'-diamine.

Standard Disposal Workflow for 1,1'-Binaphthyl-2,2'-diamine

In-Laboratory Degradation (for Trained Personnel Only)

For laboratories equipped to handle chemical degradation, an alternative for aromatic amines is oxidation. This procedure should only be performed by personnel trained in handling hazardous chemical reactions and with appropriate safety measures in place, such as a chemical fume hood and personal protective equipment.[3]

Experimental Protocol: Degradation of Aromatic Amines with Acidified Potassium Permanganate

This protocol is a general method for the degradation of aromatic amines to render them non-mutagenic.[3]

• Preparation of the Amine Solution: In a suitable flask, prepare a solution of the aromatic amine waste. The solvent will depend on the solubility of the amine and any contaminants.

• Acidification: In a separate container, prepare a solution of acidified potassium permanganate. This can be done by dissolving potassium permanganate in water and then carefully adding sulfuric acid.

• Degradation Reaction: Slowly and with stirring, add the acidified potassium permanganate solution to the aromatic amine solution. The reaction is typically exothermic, so cooling may be necessary. The purple color of the permanganate will disappear as it is consumed. Continue adding the permanganate solution until a faint purple color persists, indicating that the oxidation is complete.

• Neutralization: After the reaction is complete, neutralize the solution by carefully adding a suitable reducing agent (e.g., sodium bisulfite) to quench any excess permanganate, followed by neutralization of the acid with a base (e.g., sodium hydroxide) to a pH between 5 and 9.[7]

• Final Disposal: The resulting neutralized solution may be acceptable for sewer disposal, depending on local regulations and the final composition of the solution.[7] It is imperative to consult your institution's EHS department before any sewer disposal.

The decision-making process for choosing the appropriate disposal route is outlined in the diagram below.

Disposal Route Decision Diagram

Disclaimer: This information is intended as a guide for trained laboratory professionals. Always consult your institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for 1,1'-Binaphthyl-2,2'-diamine before handling and disposal.[8][9] Disposal regulations can vary by location; therefore, adherence to local and national regulations is mandatory.[1] Do not attempt any chemical degradation procedure without proper training, equipment, and a thorough understanding of the reaction and its hazards.

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. ethz.ch [ethz.ch]
• 5. vumc.org [vumc.org]
• 6. fishersci.com [fishersci.com]
• 7. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chemimpex.com [chemimpex.com]

Essential Safety and Operational Protocols for Handling 1,1'-Binaphthyl-2,2'-diamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 1,1'-Binaphthyl-2,2'-diamine, a compound requiring careful management due to its hazardous properties. Adherence to these protocols is essential for ensuring personnel safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment (PPE)

1,1'-Binaphthyl-2,2'-diamine is classified as a hazardous substance that can cause skin, eye, and respiratory irritation. Ingestion may also be harmful. Therefore, stringent adherence to PPE protocols is mandatory to minimize exposure.

Personal Protective Equipment (PPE)	Specification	Purpose
Eye Protection	Chemical safety goggles or a face shield.	To prevent eye irritation from dust or splashes.
Hand Protection	Chemical-resistant gloves. Nitrile gloves have poor resistance to aromatic amines and may offer only short-term splash protection. Thicker gauge gloves are recommended, and double-gloving is a good practice. Always inspect gloves for degradation and change them immediately after contact with the chemical.	To prevent skin contact and irritation.
Respiratory Protection	Use in a well-ventilated area such as a chemical fume hood. If dust is generated and ventilation is inadequate, a NIOSH-approved N95 dust mask or higher-level respirator should be used.	To prevent respiratory tract irritation from dust.
Body Protection	A laboratory coat or other protective clothing to prevent skin exposure.	To prevent contamination of personal clothing.

Operational Plan: Safe Handling and Storage

The following workflow outlines the standard procedure for the safe handling and storage of 1,1'-Binaphthyl-2,2'-diamine in a laboratory setting.

Safe handling and storage workflow for 1,1'-Binaphthyl-2,2'-diamine.

Experimental Protocol: Key Safety Checkpoints

While specific experimental procedures will vary, the following safety checkpoints should be integrated into any protocol involving 1,1'-Binaphthyl-2,2'-diamine:

• Risk Assessment: Before initiating any new experiment, conduct a thorough risk assessment that specifically addresses the hazards of 1,1'-Binaphthyl-2,2'-diamine.

• Ventilation: All procedures with the potential to generate dust or handle solutions of the compound should be performed in a certified chemical fume hood to minimize inhalation exposure.

• • Put on appropriate PPE.

  • Cover the contaminated surface with an absorbent material.

  • Apply a suitable disinfectant or cleaning agent. For general surface cleaning, 70% ethanol can be used.

  • Allow for sufficient contact time.

  • Wipe the area, working from the edges toward the center.

  • Dispose of all cleaning materials as hazardous waste.

  • For spills, follow the emergency procedures outlined below.

Emergency Procedures

Immediate and appropriate action is crucial in the event of accidental exposure or a spill.

Emergency Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Inhalation	Move the exposed individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.
Small Spill	Evacuate the immediate area. Wear appropriate PPE. Cover the spill with an inert absorbent material (e.g., vermiculite, sand). Carefully sweep up the material and place it in a sealed, labeled container for hazardous waste disposal. Decontaminate the spill area.
Large Spill	Evacuate the laboratory and alert others. Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan

Proper disposal of 1,1'-Binaphthyl-2,2'-diamine and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Operational Plan: Waste Segregation and Labeling

• Segregation: All waste contaminated with 1,1'-Binaphthyl-2,2'-diamine, including unused product, empty containers, and disposable PPE (gloves, etc.), must be segregated from other laboratory waste streams.[1]

• Labeling: Waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name: "1,1'-Binaphthyl-2,2'-diamine".[1]

• Containment: Use sealed, leak-proof containers for all waste.[1]

Disposal Protocol

• Dispose of 1,1'-Binaphthyl-2,2'-diamine-contaminated waste through a licensed hazardous waste disposal company.[1]

• Follow all local, state, and federal regulations for chemical waste disposal.[1]

• Do not dispose of 1,1'-Binaphthyl-2,2'-diamine down the drain or in the regular trash.

Disposal workflow for 1,1'-Binaphthyl-2,2'-diamine and contaminated materials.

References

• 1. ehrs.upenn.edu [ehrs.upenn.edu]